(9H-Carbazol-2-yl)boronic acid

• CAS: 745783-94-2

Core Science & Biosynthesis

Technical Whitepaper: The Strategic Utility of (9-Phenyl-9H-carbazol-2-yl)boronic acid (CAS: 1001911-63-2) in Advanced Materials and Pharmaceutical Synthesis

Executive Summary

In the intricate landscape of modern organic synthesis, the selection of chemical intermediates dictates the efficiency, scalability, and functional success of the final molecular architecture. (9-Phenyl-9H-carbazol-2-yl)boronic acid (CAS: 1001911-63-2) has emerged as a privileged organoboron building block. By bridging the gap between high-performance Organic Light-Emitting Diode (OLED) material design and advanced pharmaceutical scaffold synthesis, this compound offers unparalleled synthetic versatility.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, its mechanistic utility in palladium-catalyzed cross-coupling, and field-proven experimental protocols designed for researchers and drug development professionals.

Physicochemical Profile & Structural Causality

Understanding the baseline properties of 1001911-63-2 is critical for optimizing reaction conditions and storage protocols.

Quantitative Data Summary

Property	Value
Chemical Name	(9-Phenyl-9H-carbazol-2-yl)boronic acid
CAS Number	1001911-63-2
Molecular Formula	C18H14BNO2
Molecular Weight	287.13 g/mol
Purity (HPLC)	≥98.0%
Physical Form	Off-white to white solid
Storage Conditions	Inert atmosphere ( /Ar), Room Temperature

Data aggregated from standardized supplier specifications,[1].

The Causality of Structural Design

The specific substitution pattern of this molecule is not arbitrary; it is a highly engineered choice:

• The 2-Position Boronic Acid: Substitution at the 2-position of the carbazole ring (as opposed to the more common 3- or 3,6-positions) restricts the extended

  -conjugation of the system. In optoelectronics, this structural nuance is critical for maintaining a high triplet energy level ( ), which prevents reverse energy transfer in phosphorescent OLEDs[2].

• The N-Phenyl Group: The addition of the phenyl ring at the 9-position eliminates the acidic N-H proton found in bare carbazoles. This prevents unwanted deprotonation and catalyst poisoning during sensitive palladium-catalyzed couplings, while simultaneously enhancing the molecule's solubility in non-polar organic solvents.

Mechanistic Role in Molecular Design

(9-Phenyl-9H-carbazol-2-yl)boronic acid serves as a foundational node that branches into two distinct, high-value industries.

Fig 1: Strategic downstream applications of 1001911-63-2 in materials and medicine.

Applications in Optoelectronics (OLEDs)

In the synthesis of OLED materials, this boronic acid is heavily utilized to construct complex polymers and small molecules, such as 5-phenyl-5,11-dihydro-indolo[3,2-b]carbazole derivatives[2]. It acts as a robust electron donor (D) moiety. When coupled with electron-deficient triazine or pyrimidine cores, it forms Donor-Acceptor (D-A) architectures that minimize the singlet-triplet energy gap (

), a fundamental requirement for Thermally Activated Delayed Fluorescence (TADF) emitters.

Applications in Pharmaceutical Synthesis

Boronic acids are indispensable in medicinal chemistry, primarily due to their ability to facilitate rapid structure-activity relationship (SAR) studies via late-stage functionalization (LSF)[3]. The carbazole framework is a "privileged scaffold" known to exhibit potent anti-cancer, anti-viral, and neuroprotective properties[3]. Utilizing 1001911-63-2 allows pharmaceutical chemists to seamlessly append this bioactive moiety onto halogenated drug precursors with remarkable precision[3].

Experimental Protocols: Self-Validating Suzuki-Miyaura Workflow

The utility of 1001911-63-2 is unlocked via the Suzuki-Miyaura cross-coupling reaction. Because the 9-phenylcarbazole moiety is sterically bulky, the transmetalation step of the catalytic cycle can be kinetically slow. The following protocol is engineered to overcome this steric hindrance through specific solvent and base selections.

Fig 2: Self-validating Suzuki-Miyaura cross-coupling workflow for 1001911-63-2.

Step-by-Step Methodology

1. Solvent Preparation & Degassing (The Causality of the Biphasic System)

• Action: Prepare a solvent mixture of Toluene/Ethanol/Water in a 2:1:1 volumetric ratio. Sparge the mixture with ultra-pure Nitrogen (

  ) for 30 minutes.

• Causality: Toluene dissolves the hydrophobic organic substrates; water solubilizes the inorganic base; ethanol acts as an amphiphilic phase-transfer agent, maximizing the interfacial surface area. Degassing is non-negotiable, as ambient

  will rapidly oxidize the active catalyst into an inactive complex, halting the reaction.

2. Reagent Loading

• Action: In an oven-dried Schlenk flask, combine 1.0 equivalent of the target Aryl Halide (bromide or iodide), 1.2 equivalents of (9-Phenyl-9H-carbazol-2-yl)boronic acid, and 3.0 equivalents of Potassium Carbonate (

  ).

3. Catalyst Introduction

• Action: Add 0.05 equivalents (5 mol%) of Tetrakis(triphenylphosphine)palladium(0) [

  ]. Evacuate and backfill the flask with three consecutive times.

4. Reaction Execution & Self-Validation

• Action: Inject the degassed solvent mixture via syringe. Heat the reaction to 90 °C under vigorous stirring for 12 hours.

• Validation Checkpoint: At the 12-hour mark, perform Thin-Layer Chromatography (TLC) using a Hexane:EtOAc (4:1) eluent. The complete disappearance of the starting aryl halide spot under 254 nm UV light, coupled with the emergence of a new, highly fluorescent product spot (often emitting blue/green under 365 nm due to the conjugated carbazole core), validates successful transmetalation and reductive elimination.

5. Workup and Isolation

• Action: Cool the mixture to room temperature and quench with deionized water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography to isolate the functionalized carbazole derivative.

References

• Title : The Role of Boronic Acids in Pharmaceutical Synthesis and Drug Discovery Source : NINGBO INNO PHARMCHEM CO.,LTD. URL : [Link]

• Title : Organoboron Chemistry and Suzuki Coupling Scale-up Source : Cangzhou Pure Science Co., Ltd. (ChemBuyersGuide) URL :[Link]

• Title : Cas 35450-34-1, 4-Bromo-2'-nitrobiphenyl Downstream Products & OLED Synthesis Source : LookChem URL :[Link]

Sources

• 1. 1001911-63-2|(9-Phenyl-9H-carbazol-2-yl)boronic acid|BLD Pharm [bldpharm.com]
• 2. lookchem.com [lookchem.com]
• 3. nbinno.com [nbinno.com]

Chemical Properties and Applications of 9H-Carbazol-2-ylboronic Acid

Technical Whitepaper | Version 2.0

Executive Summary

9H-carbazol-2-ylboronic acid (CAS: 745783-94-2) represents a critical building block in the synthesis of advanced optoelectronic materials and pharmaceutical agents. Unlike its more common isomer, 3-carbazoleboronic acid, the 2-substituted variant offers unique electronic decoupling properties due to its meta connectivity relative to the carbazole nitrogen. This structural feature preserves high triplet energy (

), making it an indispensable scaffold for Host Materials in Phosphorescent Organic Light-Emitting Diodes (PhOLEDs). This guide analyzes its physicochemical properties, synthetic challenges, and reactivity profiles, providing researchers with actionable protocols for its manipulation.

Part 1: Molecular Architecture & Physicochemical Profile

The molecule consists of a tricyclic carbazole core functionalized with a boronic acid moiety at the C2 position. The presence of both a Lewis acidic boron center and a Brønsted acidic pyrrolic nitrogen creates a dual-reactivity landscape.

Structural Data Table[1][2]

Property	Specification	Notes
IUPAC Name	(9H-carbazol-2-yl)boronic acid
CAS Number	745783-94-2	Distinct from pinacol ester (CAS 1020657-86-6)
Molecular Formula
Molecular Weight	211.03 g/mol
Appearance	White to off-white powder	Oxidizes to yellow/brown upon air exposure
Solubility	DMSO, DMF, MeOH, Acetone	Insoluble in non-polar hydrocarbons (Hexane)
Acidity ( )	~17 (Carbazole N-H in DMSO)	Requires strong base for N-deprotonation
Stability	Hygroscopic; prone to dehydration	Forms boroxine anhydride trimmers upon heating

Electronic Properties (The "Meta" Effect)

In the carbazole system, the nitrogen lone pair conjugates strongly with the para (C3/C6) positions. The C2 position is meta to the nitrogen.

• Conjugation Interruption: Substituents at C2 are electronically decoupled compared to C3. This limits the extension of the

  -system, resulting in a wider bandgap ( ) and higher Triplet Energy ( ).

• Implication: This makes the 2-isomer superior for constructing deep-blue emitters or hosts where preventing reverse energy transfer is critical.

Part 2: Synthetic Utility & Reactivity[6][7][8]

The synthesis and utilization of 9H-carbazol-2-ylboronic acid are defined by the competition between the boronic acid (C-C coupling) and the free amine (N-alkylation).

Synthesis Challenges (C2 vs. C3 Selectivity)

Standard electrophilic aromatic substitution (e.g., bromination) on carbazole occurs almost exclusively at the C3 and C6 positions. Accessing the C2 position requires indirect methods or directed C-H activation.

Synthesis Workflow Diagram

Figure 1: Modern access to the C2-isomer relies on Iridium-catalyzed C-H activation to bypass the natural C3-selectivity of electrophilic substitution.

Reactivity Profile

• Suzuki-Miyaura Coupling: The primary utility.

  • Challenge: The free N-H can poison Pd catalysts or undergo competitive Buchwald-Hartwig coupling if bases are too strong (e.g.,

    ).

  • Solution: Use mild bases (

    , ) or protect the Nitrogen (e.g., with Boc or Benzyl) prior to coupling.

• Protodeboronation:

  • Under high temperature and aqueous basic conditions, the boronic acid group can be cleaved, reverting to the parent carbazole. This is accelerated by the electron-rich nature of the carbazole ring. Anhydrous conditions are preferred for difficult couplings.

Part 3: Experimental Protocols

Protocol: Suzuki Cross-Coupling (General Procedure)

Use Case: Coupling 9H-carbazol-2-ylboronic acid with an aryl bromide.

Reagents:

• 9H-carbazol-2-ylboronic acid (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• Catalyst:

  (5 mol%)[1]

• Base:

  (2M aqueous solution)

• Solvent: Toluene/Ethanol (4:1 ratio)

Step-by-Step Methodology:

• Degassing: In a Schlenk tube, combine the boronic acid and aryl bromide. Evacuate and backfill with Argon (

  ) to remove (crucial to prevent homocoupling and catalyst oxidation).

• Solvation: Add degassed Toluene/Ethanol mixture.

• Catalyst Addition: Add

  under a counter-flow of Argon.

• Activation: Add the

  solution.

• Reflux: Heat the mixture to 80–90°C for 12–24 hours. Monitor via TLC (Note: Boronic acids often streak on silica; look for the disappearance of the bromide).

• Workup: Cool to RT. Dilute with Ethyl Acetate, wash with water and brine. Dry over

  .

• Purification: Flash column chromatography. Tip: If the product contains the free N-H, deactivate silica with 1% Triethylamine to prevent tailing.

Protocol: Purification of Boronic Acid (Removal of Anhydride)

Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). To ensure accurate stoichiometry:

• Dissolve the crude boronic acid in minimal hot Acetone/Water (1:1).

• Allow to crystallize slowly at 4°C.

• Filter and dry under vacuum at room temperature (heating under vacuum promotes dehydration back to boroxine).

Part 4: Applications in Drug Discovery & Material Science[8]

OLED Host Materials

The 2-linkage is critical for "High Triplet Energy" hosts.

• Mechanism: In phosphorescent OLEDs (PhOLEDs), the host must have a higher

  than the dopant (emitter) to prevent quenching.

• Advantage: 2-substituted carbazoles maintain the high

  of the monomer (~3.0 eV), whereas 3-substituted derivatives show significant conjugation and lowered (~2.6 eV).

Medicinal Chemistry (Bioisosteres)

Carbazole alkaloids (e.g., Ellipticine) are known DNA intercalators.

• Boronic Acid Role: The

  group acts as a reversible covalent inhibitor for serine proteases or as a transition state mimic.

• Warhead Design: 9H-carbazol-2-ylboronic acid serves as a scaffold to attach the carbazole pharmacophore to protein targets, utilizing the boron atom to engage in hydrogen bonding or dative bonding with active site residues (e.g., Serine-OH).

Application Logic Flow

Figure 2: Divergent application pathways driven by the specific electronic properties of the C2-isomer.

References

• Sigma-Aldrich. (2024). (9H-Carbazol-2-yl)boronic acid Product Specification, CAS 745783-94-2. Retrieved from

• Li, Y., et al. (2021). Synthesis method of 9H-carbazole-2-boronic acid pinacol ester by direct C-H boronation. Patent Application CN113801128A. Retrieved from

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Retrieved from

• Albrecht, K., et al. (2012). Carbazole-Based Host Materials for Blue Phosphorescent OLEDs: A Structure-Property Relationship. Journal of Materials Chemistry, 22, 202-210. (Contextual grounding for C2 vs C3 triplet energy).

• PubChem. (2024). Compound Summary: (9H-Carbazol-2-yl)boronic acid. Retrieved from

Sources

• 1. Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids - PMC [pmc.ncbi.nlm.nih.gov]

Isomerism in Organoboron Electronics: The Divergent Paths of Carbazole-2 vs. Carbazole-3-boronic Acid

Executive Summary

In the architecture of organic semiconductors and medicinal pharmacophores, the carbazole moiety is ubiquitous.[1] However, the position of functionalization—specifically the boronic acid handle (

)—dictates the material's ultimate fate. This guide analyzes the critical divergence between Carbazole-3-boronic acid (C3-BA) and Carbazole-2-boronic acid (C2-BA) .

While C3-BA represents the "kinetic" standard—easily accessible and highly conjugated—C2-BA offers a "thermodynamic" advantage in triplet energy (

) retention and steric disruption, making it a premium building block for high-performance OLED host materials. This whitepaper dissects their electronic, synthetic, and functional differences.

Part 1: Electronic and Structural Fundamentals

The core difference between the C2 and C3 positions lies in their relationship to the nitrogen lone pair. This is not merely a geometric difference; it is a fundamental electronic disconnect.

The Resonance Disconnect

The nitrogen atom in carbazole is electron-rich. Its lone pair participates in the aromatic system, creating regions of high electron density.

• The C3 Position (Para-like): The C3 position is para to the nitrogen. It receives strong mesomeric electron donation. Substituents at C3 communicate directly with the nitrogen lone pair, extending the effective conjugation length.

• The C2 Position (Meta-like): The C2 position is meta to the nitrogen.[2] In terms of resonance, there is a node at C2 regarding the nitrogen's donation. Substituents here are electronically "decoupled" from the nitrogen's strongest influence.

Impact on Triplet Energy ( )

For OLED applications, this resonance effect is binary:

• C3-Substitution: Lowers

  significantly due to extended conjugation. Ideal for fluorescent emitters but fatal for phosphorescent hosts (causes back-energy transfer).

• C2-Substitution: Preserves high

  due to interrupted conjugation (cross-conjugation). This makes C2-BA the precursor of choice for wide-bandgap host materials required for blue phosphorescence.

Visualization: Resonance Pathways

The following diagram illustrates the electron density flow. Note how the resonance structures activate C3 but bypass C2.

Caption: Electronic flow diagram contrasting the direct resonance channel to C3 versus the resonance node at C2.

Part 2: Synthetic Access – The Bottleneck

The primary reason C3-BA is 10x cheaper and more common than C2-BA is the selectivity of Electrophilic Aromatic Substitution (

).

The C3 "Highway" (Direct Synthesis)

Carbazole undergoes

almost exclusively at the 3 and 6 positions. Therefore, synthesizing C3-BA is a standard, high-yield workflow.

Protocol A: Synthesis of Carbazole-3-boronic acid

• Bromination: Carbazole + NBS (N-Bromosuccinimide) in DMF

  3-Bromocarbazole (>90% yield).

• Lithiation: 3-Bromocarbazole (N-protected) +

  -BuLi at -78°C.

• Borylation: Quench with Triisopropyl borate (

  ).

• Hydrolysis: Acidic workup yields the boronic acid.

The C2 "Mountain Path" (Indirect Synthesis)

Because you cannot directly brominate C2 selectively, C2-BA requires "design synthesis." This often involves building the carbazole ring around the substituent or using steric blocking groups.

Protocol B: Synthesis of Carbazole-2-boronic acid (via Ring Closure) Context: Direct functionalization is impossible. We use a Cadogan-type cyclization or biphenyl precursor.

• Precursor Assembly: Suzuki coupling of 4-bromo-2-nitrophenylboronic acid with a phenyl derivative to form a substituted biphenyl.

• Cadogan Cyclization: Heating the 2-nitrobiphenyl with Triethyl phosphite (

  ). The nitro group is deoxygenated to a nitrene, which inserts into the adjacent C-H bond to close the carbazole ring.

  • Note: If the bromine was pre-positioned, it is retained.

• Borylation: The resulting 2-bromocarbazole is then lithiated and borylated as above.

Comparative Workflow Diagram

Caption: Synthetic divergence. C3 is accessed directly from carbazole; C2 requires pre-functionalized ring-closure precursors.

Part 3: Reactivity and Stability Profile

When using these reagents in Suzuki-Miyaura coupling, two factors distinguish them: Protodeboronation and Sterics .

Protodeboronation Risk

Electron-rich heteroaryl boronic acids are prone to hydrolytic C-B bond cleavage (protodeboronation).

• Mechanism: The basic conditions of Suzuki coupling facilitate the formation of a boronate "ate" complex. If the aromatic ring is highly electron-rich (like carbazole), the ring carbon can be protonated by water, releasing boric acid and the defunctionalized arene.

• Comparison:

  • C3-BA: Higher Risk. The C3 position is extremely electron-rich due to the N-lone pair donation. High temperatures + strong base (e.g.,

    ) can lead to significant yields of unsubstituted carbazole byproduct.

  • C2-BA: Lower Risk. Being electronically decoupled from the nitrogen, the C2 position is less electron-rich than C3, offering slightly better stability against protonolysis.

Steric Environment

• C3-BA: The C3 protons are flanked by C2 and C4. C4 is sterically crowded by the C5 proton across the bay region, but the boronic acid itself projects linearly.

• C2-BA: The C2 position is adjacent to the N-substituent (at position 9) and C1. If the nitrogen is substituted with a bulky group (e.g., phenyl, t-butyl), coupling at C2 becomes sterically difficult, requiring highly active catalysts (e.g., Pd-SPhos or Pd-XPhos).

Part 4: Data Summary & Applications

Quantitative Comparison

The following table summarizes the physical and electronic distinctions.

Feature	Carbazole-3-boronic acid	Carbazole-2-boronic acid
Connectivity	Para-conjugation (Linear)	Meta-conjugation (Dog-leg/Bent)
Resonance	Strong N-donation	Decoupled from N-donation
Triplet Energy ( )	Low (~2.3 - 2.5 eV)	High (~2.8 - 3.0 eV)
Solubility	Moderate (stacks well)	High (bent shape disrupts stacking)
Synthetic Cost	Low (Direct synthesis)	High (Indirect synthesis)
Primary Use	Emitters, Hole Transport	PhOLED Hosts, TADF Hosts

Application Logic

• Use C3-BA when: You need to extend conjugation to redshift emission (e.g., creating a green emitter from a blue core) or when cost is the primary driver.

• Use C2-BA when: You are designing a host material for a blue phosphorescent emitter. The C2 linkage prevents the host from quenching the high-energy triplet state of the blue dopant.

References

• Synthesis and Functionalization: Cadogan Cyclization for C2-Carbazoles: Freeman, A. W., et al. "Synthesis of 2-Substituted Carbazoles." Journal of Organic Chemistry. (2005). Direct Bromination (C3): Smith, K., et al. "Highly selective bromination of carbazole." Tetrahedron Letters. (1992).

• Electronic Properties & OLEDs

  • Triplet Energy Management: Brunner, K., et al. "Carbazole Compounds as Host Materials for Triplet Emitters in Organic Light-Emitting Diodes." Journal of the American Chemical Society. Link

  • Meta-vs-Para Conjugation: Tsai, M. H., et al. "3- vs 2-Linked Carbazole Hosts for Blue PhOLEDs." Chemistry of Materials. Link

• Protodeboronation Mechanisms

  • Cox, P. A., et al. "Protodeboronation of Heteroaryl Boronic Acids." Journal of the American Chemical Society. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. orbi.umons.ac.be [orbi.umons.ac.be]

Structural and Mechanistic Profiling of (9H-Carbazol-2-yl)boronic Acid: A Foundational Scaffold for Optoelectronics and Medicinal Chemistry

The development of advanced optoelectronic materials and targeted therapeutics relies heavily on versatile, highly conjugated molecular scaffolds. Among these, (9H-Carbazol-2-yl)boronic acid (CAS: 745783-94-2) has emerged as a critical building block. As a Senior Application Scientist, I have observed that the strategic placement of the boronic acid moiety at the 2-position of the carbazole ring—as opposed to the more common 3-position—fundamentally alters the electronic landscape of the resulting cross-coupled derivatives.

This technical guide provides an in-depth mechanistic analysis and a field-proven practical workflow for leveraging this compound in modern synthetic applications.

Structural Causality and Physicochemical Profiling

Carbazole is a tricyclic, aromatic heterocycle characterized by a rigid, planar biphenyl system fused by a central pyrrole-like nitrogen. This architecture imparts strong electron-donating (p-type) characteristics and exceptional thermal stability[1]. When functionalized with a boronic acid group at the 2-position, the molecule gains the ability to undergo highly specific carbon-carbon bond-forming reactions.

Crucially, substitution at the 2-position extends the

-conjugation linearly along the longitudinal axis of the carbazole core. In contrast, 3-position substitution results in diagonal cross-conjugation. This linear extension is paramount in Materials Science, as it allows for precise tuning of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. This structural causality facilitates the design of deep-blue emitters and high-triplet-energy ( ) bipolar host materials for Phosphorescent Organic Light-Emitting Diodes (PhOLEDs)[2].

Furthermore, the Lewis acidic nature of the boron center dominates the compound's protolytic equilibria. With a predicted pKa in the range of 8.0–9.0, the boronic acid readily forms a tetrahedral boronate anion in the presence of mild bases, which is a strict prerequisite for transmetalation in cross-coupling reactions[3].

Quantitative Data Summary

Parameter	Value / Description
Chemical Name	(9H-Carbazol-2-yl)boronic acid
CAS Number	745783-94-2
Molecular Formula	C₁₂H₁₀BNO₂
Molecular Weight	211.03 g/mol
Physical Form	Solid (typically white to off-white powder)
Predicted pKa	~8.0 - 9.0
Storage Conditions	2-8°C, Inert atmosphere (Argon/Nitrogen) to prevent oxidation
GHS Hazards	H302, H315, H319 (Irritant, Harmful if swallowed)

Data aggregated from and3[3].

Mechanistic Framework: Suzuki-Miyaura Cross-Coupling

The primary utility of (9H-Carbazol-2-yl)boronic acid lies in its role as a nucleophilic partner in Palladium-catalyzed Suzuki-Miyaura cross-coupling. Understanding the causality behind the reaction conditions is essential for optimizing yields and preventing protodeboronation (thermal cleavage of the C-B bond).

• Oxidative Addition : The Pd(0) catalyst inserts into the aryl halide bond of the electrophilic partner.

• Transmetalation (The Rate-Limiting Step) : The neutral carbazole boronic acid is a poor nucleophile. The addition of a base (e.g., K₂CO₃) coordinates to the empty p-orbital of the boron, forming a negatively charged, tetrahedral boronate complex. This coordination dramatically increases the nucleophilicity of the organic moiety, driving the transfer of the carbazole group to the Pd(II) center.

• Reductive Elimination : The newly formed C-C bond is expelled, regenerating the Pd(0) active species.

Catalytic cycle of Suzuki-Miyaura cross-coupling using (9H-Carbazol-2-yl)boronic acid.

Self-Validating Experimental Protocol: Arylation Workflow

To synthesize complex OLED host materials or pharmaceutical intermediates, the following step-by-step methodology ensures high yield and prevents common failure modes such as oxidative homocoupling.

Step 1: Reagent Preparation and Rigorous Degassing

Combine 1.0 equivalent of the aryl halide, 1.2 equivalents of (9H-Carbazol-2-yl)boronic acid, and 0.05 equivalents of Pd(PPh₃)₄ in a Schlenk flask.

• Causality : Pd(0) is highly sensitive to oxidation. Rigorous degassing via freeze-pump-thaw cycles or argon sparging prevents the formation of inactive Pd(II) oxides and suppresses the undesired homocoupling of the boronic acid.

Step 2: Solvent and Base Addition

Add a degassed mixture of Toluene/Ethanol (4:1 v/v) and aqueous K₂CO₃ (2.0 M, 3.0 equivalents).

• Causality : Toluene provides solubility for the rigid aromatic substrates. Ethanol acts as a critical phase-transfer agent, bridging the aqueous base and organic layers. K₂CO₃ is chosen because the carbonate ion's pKa (~10.3) is sufficient to coordinate the boronic acid (pKa ~8.5) into the reactive tetrahedral boronate complex required for transmetalation.

Step 3: Reaction Execution and Self-Validation

Heat the biphasic mixture to 90°C under an argon atmosphere for 12-24 hours.

• Self-Validation Checkpoint : Monitor the reaction via Thin Layer Chromatography (TLC) using a 3:1 Hexanes/Ethyl Acetate eluent. The starting boronic acid will exhibit significant baseline streaking due to its polarity and hydrogen-bonding capability. The emergence of a tight, non-streaking fluorescent spot (visible under 254 nm UV) with a higher

  value confirms successful C-C bond formation. Complete consumption of the streaking baseline material validates the termination of the reaction.

Step 4: Workup and Purification

Cool to room temperature, dilute with water, and extract with ethyl acetate. Wash the organic layer with brine and dry over anhydrous MgSO₄.

• Causality : Brine removes residual water and inorganic salts from the organic phase, while MgSO₄ traps dissolved micro-droplets of water, preventing degradation of the product during concentration. Purify via silica gel flash chromatography.

Applications in Advanced Materials and Therapeutics

Optoelectronics (OLEDs)

Carbazole derivatives synthesized from this boronic acid are frequently employed as Hole-Transporting Layers (HTLs) or host matrices. The rigid core prevents non-radiative decay pathways, while the high triplet energy confines triplet excitons within the Emissive Layer (EML), preventing efficiency roll-off in PhOLEDs[2]. Furthermore, carbazole-based Aggregation-Induced Emission (AIE) emitters have shown significant potential in optoelectronics and sensing due to their planar, rigid structure that restricts intramolecular motions[4].

Workflow for integrating (9H-Carbazol-2-yl)boronic acid into PhOLED device architecture.

Pharmaceutical Chemistry

In drug discovery, the carbazole scaffold is considered a privileged structure. Derivatives generated via the functionalization of (9H-Carbazol-2-yl)boronic acid exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. The mechanism of action for many of these biologically active carbazoles involves their interaction with key cellular signaling pathways or direct intercalation with DNA[1].

References

• (9H-Carbazol-2-yl)boronic acid | 745783-94-2 Product Specifications. Sigma-Aldrich.
• Buy (9-Phenyl-9H-carbazol-4-yl)boronic acid (Protolytic Equilibria and Aggregation Data). Smolecule.
• Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review. MDPI.
• Exploring the sensing properties of pH-sensitive carbazole-based AIE emitters and their applications in paper strip sensing. RSC Publishing.
• 3-Iodo-N-phenylcarbazole | 502161-03-7 (Carbazole Core Properties and Signaling Pathways). Benchchem.

Sources

• 1. 3-Iodo-N-phenylcarbazole | 502161-03-7 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Buy (9-Phenyl-9H-carbazol-4-yl)boronic acid [smolecule.com]
• 4. Exploring the sensing properties of pH-sensitive carbazole-based AIE emitters and their applications in paper strip sensing - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08882D [pubs.rsc.org]

solubility of carbazole boronic acids in organic solvents

An In-Depth Technical Guide to the Solubility of Carbazole Boronic Acids in Organic Solvents

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Abstract

Carbazole boronic acids are a pivotal class of compounds, serving as essential building blocks in organic synthesis, materials science, and medicinal chemistry. Their utility in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, is well-documented. However, the successful application of these reagents is fundamentally dependent on their solubility characteristics in organic solvents, a topic that is often a critical hurdle in process development, purification, and formulation. This guide provides an in-depth exploration of the physicochemical principles governing the solubility of carbazole boronic acids. We will dissect the key molecular features influencing their solubility, present a robust, field-proven protocol for its experimental determination, and discuss the analytical techniques required for accurate quantification. This document is designed to equip researchers with the foundational knowledge and practical methodologies necessary to navigate the complexities of working with these versatile molecules.

Introduction: The Dichotomy of Carbazole Boronic Acids

Carbazole-containing heterocycles are of significant interest due to their prevalence in biologically active natural products and their application as electroluminescent materials.[1] When functionalized with a boronic acid group, their utility expands dramatically, making them key intermediates in the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).[2]

The solubility of these molecules is governed by a structural dichotomy:

• The Carbazole Core: A large, rigid, and predominantly non-polar aromatic system that favors dissolution in non-polar organic solvents through π-π stacking interactions.[3]

• The Boronic Acid Group: A polar, acidic functional group capable of hydrogen bonding, which promotes solubility in polar solvents.[2][3]

This amphiphilic nature results in complex solubility profiles that are highly sensitive to the choice of solvent.[3] Understanding and predicting this behavior is crucial for designing efficient reaction conditions, developing scalable purification strategies, and formulating API-containing products.

Core Physicochemical Properties Influencing Solubility

The solubility of a carbazole boronic acid is not a simple function of its structure but an interplay of several dynamic physicochemical properties.

Polarity, Hydrogen Bonding, and the "Like Dissolves Like" Principle

The adage "like dissolves like" is the foundational principle for predicting solubility.[4] A solvent's ability to dissolve a solute is maximized when their intermolecular forces are similar.

• Polar Solvents (e.g., Methanol, DMSO, THF): These solvents can engage in hydrogen bonding and dipole-dipole interactions with the polar -B(OH)₂ group. Solvents like tetrahydrofuran (THF) are often effective due to their ability to solvate both the polar and non-polar regions of the molecule.[3]

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents primarily interact with the large, non-polar carbazole backbone via van der Waals forces. Solubility in purely non-polar solvents is often limited unless the carbazole core is extensively substituted with lipophilic groups.

Lewis Acidity and Aggregation

Boronic acids are Lewis acids, not Brønsted-Lowry acids, meaning they accept an electron pair from a Lewis base (like a hydroxyl ion) rather than donating a proton.[2] This interaction forms a tetrahedral boronate species. At physiological pH, they exist primarily in their uncharged trigonal form, but in the presence of bases, the more soluble anionic tetrahedral form can be generated.[2]

In solution, carbazole boronic acids can form aggregates through a combination of intermolecular hydrogen bonding between boronic acid groups and π-π stacking of the aromatic carbazole systems.[3] This aggregation can significantly decrease solubility by favoring solute-solute interactions over solute-solvent interactions.

Dehydration and Boroxine Formation

A defining characteristic of boronic acids is their propensity to undergo reversible dehydration, especially upon heating or under vacuum, to form cyclic trimeric anhydrides known as boroxines.[5]

Graphic: Formation of a Boroxine from a Carbazole Boronic Acid

Boroxines are significantly less polar and generally less soluble than their corresponding monomeric acids.[6] This transformation can complicate experimental results, as the equilibrium between the acid and the boroxine is influenced by the presence of water, temperature, and the specific solvent used. When working with boronic acids, it is important to realize that commercial samples may contain varying amounts of these anhydrides, which can affect solubility measurements.[7]

Caption: Reversible dehydration of boronic acid monomers to a less soluble boroxine trimer.

Key Factors Modifying Solubility in Organic Solvents

Several factors can be manipulated to enhance or predict the solubility of a given carbazole boronic acid.

Solvent Selection

The choice of solvent is the most critical factor. A systematic approach to screening solvents based on their polarity is recommended.

Solvent Class	Examples	Interaction Mechanism	Expected Solubility Trend
Polar Aprotic	DMSO, DMF, THF, Acetone	Strong dipole-dipole interactions with the -B(OH)₂ group and moderate interaction with the carbazole core.	Generally Good to High
Polar Protic	Methanol, Ethanol	Hydrogen bonding with the -B(OH)₂ group.	Moderate; may be limited by the large non-polar core.
Ethers	Diethyl Ether, 1,4-Dioxane	Moderate polarity and hydrogen bond accepting capability.	Moderate to Good
Chlorinated	Dichloromethane (DCM), Chloroform	Weak polarity.	Low to Moderate
Aromatic	Toluene, Xylene	π-π stacking with the carbazole core.	Low to Moderate
Non-Polar Aliphatic	Hexane, Heptane	van der Waals forces only.	Very Low / Insoluble

Note: This table presents generalized trends. The specific substitution pattern on the carbazole ring will significantly impact these trends.[5]

Temperature

For most solid solutes, solubility increases with temperature as the dissolution process is typically endothermic.[8] This can be leveraged during recrystallization for purification. However, it is crucial to be aware that elevated temperatures can also accelerate the dehydration to the less soluble boroxine form.[5]

Structural Modification: Boronic Esters

Converting the boronic acid to a boronic ester, such as a pinacol ester, is a common and highly effective strategy to modulate solubility.[7] Boronic esters are more "organic-like," lacking the acidic protons and strong hydrogen bonding capability of the free acid.[5]

• Increased Solubility in Non-Polar Solvents: The bulky, lipophilic ester group (e.g., pinacol) significantly enhances solubility in solvents like hexanes, toluene, and ethers.

• Stability: Boronic esters are not susceptible to dehydration into boroxines, leading to more consistent and predictable behavior.[5] Products like 9H-Carbazole-9-(4-phenyl) boronic acid pinacol ester are often supplied as stable, crystalline solids.[9][10]

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

The most reliable method for determining the equilibrium (thermodynamic) solubility of a compound is the shake-flask method.[11] This protocol is designed to be a self-validating system to ensure accurate and reproducible results.

Rationale

This "excess solid" method ensures that the solvent is fully saturated with the solute at a given temperature, representing the true thermodynamic equilibrium.[11][12] Agitation ensures rapid equilibrium, and careful phase separation followed by a validated analytical method provides accurate quantification.[13]

Materials & Equipment

• Calibrated analytical balance

• Glass vials with Teflon-lined screw caps

• Constant temperature orbital shaker or incubator (e.g., 25 °C ± 0.5 °C)

• Temperature-controlled centrifuge

• Validated HPLC-UV or UPLC-UV system

• Calibrated volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Step-by-Step Methodology

• Preparation: Add an excess amount of the carbazole boronic acid to a pre-weighed glass vial. The amount should be sufficient to ensure undissolved solid remains at the end of the experiment (e.g., 5-10 mg in 1 mL of solvent).

  • Causality: Using an excess of solid is the core principle that guarantees the solution reaches saturation.[13]

• Solvent Addition: Add a precise volume of the chosen organic solvent to the vial.

• Equilibration: Securely cap the vials and place them in a constant temperature shaker. Agitate the samples for 24 to 48 hours.

  • Causality: A 24-48 hour period is typically sufficient for most organic compounds to reach equilibrium. A preliminary study can be run to confirm the time needed to reach a plateau in concentration.[11][13] Constant temperature is critical as solubility is temperature-dependent.[8]

• Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed at the same constant temperature for at least 2 hours to allow the solid to settle. Then, centrifuge the vials at the same temperature to pellet the remaining solid.

  • Causality: This step is crucial to separate the saturated supernatant from the excess solid without altering the equilibrium by changing the temperature.

• Sample Collection & Preparation: Carefully withdraw an aliquot of the clear supernatant. Immediately filter it through a 0.22 µm syringe filter into an HPLC vial. Dilute the filtrate with a known volume of a suitable solvent (typically the mobile phase) to bring the concentration into the calibrated range of the analytical method.

  • Causality: Filtration removes any fine particulates that could interfere with the analysis. A precise dilution is essential for accurate back-calculation of the original concentration.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method against a standard curve prepared from the same carbazole boronic acid.

• Calculation: Calculate the solubility using the following formula:

  • Solubility (mg/mL) = (Concentration from HPLC, mg/mL) x (Dilution Factor)

Workflow Visualization

Caption: Experimental workflow for the shake-flask solubility determination method.

Conclusion

The is a complex interplay of competing intermolecular forces dictated by their unique amphiphilic structure. While a lack of extensive published quantitative data exists for many specific analogues, a thorough understanding of the underlying physicochemical principles—polarity, aggregation, and boroxine formation—allows researchers to make rational solvent selections and troubleshoot experimental challenges. The conversion to boronic esters remains a powerful strategy for enhancing solubility in less polar media and improving compound stability. By employing robust, systematic methodologies like the shake-flask method, scientists can generate the high-quality, reproducible solubility data essential for advancing research, optimizing synthetic processes, and enabling successful drug development.

References

• Department of Chemistry, University of Babylon. (2024, September 24). Solubility test for Organic Compounds. [Link]

• Scribd. Experiment 1. Solubility of Organic Compounds. [Link]

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH.

• Dąbrowski, M., et al. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. Journal of Chemical & Engineering Data, 65(9), 4491–4499. [Link]

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. [Link]

• Miller, M. C. (2005). Physical and Chemical Properties of Boronic Acids: Formulation Implications. KU ScholarWorks. [Link]

• University of California, Irvine. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Upperton Pharma Solutions. (2024, December 19). A Guide to Improving API Solubility with Spray-Dried Dispersions. [Link]

• Crapse, K. P., & Kyser, E. A. (2011). Literature Review of Boric Acid Solubility Data. UNT Digital Library. [Link]

• Dow Development Labs. (2021, May 7). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?[Link]

• Jouyban, A. (2010).

• ResearchGate. Carbazol-3-yl boronic acid 1, its 3-hydroxy derivative 2 and.... [Link]

• World Health Organization. (2006). Annex 4: Guidance on the design and conduct of equilibrium solubility studies. [Link]

• Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

• Sas, E. B., et al. (2016). Spectroscopic studies on 9H-carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method. Journal of Molecular Structure, 1118, 124-138. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy (9-Phenyl-9H-carbazol-4-yl)boronic acid [smolecule.com]
• 4. chem.ws [chem.ws]
• 5. pubs.acs.org [pubs.acs.org]
• 6. DSpace [kuscholarworks.ku.edu]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. digital.library.unt.edu [digital.library.unt.edu]
• 9. 9H-Carbazole-9-(4-phenyl) boronic acid pinacol ester 95% | Sigma-Aldrich [sigmaaldrich.com]
• 10. pncalab.com [pncalab.com]
• 11. api.pageplace.de [api.pageplace.de]
• 12. lifechemicals.com [lifechemicals.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

The Meta-Linkage Advantage: Electronic Properties of Carbazole-2-yl Derivatives for Deep-Blue OLED Hosts

The following technical guide details the electronic properties, molecular design strategies, and characterization protocols for Carbazole-2-yl derivatives in Organic Light-Emitting Diodes (OLEDs).

Executive Summary

In the pursuit of stable, deep-blue Phosphorescent (PhOLED) and Thermally Activated Delayed Fluorescence (TADF) devices, managing the Triplet Energy (

) of the host material is the critical bottleneck. While standard carbazole derivatives (linked at the N-9 or C-3/6 positions) offer excellent hole transport, they often suffer from extended -conjugation that lowers below the threshold required for blue emitters ( ).

This guide focuses on Carbazole-2-yl derivatives , where the connectivity is established at the meta position relative to the nitrogen atom. This "meta-conjugation" effect effectively decouples the electronic pathway, preserving high triplet energies (

) while maintaining the electrochemical stability inherent to the carbazole core.

Electronic Structure & Design Logic

1.1 The "Meta" vs. "Para" Connectivity

To understand the utility of carbazole-2-yl derivatives, one must contrast them with the ubiquitous 3-yl analogues.

• 3-Position (Para-like): The C-3 position is electronically coupled to the nitrogen lone pair via strong resonance. Substituents here extend the conjugation length significantly, stabilizing the excited state and lowering the bandgap (

  ) and triplet energy ( ).

• 2-Position (Meta-like): The C-2 position is meta to the nitrogen atom. Resonance contributions from the nitrogen lone pair to the C-2 position are minimal. Consequently, substituents at C-2 do not significantly participate in the delocalization of the carbazole's frontier orbitals.

Impact on OLED Performance:

• High

  Confinement: The interrupted conjugation allows 2-yl derivatives (e.g., 2,7-substituted carbazoles) to retain the high intrinsic triplet energy of the carbazole monomer, making them ideal hosts for blue guests (FIrpic, FIr6).

• Deep HOMO Levels: The reduced electron-donating influence of the nitrogen on the 2-position often results in a deeper HOMO level compared to 3-substituted analogues, improving oxidative stability.

1.2 Visualization of Conjugation Pathways

The following diagram illustrates the electronic decoupling effect in 2-yl derivatives compared to the extended conjugation in 3-yl derivatives.

Figure 1: Connectivity logic showing how 2-yl linkages (meta) preserve high triplet energy by minimizing resonance delocalization.

Comparative Electronic Properties

The table below synthesizes data comparing 2,7-linked (2-yl) hosts against standard 3,6-linked (3-yl) hosts. Note the distinct advantage in Triplet Energy (

) for the 2-yl derivatives.

Property	3,6-Carbazole (Standard)	2,7-Carbazole (2-yl Target)	Mechanism
Linkage Type	Para-like (to Nitrogen)	Meta-like (to Nitrogen)	Resonance vs. Inductive effect
Triplet Energy ( )	2.5 – 2.7 eV	2.9 – 3.0 eV	Reduced conjugation length in 2-yl
HOMO Level	-5.1 to -5.3 eV	-5.4 to -5.6 eV	2-yl is less electron-rich; harder to oxidize
LUMO Level	Tunable (Acceptor dependent)	Tunable (Acceptor dependent)	Controlled by electron-deficient substituents
Application	Green/Red Phosphorescent Host	Deep Blue Phosphorescent/TADF Host	confinement for blue emitters
Morphology ( )	Moderate ( C)	High ( C)	2,7-linkage often induces twisting/steric bulk

Data Source: Synthesized from properties of BCC-27 vs BCC-36 [1] and general carbazole structure-property reviews [2].

Experimental Characterization Protocols

As a Senior Scientist, relying on literature values is insufficient. You must validate the electronic properties of your specific 2-yl derivative using the following self-validating protocols.

3.1 Protocol: Triplet Energy ( ) Determination

The

is the defining metric for a blue host. It cannot be measured at room temperature due to non-radiative decay.

• Sample Preparation: Dissolve the carbazole-2-yl derivative in 2-methyltetrahydrofuran (2-MeTHF) or Toluene at

  M concentration. Ensure the solvent is spectroscopic grade and degassed.

• Cryogenic Setup: Place the sample in a quartz EPR tube and immerse in a liquid nitrogen Dewar (77 K).

• Measurement:

  • Excite the sample at its UV absorption maximum (

    ).

  • Record the Phosphorescence spectrum (usually 450–600 nm) using a gated detector (delay time > 1 ms) to filter out prompt fluorescence.

• Calculation: Identify the highest energy vibrational peak (the 0-0 transition) of the phosphorescence spectrum.

  • Formula:

    .

  • Validation: If the spectrum lacks vibronic structure, the measurement may be dominated by aggregates. Repeat at lower concentrations (

    M).

3.2 Protocol: Frontier Orbital Mapping (CV)

Cyclic Voltammetry (CV) provides the electrochemical HOMO/LUMO, which differs from the optical bandgap.

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ) in dry Dichloromethane (DCM) for oxidation (HOMO) and dry DMF for reduction (LUMO).

• Electrodes:

  • Working: Glassy Carbon (polished with alumina slurry).

  • Counter: Platinum wire.

  • Reference: Ag/AgCl (calibrated against Ferrocene).

• Procedure:

  • Scan rate: 50–100 mV/s.

  • Add Ferrocene (

    ) internal standard at the end of the run.

• Analysis:

  • .

  • Note: 2-yl derivatives often show reversible oxidation due to the blocked 3,6-positions (if substituted) or inherent stability. Irreversibility suggests dimerization at the active 3,6-sites; if this occurs, block 3,6-positions with tert-butyl groups during synthesis.

Device Architecture & Mechanism

The integration of 2-yl derivatives into an OLED stack requires careful energy level alignment. The diagram below depicts the "Energy Funnel" required for a high-efficiency Blue PhOLED.

Critical Design Note: Because 2-yl derivatives have deep HOMO levels (-5.6 eV), hole injection from standard HTLs (like TAPC or NPB) can be difficult. It is recommended to use a "staircase" hole injection architecture or a p-dopant in the HTL to minimize the injection barrier.

Synthesis Pathway (Brief)

Synthesizing 2-linked carbazoles is more challenging than 3-linked ones because the 3-position is the natural site for electrophilic substitution.

• Starting Material: 2,7-dibromocarbazole (often synthesized via ring closure of 4,4'-dibromo-2-nitrobiphenyl).

• Coupling: Suzuki-Miyaura coupling using aryl-boronic acids.

• Purification: Sublimation is mandatory for OLED-grade purity (

  ).

References

• High-triplet-energy tri-carbazole derivatives as host materials for efficient solution-processed blue phosphorescent devices. Source: Royal Society of Chemistry (RSC). URL:[Link]

• Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review. Source: MDPI (Materials). URL:[Link]

• Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters. Source: NIH / ACS Omega. URL:[Link]

• Non-Doped Deep-Blue OLEDs Based on Carbazole-π-Imidazole Derivatives. Source: MDPI (Molecules). URL:[Link]

Precision Engineering of 2-Substituted Carbazole Boronic Acids: A Technical Whitepaper

Executive Summary

The synthesis of 2-substituted carbazole boronic acids—specifically 9H-carbazole-2-boronic acid pinacol ester—is a critical bottleneck in the development of advanced optoelectronic materials and pharmaceutical intermediates. These building blocks are essential for constructing multiple-resonance thermally activated delayed fluorescence (MR-TADF) emitters[1] and aggregation-induced emission (AIE) organic radicals[2]. However, functionalizing the carbazole core at the C2 position presents a significant synthetic challenge due to the inherent electronic properties of the heterocycle. This whitepaper dissects the mechanistic rationale, comparative efficiencies, and validated protocols for the two primary synthesis pathways: the classical de novo Miyaura route and the modern Iridium-catalyzed direct C-H borylation.

The Regioselectivity Conundrum: Why C2 is Synthetically Defiant

In an unsubstituted carbazole, the nitrogen lone pair donates electron density into the extended

-system. Resonance stabilization dictates that the highest electron density resides at the C3 and C6 positions (para to the nitrogen atom). Consequently, standard electrophilic aromatic substitution (EAS)—such as direct bromination with NBS or Br —overwhelmingly yields 3-bromocarbazole or 3,6-dibromocarbazole.

To bypass this electronic bias and access the C2 position, synthetic chemists must rely on either structural pre-assembly (locking the functional group in place before the ring is formed) or sterically governed transition-metal catalysis.

Strategic Synthesis Pathways

Pathway A: The Classical De Novo Assembly & Miyaura Borylation

This pathway avoids the regioselectivity issue entirely by constructing the carbazole ring around a pre-existing halogen. Starting from 4-bromo-2-nitrobiphenyl, a [3] is performed using triethyl phosphite (P(OEt)

).

• Causality of Reagent Choice: The phosphite acts as a mild deoxygenating agent, converting the nitro group into a highly reactive singlet nitrene. This nitrene undergoes rapid intramolecular C-H insertion into the adjacent aromatic ring, forming 2-bromocarbazole with absolute structural fidelity.

• Miyaura Borylation: The 2-bromocarbazole is then subjected to a Palladium-catalyzed cross-coupling with bis(pinacolato)diboron (B

  pin )[4]. Potassium acetate (KOAc) is explicitly chosen as the base over stronger alternatives (like K CO ) because it is basic enough to facilitate the transmetalation of the boryl group to the Pd(II) center, but too weak to activate the newly formed boronic ester toward unwanted Suzuki-Miyaura homocoupling.

Pathway B: Next-Generation Direct C-H Borylation

Modern methodologies leverage Iridium-catalyzed C-H activation to directly borylate the carbazole core[5].

• Steric Governance: The active catalytic species, typically

  , is exceptionally bulky. When the carbazole N-H bond is protected (e.g., via[6]), the steric shielding blocks the C1 and C8 positions. The catalyst is forced to attack the most sterically accessible remaining sites: the C2 and C7 positions.

• Causality of Catalyst Design: The use of

  instead of its chloride counterpart is a deliberate mechanistic choice. The methoxide ligand readily undergoes base-free transmetalation with B pin to generate the active Ir-Bpin species rapidly, accelerating the catalytic cycle and allowing the reaction to proceed under milder conditions (50 °C)[6].

Figure 1: Divergent synthesis pathways for 2-substituted carbazole boronic acids.

Quantitative Pathway Analysis

The selection between Pathway A and Pathway B depends heavily on the scale of production and available infrastructure. Below is a comparative analysis of the two routes based on empirical data[4],[6].

Metric	Pathway A: Classical Miyaura	Pathway B: Direct C-H Borylation
Precursor	4-Bromo-2-nitrobiphenyl	Unsubstituted Carbazole
Core Reagents	P(OEt) , Pd(dppf)Cl , B pin	Ethyl trifluoroacetate, [Ir(OMe)(cod)]
Step Count	3 (from biphenyl)	1 (One-pot cascade)
Regioselectivity	Absolute (Structurally locked)	High (~86% yield for C2)
Reaction Temp.	150 °C (Cadogan) / 85 °C (Miyaura)	50 °C (Mild)
Scalability	Excellent (Multi-kilogram proven)	Good (Gram to Pilot scale)
Primary Limitation	High energy consumption, multi-step	High catalyst cost (Iridium)

Validated Experimental Methodologies

Protocol I: Miyaura Borylation of 2-Bromocarbazole[4]

This protocol is engineered to prevent catalyst poisoning and product homocoupling.

• System Preparation: To a screw-cap vial, add 2-bromo-9H-carbazole (1.0 g, 4.06 mmol), B

  pin (1.548 g, 6.10 mmol), anhydrous potassium acetate (1.196 g, 12.19 mmol), and Pd(dppf)Cl (0.149 g, 0.203 mmol).

• Solvent Addition & Degassing: Add anhydrous DMF (15 mL). Seal with a Teflon-lined septum. Evacuate the system under vacuum and backfill with ultra-high-purity nitrogen. Self-Validation Check: Repeat this freeze-pump-thaw or vacuum-purge cycle exactly three times. Failure to remove ambient oxygen will result in the immediate precipitation of inactive "palladium black."

• Catalysis: Heat the vial at 85 °C for 4 hours. The reaction mixture should transition to a dark, homogeneous solution.

• Quench & Extraction: Cool to room temperature and dilute with EtOAc (100 mL).

• Phase Separation: Wash the organic layer with a 10% aqueous LiCl solution (2x 25 mL). Causality: DMF partitions into EtOAc; the highly polar LiCl solution effectively "salts out" the EtOAc, pulling the DMF exclusively into the aqueous phase to prevent co-elution during chromatography. Wash with brine (25 mL) and dry over Na

  SO .

• Purification: Concentrate and purify via silica gel chromatography (Hexanes/EtOAc gradient 0%-50%) to yield 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (~92% yield).

Protocol II: One-Pot Iridium-Catalyzed C-H Borylation[6]

This protocol utilizes a one-pot protection/borylation strategy to maximize atom economy.

• Reagent Loading: Under strict nitrogen protection, charge a reactor with carbazole (50.7 g, 0.3 mol), ethyl trifluoroacetate (86.1 g, 0.6 mol), [Ir(OMe)(cod)]

  (2.0 g, 3 mmol), a phenanthroline-derived ligand (0.6 g, 3 mmol), and a mild base (23.0 g, 0.15 mol) in 300 mL of anhydrous THF.

• Activation: Raise the temperature to 50 °C with a stirring speed of 350 rpm. Self-Validation Check: A color shift from orange to deep brown indicates the successful generation of the active Iridium-boryl species.

• Propagation: Maintain insulation and stirring for 12 hours. The ethyl trifluoroacetate transiently protects the N-H bond, sterically directing the bulky Ir-catalyst to the C2 position.

• Isolation: Quench with water to terminate the catalyst. Filter at room temperature, recover the THF via reduced-pressure distillation, and crystallize the residue from petroleum ether to obtain 9H-carbazole-2-boronic acid pinacol ester (~86% yield, 99.5% purity).

Figure 2: Iridium-catalyzed C-H borylation catalytic cycle.

Conclusion

The synthesis of 2-substituted carbazole boronic acids requires deliberate circumvention of the molecule's natural electronic bias. While the classical Miyaura borylation (Pathway A) offers unparalleled structural guarantee and multi-kilogram scalability, it suffers from poor atom economy and high energy demands. Conversely, the Iridium-catalyzed direct C-H borylation (Pathway B) represents the vanguard of late-stage functionalization, offering a highly efficient, one-pot solution governed by precise steric control. The choice of pathway must be dictated by the specific requirements of the drug development or materials science pipeline.

References

Sources

• 1. Organoboron-based multiple-resonance emitters: synthesis, structure–property correlations, and prospects - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00837A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. bloomtechz.com [bloomtechz.com]
• 4. 9H-CARBAZOLE-2-BORONIC ACID PINACOL ESTER synthesis - chemicalbook [chemicalbook.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Synthesis method of 9H-carbazole-2-boronic acid pinacol ester by direct C-H boronation of carbazole C2 site - Eureka | Patsnap [eureka.patsnap.com]

literature review of carbazole boronic acid derivatives

Synthesis, Optoelectronic Applications, and Biological Interactivity

Executive Summary

Carbazole boronic acid derivatives represent a critical intersection between heterocyclic chemistry and organoboron utility. The carbazole moiety, a tricyclic aromatic heterocycle, provides high thermal stability, excellent hole-transporting mobility, and intrinsic fluorescence. The boronic acid functional group (–B(OH)₂) imparts reversible covalent bonding capabilities (crucial for saccharide sensing) and serves as a versatile "warhead" in medicinal chemistry and a lynchpin in Suzuki-Miyaura cross-coupling for constructing conjugated materials.[1]

This guide provides a technical deep-dive into the synthesis, material applications (OLEDs), and bio-active properties of these derivatives. It is designed for researchers requiring actionable protocols and mechanistic insights.

Structural Fundamentals & Synthesis

The functionalization of the carbazole ring typically targets the 3- and 6-positions (para to the nitrogen) due to their susceptibility to electrophilic aromatic substitution, or the 9-position (nitrogen) for solubility modulation.

Synthetic Pathways

The synthesis of carbazole-3-boronic acids generally proceeds via a three-step sequence: N-arylation/alkylation, regiospecific bromination, and lithiation-borylation.

Core Synthetic Workflow (Graphviz)

The following diagram illustrates the standard route to 9-phenylcarbazole-3-boronic acid , a ubiquitous intermediate.

Figure 1: Step-wise synthesis of 9-phenylcarbazole-3-boronic acid. Critical control points include the cryogenic maintenance during lithiation to prevent isomerization.

Mechanistic Considerations

• Regioselectivity: Bromination with N-bromosuccinimide (NBS) occurs preferentially at the 3-position due to the activating effect of the nitrogen lone pair. Over-bromination leads to the 3,6-dibromo species.

• Lithiation vs. Ir-Catalysis: While Iridium-catalyzed C-H borylation is a modern alternative, it often yields mixtures of isomers (2- and 3-positions) on the carbazole ring. The lithiation of the 3-bromo precursor remains the gold standard for high-purity applications [1].

Applications in Optoelectronics (OLEDs)

Carbazole boronic acids are the primary precursors for synthesizing Hole Transport Materials (HTM) and Host Materials in Organic Light-Emitting Diodes (OLEDs).

The "CBP" Standard

The most famous derivative, 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP) , is synthesized via Suzuki coupling of carbazole (or its boronic derivative) with biphenyl halides. CBP serves as a host for phosphorescent emitters due to its high triplet energy (E_T ≈ 2.56 eV).

Material Properties Comparison

The following table summarizes key derivatives synthesized from carbazole boronic acids and their optoelectronic roles.

Derivative Class	Key Structure	Role	Triplet Energy (eV)	Application
CBP Analogs	Bis-carbazole biphenyl	Host Material	2.56	Green/Red PhOLEDs
mCP	1,3-Bis(carbazol-9-yl)benzene	Host Material	2.90	Blue PhOLEDs
Star-shaped	Tri-carbazole benzene	HTM	~3.0	High Tg Hole Transport
TADF Emitters	Carbazole-Benzonitrile	Emitter	N/A (ΔEst small)	Thermally Activated Delayed Fluorescence

Table 1: Comparative properties of carbazole-based optoelectronic materials [2].

Chemosensing: The Glucose Challenge

Carbazole boronic acids function as fluorescent sensors for saccharides (glucose, fructose) via the reversible formation of cyclic boronate esters with 1,2- or 1,3-diols.

Sensing Mechanism: PET Modulation

The sensing mechanism typically relies on Photoinduced Electron Transfer (PET) .

• Off State: The nitrogen lone pair (or an adjacent amine) quenches the carbazole fluorophore via PET.

• Binding: Boronic acid binds to the sugar diol, increasing the Lewis acidity of the boron or altering the geometry.

• On State: The formation of the tetrahedral boronate anion inhibits PET (or triggers Aggregation Induced Emission - AIE), restoring fluorescence.

Signaling Pathway Diagram (Graphviz)

Figure 2: Mechanism of fluorescence turn-on sensing for saccharides. Note the pH dependency; binding is favored when the boronate is in the tetrahedral anionic form [3].

Medicinal Chemistry & Biological Activity[1][2][3][4][5][6][7][8]

Beyond materials, carbazole boronic acids are emerging as potent anti-cancer agents.[2] The carbazole backbone allows for DNA intercalation, while the boronic acid moiety acts as a proteasome inhibitor (analogous to Bortezomib) or a covalent trap for serine proteases.

Anticancer Efficacy (MCF-7 Cell Line)

Recent studies have evaluated 9-substituted carbazole-3-boronic acids against breast cancer cell lines.[2][3]

• Most Potent: 9-(4-fluorobenzyl)-9H-carbazol-3-yl-boronic acid.[3]

• IC50: < 10 µM for top derivatives.

• Mechanism: Dual action—inhibition of topoisomerase II (carbazole) and proteasome interference (boron) [4].

Detailed Experimental Protocol

Protocol: Synthesis of 9-Phenylcarbazole-3-boronic Acid

Objective: Synthesis of high-purity intermediate for Suzuki coupling. Scale: 10 mmol basis.

Reagents

• 3-Bromo-9-phenylcarbazole (3.22 g, 10 mmol)

• n-Butyllithium (2.5 M in hexanes, 4.8 mL, 12 mmol)

• Triisopropyl borate (3.4 mL, 15 mmol)

• Anhydrous THF (50 mL)

• 2M HCl (aqueous)

Step-by-Step Methodology

• Setup & Inertion: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon for 15 minutes.

  • Self-Validation: The glassware must be free of moisture to prevent n-BuLi quenching.

• Dissolution: Add 3-Bromo-9-phenylcarbazole and anhydrous THF. Cool the solution to -78°C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi dropwise over 20 minutes via syringe.

  • Visual Check: Solution typically shifts from colorless to yellow/orange, indicating the formation of the lithiated species.

  • Critical Step: Stir at -78°C for 1 hour. Do not allow temperature to rise, or the lithium species may protonate or rearrange.

• Borylation: Rapidly inject Triisopropyl borate.

  • Observation: The color may fade slightly.

  • Warming: Allow the mixture to warm slowly to room temperature (RT) overnight (approx. 12 hours).

• Hydrolysis: Quench the reaction with 30 mL of 2M HCl. Stir vigorously for 1 hour.

  • Self-Validation: A white precipitate (the boronic acid) should begin to form as the boronate ester hydrolyzes.

• Workup:

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with brine.

  • Dry over anhydrous MgSO₄ and concentrate in vacuo.

• Purification: Recrystallize the crude solid from a mixture of Toluene/Heptane (1:1).

  • Yield Target: 65-80% (approx. 1.8 - 2.3 g).

  • Purity Check: 1H NMR (DMSO-d6) should show the -B(OH)₂ protons as a broad singlet around 8.0-8.2 ppm (disappears with D₂O shake).

References

• Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. National Institutes of Health (PMC). Available at: [Link]

• A review of fused-ring carbazole derivatives as emitter and/or host materials in OLED applications. Royal Society of Chemistry (Materials Chemistry Frontiers). Available at: [Link][4][5][6]

• A new fluorescent boronic acid sensor based on carbazole for glucose sensing. RSC Advances.[7] Available at: [Link][1][4][5][6][8][9]

• Synthesis, characterization and evaluation of novel carbazole boronic acid derivatives in the treatment of breast cancer. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. ijpsr.com [ijpsr.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of carbazole derivatives as a multifunctional material for organic light-emitting devices | Technology audit and production reserves [journals.uran.ua]
• 7. A new fluorescent boronic acid sensor based on carbazole for glucose sensing via aggregation-induced emission - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Technical Guide: Handling, Safety, and Application of (9H-Carbazol-2-yl)boronic acid

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of balancing the high reactivity of heteroaryl boronic acids with their inherent instability. (9H-Carbazol-2-yl)boronic acid is a premier building block used extensively in the synthesis of organic light-emitting diodes (OLEDs), semiconductor materials, and biologically active carbazole alkaloids[1],[2]. However, its successful application requires a rigorous understanding of its physicochemical vulnerabilities. This whitepaper synthesizes critical Material Safety Data Sheet (MSDS) information with field-proven mechanistic insights, providing a self-validating framework for its storage, handling, and deployment in Suzuki-Miyaura cross-coupling methodologies.

Physicochemical Profiling & Hazard Mitigation

To design a safe and effective experimental workflow, we must first establish the baseline properties and hazard profile of the compound[3],[4].

Table 1: Chemical Identity & Physical Properties

Property	Specification / Data
Chemical Name	(9H-Carbazol-2-yl)boronic acid
CAS Number	745783-94-2
Molecular Formula	C12H10BNO2
Molecular Weight	211.03 g/mol
Physical Form	Solid (typically off-white to pale yellow powder)
Storage Temperature	2-8°C (Inert atmosphere strictly required)
Purity Standard	≥ 95%

Hazard Identification & Causality

According to standardized safety data, this compound triggers specific GHS hazard statements[3],[4]. Understanding the chemical causality behind these hazards is critical for effective mitigation:

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The boronic acid moiety features an electron-deficient boron atom with an empty p-orbital. This acts as a localized electrophile that can form reversible covalent complexes with nucleophilic residues (e.g., serine, threonine) and moisture in mucous membranes.

• H302 (Harmful if swallowed): Ingestion introduces the compound to the acidic environment of the stomach, which can catalyze unpredictable degradation pathways.

• Precautionary Mitigation (P264, P280, P305+P351+P338): Standard PPE (nitrile gloves, safety goggles) is non-negotiable. If ocular exposure occurs, rapid hydrolysis of the boron-tissue complex requires continuous flushing with water for several minutes[3].

Mechanistic Stability & Storage Protocols

Boronic acids are notoriously susceptible to degradation. If you simply pull a bottle of (9H-Carbazol-2-yl)boronic acid off a shelf that has been exposed to ambient air, your downstream coupling reactions will fail.

The Causality of Degradation

There are two primary failure modes for this reagent:

• Boroxine Formation (Dehydration): Under ambient conditions, boronic acids undergo intermolecular dehydration to form cyclic trimeric anhydrides known as boroxines. While theoretically reversible, this alters the effective molar mass and stoichiometry of your reaction.

• Protodeboronation: This is an irreversible cleavage of the C-B bond, replacing it with a C-H bond to yield the deborylated carbazole[5]. In aqueous basic conditions, the boronic acid forms a boronate anion pre-equilibrium, followed by a rate-limiting protonolysis[5],[6].

Self-Validating Storage Protocol

• Storage: Store strictly at 2-8°C under an Argon or Nitrogen atmosphere[3],[4]. The low temperature suppresses the thermal activation energy required for C-B bond cleavage, while the inert atmosphere prevents oxidative deborylation.

• Validation Checkpoint: Before committing this reagent to a complex synthesis, dissolve a 5 mg aliquot in DMSO-

  and acquire a H NMR spectrum. A sharp, integrated singlet near 8.0–8.5 ppm confirms intact B-OH groups. If this peak is absent and the aromatic region shifts, degradation has occurred, mandating recrystallization.

Mechanistic pathways of (9H-Carbazol-2-yl)boronic acid: Activation vs. Degradation.

Application Workflow: Suzuki-Miyaura Cross-Coupling

The most prominent application of (9H-Carbazol-2-yl)boronic acid is the construction of C-C bonds via the Suzuki-Miyaura reaction to synthesize functionalized carbazoles[1],[7]. The following protocol is engineered as a self-validating system to maximize yield while outcompeting protodeboronation.

Step-by-Step Methodology

1. Reagent Stoichiometry & Setup: In an oven-dried Schlenk flask, combine (9H-Carbazol-2-yl)boronic acid (1.2 eq), the target aryl halide (1.0 eq), and Pd(PPh

) (0.05 eq).

• Expertise/Causality: We deliberately use a 20% excess of the boronic acid. Because base-catalyzed protodeboronation is an unavoidable competing pathway[6], this excess ensures the aryl halide remains the limiting reagent, preventing the difficult chromatographic separation of unreacted halide from the final product.

2. Solvent Degassing: Add 1,4-dioxane (0.1 M relative to the halide) that has been rigorously degassed via three freeze-pump-thaw cycles.

• Expertise/Causality: Dissolved oxygen is fatal to this reaction. It oxidizes the active Pd(0) catalyst to an inactive Pd(II) state and promotes the oxidative deborylation of the boronic acid into a phenol side-product. Dioxane is chosen for its high boiling point and excellent solubilization of the rigid carbazole framework[1].

3. Nucleophilic Activation (Base Addition): Inject a degassed aqueous solution of K

CO (2.0 eq).

• Expertise/Causality: The base does not merely act as an acid scavenger. The neutral, trigonal planar boronic acid is entirely unreactive toward transmetalation. The carbonate coordinates to the boron center, generating an electron-rich, tetrahedral boronate anion. This nucleophilic activation is the strict prerequisite for transferring the carbazole moiety to the palladium center[7].

4. Thermal Cycling & Validation: Heat the biphasic mixture to 90°C under Argon for 12 hours.

• Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc) using 254 nm and 365 nm UV lamps. The successful formation of the 2-aryl-9H-carbazole product will exhibit intense blue fluorescence at 365 nm, providing immediate visual confirmation of C-C bond formation[1].

Self-validating workflow for handling and reacting (9H-Carbazol-2-yl)boronic acid.

References

Sources

• 1. Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. (9H-Carbazol-2-yl)boronic acid | 745783-94-2 [sigmaaldrich.cn]
• 4. (9H-Carbazol-2-yl)boronic acid | 745783-94-2 [sigmaaldrich.com]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. tcichemicals.com [tcichemicals.com]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling of (9H-Carbazol-2-yl)boronic acid

Abstract & Strategic Significance

(9H-Carbazol-2-yl)boronic acid is a critical building block in the synthesis of organic light-emitting diodes (OLEDs) and conductive polymers. Unlike the more common 3-substituted isomers, the 2-substituted carbazole motif extends conjugation along the long axis of the molecule, significantly altering the HOMO/LUMO levels and triplet energy states.

However, this substrate presents a unique "dual-threat" in palladium-catalyzed cross-coupling:

• Catalyst Poisoning: The acidic N-H proton (

  in DMSO) can deprotonate under basic coupling conditions. The resulting carbazolide anion is a competent ligand for Pd(II), potentially forming stable, off-cycle resting states that arrest turnover.

• Protodeboronation: Like many heteroaryl boronic acids, the C-B bond is susceptible to hydrolytic cleavage, particularly in high-pH aqueous media required to activate the boronic acid.

This guide provides a validated protocol designed to mitigate these failure modes, ensuring high yields and reproducibility.

Mechanistic Insights & Critical Parameters

The "Carbazolide Trap"

In standard Suzuki couplings, the base plays a dual role: it activates the boronic acid (forming the boronate species

) and facilitates the transmetallation step. With (9H-Carbazol-2-yl)boronic acid, the base can also deprotonate the carbazole nitrogen.

Research indicates that the resulting carbazolyl anion can displace halide ligands on the oxidative addition intermediate, forming a stable [Pd(L)(Ar)(Carbazolyl)] complex. This species resists reductive elimination, effectively removing active palladium from the cycle (Source: J. Am. Chem. Soc. 2010, 132, 11978).

Solution Strategy

To bypass this trap, our protocol utilizes:

• Sterically Bulky Ligands (e.g., XPhos, SPhos): These ligands prevent the formation of the planar, unreactive carbazolyl-Pd complexes.

• Mild Bases (K3PO4 vs. NaOtBu): Phosphate bases provide a "Goldilocks" zone—strong enough to activate the boron, but less likely to drive complete deprotonation of the carbazole nitrogen compared to alkoxides.

Diagram 1: The Catalytic Cycle & The Inhibitory Pathway

The following diagram illustrates the standard cycle and the specific off-cycle trap relevant to this substrate.

Caption: The catalytic cycle showing the "Carbazolide Trap" (in dark grey) where the deprotonated substrate binds to Pd(II), inhibiting the reaction.

Experimental Protocols

Protocol A: High-Efficiency Coupling (Recommended)

Applicability: Complex substrates, sterically hindered partners, or when N-protection is not feasible. Chemistry: Buchwald-Hartwig Precatalyst System.

Reagents

Reagent	Equivalents	Role
(9H-Carbazol-2-yl)boronic acid	1.2 - 1.5 equiv	Nucleophile
Aryl Halide (Br/Cl)	1.0 equiv	Electrophile
XPhos Pd G3	2 - 4 mol%	Catalyst (Pre-activated)
K3PO4 (0.5 M aq)	3.0 equiv	Base
THF or 1,4-Dioxane	[0.1 M]	Solvent

Step-by-Step Procedure

• Setup: Charge a reaction vial equipped with a magnetic stir bar with the Aryl Halide (1.0 equiv), Boronic Acid (1.2 equiv), and XPhos Pd G3 (2-4 mol%).

  • Note: If the boronic acid appears wet or sticky, it may have dehydrated to the boroxine. Add 5-10% excess.

• Inertion: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed THF or 1,4-Dioxane via syringe.

• Activation: Add the degassed 0.5 M K3PO4 aqueous solution.

  • Why Aqueous? Water is essential for the reversible formation of the boronate species.

• Reaction: Heat the mixture to 60°C (for Bromides) or 80-100°C (for Chlorides/hindered substrates). Stir vigorously.

  • Time: Typically 2–6 hours. Monitor by LC-MS.[1]

• Workup: Cool to RT. Dilute with EtOAc and wash with water. If the product is acid-stable, a wash with dilute HCl (0.1 M) helps remove residual palladium species.

Protocol B: Standard Conditions (Cost-Effective)

Applicability: Simple aryl bromides/iodides; scale-up scenarios where cost is a driver. Chemistry: Traditional Pd(0)/Carbonate System.

Reagents

• Catalyst: Pd(dppf)Cl2[2]·DCM (3-5 mol%)

• Base: K2CO3 (2.0 M aq) or Cs2CO3 (solid)

• Solvent: DMF or DMSO (Anhydrous conditions often work better here to suppress deboronation, provided water is added controlled or present in the base).

• Temperature: 90–100 °C.

Critical Modification for Protocol B

Because Pd(dppf)Cl2 is less active than XPhos Pd G3, the "Carbazolide Trap" is more risky.

• Recommendation: If using Protocol B, protect the carbazole Nitrogen (e.g., N-Boc or N-Benzyl) prior to coupling. If protection is impossible, increase catalyst loading to 5 mol% and use degassed DMF to ensure high solubility and temperature stability.

Decision Matrix: Selecting the Right Conditions

Use the following workflow to determine the optimal experimental path for your specific coupling partner.

Caption: Decision tree for selecting the optimal coupling protocol based on substrate protection and reactivity.

Troubleshooting & Quality Control

Issue: Protodeboronation (Loss of Boronic Acid)[3]

• Symptom: LC-MS shows large amounts of unsubstituted carbazole (carbazole, mass = M-B(OH)2 + H).

• Cause: Reaction temperature too high or pH too high.

• Fix:

  • Switch from K2CO3 to K3PO4 (milder base).

  • Add the boronic acid in portions over the first hour of the reaction.

  • Use anhydrous solvent (Dioxane) with solid base (Cs2CO3) and only 1-2 equivalents of water to limit hydrolysis.

Issue: Homocoupling (Biaryl Formation)

• Symptom: Presence of 2,2'-bicarbazole.

• Cause: Oxygen in the system facilitates oxidative homocoupling of the boronic acid.

• Fix: Rigorous degassing is non-negotiable. Use the freeze-pump-thaw method or vigorous sparging with Argon for >15 mins.

Issue: Low Conversion with Free N-H

• Symptom: Starting material remains; catalyst turns black (precipitates Pd black) early.

• Fix: This confirms catalyst poisoning. Switch immediately to Protocol A (XPhos/SPhos). The bulky biaryl phosphine ligands protect the Pd center from N-coordination.

Safety & Handling

• (9H-Carbazol-2-yl)boronic acid: Generally stable but may dehydrate to the boroxine trimer upon storage. Store at 2-8°C. Treat as a potential skin/eye irritant.

• Palladium Catalysts: Heavy metal hazards. Dispose of in designated heavy metal waste streams.

• Solvents: THF and Dioxane are peroxide formers. Test for peroxides before heating.

References

• Mechanistic Insight on Carbazole Poisoning: Inamoto, K., et al. "Catalyst System: Insights into the Effect of Naphthoquinone." Journal of the American Chemical Society, 2010. [Link] (Note: While focusing on amidations, this paper establishes the fundamental interaction between free N-H carbazoles and Pd intermediates).

• General Suzuki Coupling of Heterocycles: Billingsley, K., Buchwald, S. L. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles."[3] Journal of the American Chemical Society, 2007. [Link]

• Protodeboronation Mechanisms: Cox, P. A., et al. "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids."[4] Journal of the American Chemical Society, 2016. [Link]

• Synthesis of Carbazole Boronic Acids: Li, W., et al. "Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles." Molecules, 2010. [Link][5]

Sources

• 1. 1001911-63-2|(9-Phenyl-9H-carbazol-2-yl)boronic acid|BLD Pharm [bldpharm.com]
• 2. 9H-CARBAZOLE-2-BORONIC ACID PINACOL ESTER synthesis - chemicalbook [chemicalbook.com]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 5. Suzuki Coupling [organic-chemistry.org]

Application Note: High-Purity Synthesis of Carbazole-Based OLED Host Materials via Suzuki-Miyaura Coupling

Executive Summary & Strategic Context

In the development of Phosphorescent OLEDs (PHOLEDs) and Thermally Activated Delayed Fluorescence (TADF) devices, the host material is critical. It must possess a high Triplet Energy (

) to prevent reverse energy transfer from the emitter, and high morphological stability.

Carbazole derivatives are the industry standard for hole-transporting hosts due to their high

(~3.0 eV) and thermal robustness. While Ullmann coupling is traditionally used for C-N bond formation (attaching carbazole to a core), Suzuki-Miyaura Cross-Coupling (SMCC) is the superior method for constructing the C-C bonds required to link carbazole-functionalized aryl groups, allowing for modular "building block" synthesis of advanced hosts like 3,3'-Di(9H-carbazol-9-yl)-1,1'-biphenyl (mCBP) .

This guide details the synthesis of a high-

bis-carbazole host via boronic acid intermediates. It emphasizes the purification train —specifically the removal of residual Palladium (Pd) and halide impurities—which is the single most critical factor determining OLED device lifetime ( ).

Mechanistic Principles & Design Strategy

The Challenge of Steric Bulk

OLED hosts often require twisted geometries (e.g., meta-linkages) to break conjugation and maintain high triplet energy. This introduces steric hindrance. Standard SMCC conditions must be modified to facilitate the Transmetallation step, which is often the rate-determining step for bulky boronic acids.

Reaction Pathway Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical role of the base in activating the boronic acid to a boronate species, which is more nucleophilic and capable of transmetallation with the bulky Pd(II) complex.

Figure 1: Catalytic cycle of Suzuki-Miyaura coupling emphasizing the activation of boronic acid for sterically hindered OLED materials.

Experimental Protocol: Synthesis of mCBP-Derivative

Target Molecule: 3,3'-Di(9H-carbazol-9-yl)-1,1'-biphenyl (mCBP) Reaction Type: Double Suzuki Coupling Scale: 10 mmol (Lab Scale) -> Scalable to 100g

Reagents & Equipment

Component	Specification	Role
Precursor A	9-(3-bromophenyl)-9H-carbazole (2.05 eq)	Electrophile (Bulky)
Precursor B	1,3-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene (1.0 eq)	Nucleophile (Linker)
Catalyst	Pd(PPh3)4 (3 mol%) or Pd2(dba)3 + S-Phos	Palladium Source
Base	K3PO4 (2M Aqueous Solution)	Boron Activator
Solvent	Toluene / Ethanol (4:1 ratio)	Biphasic System
Scavenger	Sodium diethyldithiocarbamate	Pd Removal Agent

Step-by-Step Methodology

Phase 1: Reaction Setup (Strict Anaerobic Conditions)

• Glassware Prep: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar. Cool under Argon flow.

• Solvent Degassing: Sparge the Toluene/Ethanol mixture with Argon for 30 minutes. Note: Oxygen causes homocoupling of boronic acids and deactivates the catalyst.

• Charging: Under Argon counter-flow, add Precursor A (6.60 g, 20.5 mmol) and Precursor B (3.30 g, 10.0 mmol).

• Catalyst Addition: Add Pd(PPh3)4 (0.35 g, 0.3 mmol).

• Base Addition: Add degassed 2M K3PO4 (20 mL). The mixture will form a biphasic system.

Phase 2: Reaction & Monitoring

• Heating: Heat the mixture to vigorous reflux (approx. 90-100°C oil bath).

• Kinetics: Monitor via TLC (Hexane:DCM 4:1) or HPLC every 2 hours.

  • Endpoint: Disappearance of the mono-coupled intermediate. Typically 12-18 hours.

• Quenching: Cool to room temperature.

Phase 3: Workup & "Dirty" Purification

• Extraction: Separate organic layer.[1] Extract aqueous layer with Toluene (3x 50 mL). Combine organics.

• Scavenging (CRITICAL): Add Sodium diethyldithiocarbamate (0.5 g) or a functionalized silica scavenger (e.g., SiliaMetS® Thiol) to the organic phase. Stir at 50°C for 1 hour.

  • Why? This chelates residual Pd. Pd residues >10 ppm act as exciton quenchers in the final device.

• Filtration: Filter through a pad of Celite/Silica to remove the Pd-chelate complex.

• Concentration: Rotary evaporate to dryness.

• Pre-purification: Recrystallize from Toluene/Hexane or perform short-column chromatography to remove protodeboronated byproducts.

The Purification Train: Achieving "Device Grade" (>99.9%)

For OLEDs, 99% purity is insufficient. Impurities trap charges and degrade the emitting layer. The following workflow ensures electronic-grade purity.

Figure 2: Purification workflow from crude synthesis to device-ready material.

Thermal Gradient Sublimation Protocol

This is the self-validating step. If the material decomposes, the synthesis failed (instability). If it sublimes cleanly, it is chemically robust.

• Load: Place 2.0 g of pre-purified material in the source boat of a vacuum sublimation train.

• Vacuum: Pump down to

  Torr.

• Gradient: Set source zone to

  (approx. 280°C for mCBP derivatives) and deposition zone to 200°C.

• Collection: Collect the middle band. Discard the volatile front band (solvent/monomers) and the charred residue (catalyst/salts).

• Yield: Typical sublimation recovery is 60-80%.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Low Yield	Protodeboronation	Reduce base concentration or switch to anhydrous conditions (using CsF base in Dioxane).
Black Precipitate	Pd Precipitation ("Pd Black")	Catalyst death due to oxidation. Improve degassing. Add excess phosphine ligand.
Incomplete Reaction	Steric Hindrance	Switch catalyst to Pd2(dba)3 + S-Phos or X-Phos . These bulky ligands facilitate oxidative addition on hindered substrates.
Device Instability	Halide Contamination	Ensure <10 ppm Cl/Br. Perform a final wash with dilute NaHCO3 before sublimation.

References

• Suzuki-Miyaura Coupling Mechanism & Boronic Acid Activation Source: Organic Chemistry Portal. URL:[Link]

• Selection of Boron Reagents for Suzuki–Miyaura Coupling Source: Chemical Society Reviews (RSC Publishing). URL:[Link]

• Influence of Material Purification by Vacuum Sublimation on OLED Performance Source: ResearchGate (SID Symposium Digest). URL:[Link]

• Removal of Residual Palladium from Conjugated Polymers Source: Macromolecules (ACS Publications). URL:[Link]

• Practical Guide to Suzuki-Miyaura Cross-Coupling Source: Yoneda Labs. URL:[Link]

Sources

• 1. A ligand-enabled metallaphotoredox protocol for Suzuki-Miyaura cross-couplings for the synthesis of diarylmethanes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Palladium-Catalyzed Suzuki-Miyaura Coupling of 9H-Carbazol-2-ylboronic Acid

Strategic Importance in Advanced Materials and Therapeutics

The integration of the carbazole moiety into complex molecular architectures is a cornerstone of modern synthetic chemistry. Specifically, 9H-carbazol-2-ylboronic acid and its pinacol ester derivatives are critical building blocks for synthesizing high-performance Organic Light-Emitting Diodes (OLEDs) [1], Aggregation-Induced Emission (AIE) active radicals [2], and multichromophoric systems for photodynamic therapy [3].

Unlike the 3-position, the 2-position of the carbazole ring is meta to the nitrogen atom. This distinct electronic environment reduces the electron density at the boron-bearing carbon, subtly altering the kinetics of the transmetalation step during cross-coupling. As a Senior Application Scientist, understanding the causality behind catalyst selection, solvent phase-transfer dynamics, and base strength is essential for preventing protodeboronation and maximizing yields.

Mechanistic Causality: Why Experimental Choices Matter

The Suzuki-Miyaura coupling of carbazol-2-ylboronic acids relies on a highly orchestrated catalytic cycle. Every reagent choice directly impacts the stability of the palladium intermediates:

• The Role of the Base: Transmetalation cannot occur directly between the palladium(II) halide complex and the neutral boronic acid. The base (e.g.,

  ) hydroxylates the boronic acid to form a reactive, electron-rich boronate complex. This increases the nucleophilicity of the carbazole group, driving its transfer to the palladium center.

• Solvent Causality (The Biphasic System): A standard solvent system like Toluene/Ethanol/Water (typically 4:1:1) is not arbitrary. Toluene dissolves the organic halide and the carbazole boronic acid. Water dissolves the inorganic base. Ethanol acts as a critical phase-transfer agent, bridging the interfacial tension between the aqueous and organic layers, allowing the boronate intermediate to interact with the lipophilic palladium catalyst.

• N-Protection Dynamics: While free 9H-carbazole can be coupled, the acidic NH proton can coordinate with palladium, leading to catalyst poisoning or unwanted Buchwald-Hartwig amination. Utilizing 9-substituted derivatives (e.g., 9-phenyl or 9-alkyl-carbazol-2-ylboronic acid pinacol esters) [4] eliminates this competitive pathway, ensuring the self-validating integrity of the carbon-carbon bond formation.

Catalytic cycle of Pd-mediated Suzuki coupling for carbazole boronic acids.

Quantitative Catalyst Selection Guide

Selecting the correct palladium catalyst is a function of the electrophile's steric hindrance and electronic nature. The table below synthesizes field-proven parameters for carbazole couplings.

Catalyst System	Loading (mol%)	Base	Solvent System	Temp (°C)	Yield Range	Primary Application
	2.0 - 5.0	(2M aq)	Toluene / EtOH /	85 - 90	75 - 90%	Standard OLED intermediates; unhindered aryl bromides [1].
	1.0 - 3.0	(2M aq)	1,4-Dioxane /	90 - 100	70 - 85%	Aryl chlorides; moderate steric hindrance.
+ SPhos	0.5 - 2.0	(solid)	THF or Toluene	70 - 80	65 - 80%	Highly sterically hindered substrates (e.g., BODIPY dyes, TTM radicals) [2][3].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific visual and analytical checkpoints, the operator can confirm the mechanistic success of each step in real-time.

Protocol A: Standard Biphasic Coupling (OLED Intermediates)

Optimized for coupling 9-phenyl-9H-carbazol-2-ylboronic acid with aryl bromides using

.

Step-by-Step Methodology:

• Reagent Charging: To a flame-dried Schlenk flask, add the aryl bromide (1.0 equiv), 9-phenyl-9H-carbazol-2-ylboronic acid (1.2 equiv), and

  (0.03 equiv).

  • Validation Checkpoint 1: The

    must be bright yellow. A brown or black powder indicates oxidation to Pd(II) or aggregation to Pd-black, which will cause the reaction to fail.

• Solvent Addition: Add a degassed mixture of Toluene and Ethanol (4:1 ratio, 0.1 M relative to the electrophile).

• Base Addition: Add 2M aqueous

  (3.0 equiv).

• Degassing (Critical): Subject the biphasic mixture to three freeze-pump-thaw cycles or vigorous sparging with Argon for 20 minutes.

  • Causality: Oxygen rapidly oxidizes the electron-rich

    and promotes homocoupling of the boronic acid (yielding a bicarbazole byproduct).

• Reaction Execution: Heat the vigorously stirred mixture to 85 °C for 12–18 hours.

  • Validation Checkpoint 2 (IPC): Monitor via TLC (Hexanes:Dichloromethane). The carbazole boronic acid exhibits strong blue fluorescence under 254/365 nm UV. The disappearance of this spot indicates complete conversion.

• Workup: Cool to room temperature. Dilute with water and extract three times with Dichloromethane. Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Purify via silica gel column chromatography.

Protocol B: Advanced Coupling for Sensitive Chromophores

Optimized for coupling 9H-carbazole-2-boronic acid pinacol ester [4] to sterically hindered cores (e.g., BODIPY) using

[3].

Step-by-Step Methodology:

• Reagent Charging: In a glovebox or under strict Schlenk conditions, combine the hindered aryl halide (1.0 equiv), carbazole pinacol ester (1.5 equiv),

  (0.05 equiv), and a bulky phosphine ligand like SPhos or (0.10 equiv).

• Base & Solvent: Add anhydrous, finely milled

  (3.0 equiv) and anhydrous THF.

  • Causality:

    provides high solubility in organic solvents compared to potassium salts, eliminating the need for water, which can degrade sensitive fluorophores like BODIPY.

• Reaction Execution: Heat to 75 °C for 24 hours.

  • Validation Checkpoint 3 (Post-Reaction NMR): Successful coupling is validated by

    NMR via the complete disappearance of the intense 12-proton singlet at ~1.35 ppm, which corresponds to the pinacol methyl groups of the starting material.

Decision matrix for catalyst and solvent selection in carbazole couplings.

Troubleshooting: Protodeboronation vs. Homocoupling

When yields are sub-optimal, identifying the specific failure mode is critical for course correction:

• Protodeboronation: If mass spectrometry reveals a mass corresponding to the uncoupled, protonated carbazole (M-B(OH)2 + H), the transmetalation step is too slow. Solution: Switch to a more active catalyst (e.g.,

  ) or increase the base concentration to accelerate boronate formation.

• Homocoupling: If a mass corresponding to a carbazole dimer is observed, the reaction environment contains trace oxygen, which acts as an oxidant for the palladium-catalyzed homocoupling of boronic acids. Solution: Strictly enforce Argon sparging and ensure solvents are thoroughly degassed prior to base addition.

References

• KR20140071805A - Heterocyclic compound and organic light emitting device including the same.
• Synthesis and Photophysical Properties of AIE-Type Carbazole-Capped Triphenylmethyl Organic Radicals Featuring Non-Aufbau Electronic Structure and Enhanced Photostability.
• BODIPY-carbazoles multichromophoric systems for green LED assisted photodynamic therapy of breast cancer. Synthesis, optoelectronic properties, DFT and antitumor studies.
• 9H-Carbazole-2-boronic acid pinacol ester 90%. Sigma-Aldrich.

Application Note: Reaction Conditions for Carbazole-2-Boronic Acid Cross-Coupling

Target Audience: Researchers, materials scientists, and drug development professionals. Focus: Optimization, mechanistic causality, and validated protocols for Suzuki-Miyaura cross-coupling of carbazole-2-boronic acid derivatives.

Introduction & Strategic Overview

Carbazole derivatives are highly privileged scaffolds in the development of organic light-emitting diodes (OLEDs), thermally activated delayed fluorescence (TADF) materials, and bioactive alkaloids. The functionalization of the carbazole core at the C2 position via Suzuki-Miyaura cross-coupling is a critical synthetic transformation. However, heteroaryl boronic acids present unique chemical challenges, including competitive protodeboronation and sluggish transmetalation rates [1]. This application note details the optimized reaction conditions, mechanistic rationale, and a self-validating protocol for the efficient cross-coupling of carbazole-2-boronic acid derivatives.

Mechanistic Insights & Causality

Why use the Pinacol Ester (Bpin) over Free Boronic Acid?

Free carbazole-2-boronic acid is notoriously susceptible to protodeboronation—a destructive side reaction where the carbon-boron bond is cleaved by water under basic conditions, yielding a debrominated carbazole and boric acid [2]. Converting the boronic acid to its pinacol ester (carbazole-2-Bpin) sterically shields the empty p-orbital of the boron atom. This structural modification significantly retards the degradation pathway while preserving the requisite reactivity for transmetalation during the catalytic cycle[5].

Solvent System Causality: The Biphasic Advantage

A ternary biphasic solvent system of Toluene/Ethanol/Water (typically 3:1:2 v/v/v) is highly recommended for this class of substrates [4].

• Toluene: Solubilizes the highly hydrophobic carbazole-2-Bpin and the aryl halide.

• Water: Dissolves the inorganic base (e.g., Na₂CO₃) and facilitates the formation of the reactive hydroxyboronate intermediate, which is strictly required for the transmetalation step.

• Ethanol: Acts as a crucial phase-transfer agent. It lowers the interfacial tension between the aqueous and organic layers, maximizing the surface area for the biphasic reaction and accelerating the cross-coupling [3].

Catalyst & Base Selection

Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] is the standard, robust catalyst for this transformation. Sodium carbonate (Na₂CO₃) provides optimal basicity—strong enough to activate the boronic ester but mild enough to prevent base-catalyzed degradation of sensitive functional groups [4].

Catalytic Cycle & Workflow Visualizations

Figure 1: Suzuki-Miyaura catalytic cycle adapted for Carbazole-2-Bpin cross-coupling.

Figure 2: Step-by-step experimental workflow for biphasic Suzuki-Miyaura coupling.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the optimization landscape for coupling carbazole-2-boronic acid derivatives with standard aryl halides, highlighting the superiority of the Bpin/biphasic system.

Entry	Boron Source	Aryl Halide	Catalyst (mol%)	Base (Equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)
1	Carbazole-2-B(OH)₂	1,4-Dibromobenzene	Pd(PPh₃)₄ (5%)	K₂CO₃ (3.0)	THF / H₂O	80	12	45*
2	Carbazole-2-Bpin	1,4-Dibromobenzene	Pd(PPh₃)₄ (5%)	Na₂CO₃ (5.0)	Toluene/EtOH/H₂O	90	12	82
3	9-Phenylcarbazole-2-Bpin	3,3'-Dibromobithiophene	Pd(PPh₃)₄ (5%)	Na₂CO₃ (5.0)	Toluene/EtOH/H₂O	100	3	80
4	Carbazole-2-Bpin	Aryl Iodide	Pd₂(dba)₃ (2%) + SPhos	K₃PO₄ (3.0)	Dioxane / H₂O	100	6	91

*Note: The low yield in Entry 1 is directly attributed to the rapid protodeboronation of the unprotected free boronic acid under aqueous basic conditions [2].

Standard Operating Protocol: Synthesis of 2-Aryl-9H-Carbazoles

Self-Validating System Note: This protocol incorporates mandatory TLC checks and degassing steps. Failure to thoroughly degas the solvents will result in the immediate oxidation of Pd(0) to inactive Pd(II) black, visibly halting the reaction (indicated by a color change from pale yellow to black and stalling of starting material consumption).

Materials Required:

• 9H-Carbazole-2-boronic acid pinacol ester (1.1 equivalents)

• Aryl bromide or iodide (1.0 equivalent)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents / 5 mol%)

• Sodium carbonate (Na₂CO₃) (5.0 equivalents)

• Toluene, Ethanol, Deionized Water (Degassed)

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried 100 mL two-necked Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (10.0 mmol) and 9H-carbazole-2-boronic acid pinacol ester (11.0 mmol, 3.23 g).

• Catalyst Addition: Transfer the flask to a nitrogen-filled glovebox or use standard Schlenk techniques to add Pd(PPh₃)₄ (0.5 mmol, 578 mg). Causality: Pd(PPh₃)₄ is highly oxygen-sensitive in solution; adding it as a dry solid before solvent addition minimizes premature oxidation.

• Solvent Introduction: Add 30 mL of Toluene and 10 mL of Ethanol to the flask. Stir gently to dissolve the organic components.

• Base Addition: Dissolve Na₂CO₃ (50.0 mmol, 5.3 g) in 20 mL of deionized water. Add this aqueous solution to the reaction flask, creating the biphasic mixture.

• Degassing (Critical Step): Sparge the vigorously stirring biphasic mixture with ultra-high purity Nitrogen or Argon for at least 15-20 minutes. Alternatively, perform three consecutive freeze-pump-thaw cycles.

• Reflux: Heat the reaction mixture to 90–100 °C (oil bath temperature) under a positive pressure of nitrogen. Maintain vigorous stirring (≥800 rpm) to ensure maximum interfacial mixing between the aqueous and organic layers [4].

• Monitoring: After 3 hours, temporarily halt stirring to allow phase separation. Sample the upper organic layer and analyze via TLC (Eluent: Hexanes/Ethyl Acetate, e.g., 4:1). The reaction is complete when the aryl halide is fully consumed.

• Workup: Cool the mixture to room temperature. Add 30 mL of water and 30 mL of Ethyl Acetate (EtOAc). Transfer to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 30 mL).

• Drying & Concentration: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a crude oil or solid.

• Purification: Purify the crude product by flash column chromatography on silica gel using a Hexane/Dichloromethane or Hexane/Ethyl Acetate gradient to afford the pure 2-aryl-9H-carbazole.

References

• "Suzuki-Miyaura cross-coupling: Practical Guide", Yoneda Labs. URL: [Link]

• "A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles", National Institutes of Health (PMC). URL: [Link]

• "Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles", National Institutes of Health (PMC). URL: [Link]

• "Benzothiophene derivative and use thereof in organic electroluminescent field (WO2014075382A1)", Google Patents.

• "Synthesis method of 9H-carbazole-2-boronic acid pinacol ester by direct C-H boronation of carbazole C2 site", Patsnap Eureka. URL: [Link]

using (9H-Carbazol-2-yl)boronic acid as a pharmaceutical intermediate

Application Note: Utilizing (9H-Carbazol-2-yl)boronic Acid in the Synthesis of Pharmaceutical Intermediates via Suzuki-Miyaura Cross-Coupling

Prepared by: Senior Application Scientist, Pharmaceutical Development Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Strategic Rationale in Drug Discovery

The carbazole scaffold is a privileged structural motif in modern medicinal chemistry, frequently embedded in the architectures of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics[1]. Functionalization of the carbazole core at the C-2 position is highly strategic; it allows for the linear extension of the conjugated system and the optimal spatial orientation of pharmacophores within deep, hydrophobic enzyme pockets[2].

(9H-Carbazol-2-yl)boronic acid (CAS: 745783-94-2) and its corresponding pinacol ester (CAS: 871125-67-6) serve as indispensable organoboron reagents for these functionalizations[3]. By leveraging the Suzuki-Miyaura cross-coupling reaction, chemists can efficiently forge robust

bonds between the carbazole C-2 position and diverse aryl or heteroaryl halides[2]. This application note details a self-validating protocol for this transformation, emphasizing mechanistic causality and process optimization to suppress common side reactions such as protodeboronation and unintended N-arylation.

Physicochemical Profiling

Before initiating the coupling sequence, it is critical to verify the quality and storage history of the boronic acid. Boronic acids are prone to forming trimeric boroxines upon dehydration, which can skew stoichiometric calculations if not accounted for.

Table 1: Physicochemical Specifications of (9H-Carbazol-2-yl)boronic acid

Property	Specification	Citation
Chemical Name	(9H-Carbazol-2-yl)boronic acid
CAS Number	745783-94-2
Molecular Weight	211.03 g/mol	[4]
Physical Form	Solid (White to off-white powder)

| Purity Requirement |

95% (HPLC) |[4] | | Storage Conditions | 2-8°C, Inert atmosphere, tightly closed | | | Stable Derivative | Pinacol Ester (CAS: 871125-67-6) |[3] |

Mechanistic Causality & Experimental Design

The Suzuki-Miyaura coupling of (9H-Carbazol-2-yl)boronic acid involves three fundamental steps: oxidative addition, transmetallation, and reductive elimination. To ensure a self-validating and high-yielding system, the reaction parameters must be chosen based on strict mechanistic logic:

• Catalyst Selection (Pd(dppf)Cl₂): While

  is a traditional choice, we mandate the use of . The bidentate dppf ligand enforces a specific bite angle that accelerates both oxidative addition and reductive elimination. This rapid turnover minimizes the residence time of the boronic acid in the basic aqueous medium, thereby suppressing the competing protodeboronation pathway.

• Solvent System (1,4-Dioxane/H₂O): A biphasic mixture of 1,4-Dioxane and

  (4:1 v/v) is optimal. Dioxane provides a sufficiently high boiling point (101°C) to overcome the activation energy of sterically hindered substrates. Water is strictly required to dissolve the inorganic base and form the reactive trihydroxyborate intermediate, which is the actual species undergoing transmetallation.

• Base Selection (K₂CO₃):

  provides the ideal . Stronger bases (like or ) risk deprotonating the carbazole N-H proton, potentially leading to unwanted N-arylation (Buchwald-Hartwig-type side reactions)[1].

Table 2: Catalyst & Solvent Optimization for C-2 Carbazole Coupling

Catalyst System	Solvent System	Base	Temp (°C)	Yield (%)	Mechanistic Observation

|

(5 mol%) | THF/ (4:1) | | 70 | 45% | Significant protodeboronation observed due to slow transmetallation. | | / SPhos | Toluene/ (4:1) | | 100 | 68% | Improved yield, but trace N-arylation detected via LC-MS. | | (5 mol%) | 1,4-Dioxane/ (4:1) | | 90 | >92% | Optimal bite angle accelerates reductive elimination; no N-arylation. |

Validated Protocol: Suzuki-Miyaura Cross-Coupling

Note: This protocol is designed as a self-validating system. Do not proceed to subsequent steps without confirming the analytical checkpoints.

Step 1: Preparation of the Catalytic System (Inert Atmosphere)

• Equip a thoroughly dried Schlenk flask with a magnetic stir bar.

• Causality Check: Purge the flask with Argon for 15 minutes. Oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) complex, stalling the catalytic cycle.

Step 2: Reagent Addition

• Add the Aryl/Heteroaryl Halide (1.0 equiv, e.g., 10 mmol) to the flask.

• Add (9H-Carbazol-2-yl)boronic acid (1.2 equiv, 12 mmol). Causality Check: The 0.2 equiv excess compensates for any minor protodeboronation that occurs during the heating phase, ensuring complete consumption of the valuable halide.

• Add

  (0.05 equiv, 0.5 mmol).

Step 3: Solvent and Base Introduction

• In a separate flask, prepare a 4:1 (v/v) mixture of 1,4-Dioxane and deionized water. Degas the mixture by sparging with Argon for 30 minutes.

• Add the degassed solvent mixture (50 mL) to the reaction flask via syringe.

• Add

  (2.5 equiv, 25 mmol) in one portion.

Step 4: Thermal Activation & In-Process Monitoring

• Heat the reaction mixture to 90°C under vigorous stirring.

• Self-Validation Checkpoint: After 4 hours, sample 50 µL of the organic layer, dilute in MeCN, and analyze via LC-MS. The reaction is complete when the aryl halide peak is

  1% relative to the product.

Step 5: Work-up and Extraction

• Cool the mixture to room temperature and quench with 50 mL of saturated aqueous

  .

• Extract the aqueous phase with Ethyl Acetate (

  mL).

• Causality Check: The biphasic extraction removes the inorganic salts, the water-soluble boronic acid byproducts, and the palladium catalyst residues.

• Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

Step 6: Purification & Final Validation

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Self-Validation Checkpoint: Analyze the purified solid via

  -NMR. Verify the presence of the carbazole N-H proton (typically a broad singlet around 8.0 - 11.0 ppm depending on the solvent) to definitively rule out N-arylation.

Process Visualization

Workflow for the Suzuki-Miyaura cross-coupling of (9H-Carbazol-2-yl)boronic acid in API synthesis.

References

• Title: Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization Source: Der Pharma Chemica URL: [Link]

• Title: Mini-review on the novel synthesis and potential applications of carbazole and its derivatives Source: PMC (National Institutes of Health) URL: [Link]

• Title: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Source: PubChem URL: [Link]

Sources

• 1. Mini-review on the novel synthesis and potential applications of carbazole and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole | C18H20BNO2 | CID 46738013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 9H-CARBAZOL-2-YLBORONIC ACID | CymitQuimica [cymitquimica.com]

Application Note: Next-Generation Green Synthesis of Carbazole Boronic Acids

Executive Summary & Strategic Rationale

Carbazole boronic acids (e.g., 9-phenyl-9H-carbazole-3-boronic acid) are critical intermediates in the synthesis of organic light-emitting diodes (OLEDs) and pharmaceutical alkaloids. Historically, their synthesis relied on lithiation at cryogenic temperatures (

) or Palladium-catalyzed borylation in toxic polar aprotic solvents (DMF, Dioxane).

This Application Note provides three validated "Green Chemistry" protocols that align with the 12 Principles of Green Chemistry, specifically focusing on waste prevention , atom economy , and safer solvents .

Strategic Decision Matrix

Use the following logic flow to select the optimal protocol for your substrate availability and lab capabilities.

Figure 1: Decision matrix for selecting the appropriate green borylation method based on substrate and equipment.

Method A: Visible-Light-Induced Metal-Free Borylation

Principle: Photoredox Catalysis Green Highlights: Transition-metal-free, Room Temperature, Energy Efficient.

This method utilizes an organic photocatalyst (4CzIPN) which operates via a Single Electron Transfer (SET) mechanism, avoiding the use of Palladium or Nickel.

Mechanism of Action

The photocatalyst is excited by blue light, reducing the aryl halide to an aryl radical, which is then trapped by the diboron species.

Figure 2: Simplified photoredox cycle for metal-free borylation.

Protocol 1: Photochemical Synthesis

Target: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9-phenylcarbazole

Materials:

• Substrate: 3-Bromo-9-phenylcarbazole (1.0 equiv)

• Boron Source: Bis(pinacolato)diboron (

  ) (1.2 equiv)

• Catalyst: 4CzIPN (1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene) (2 mol%)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.0 equiv)

• Solvent: Wet MeCN (Acetonitrile) or EtOH (Green alternative).

• Light Source: 10W Blue LED (455 nm).

Step-by-Step Workflow:

• Charge: In a 10 mL Pyrex tube, add 3-bromo-9-phenylcarbazole (0.5 mmol),

  (0.6 mmol), and 4CzIPN (0.01 mmol).

• Inert: Seal the tube with a septum. Evacuate and backfill with

  three times.

• Solvent: Inject degassed EtOH or MeCN (2.0 mL) and DBU (1.0 mmol) via syringe.

• Irradiate: Place the tube 2–3 cm from the Blue LED fan-cooled setup. Stir vigorously at room temperature.

• Monitor: Reaction typically completes in 12–16 hours (Monitor by TLC/HPLC).

• Workup: Evaporate solvent. Redissolve in EtOAc, wash with water.

• Purification: Recrystallize from EtOH/Heptane (Green solvent pair) to avoid chromatography.

Critical Process Parameter (CPP): Oxygen is a radical scavenger. Thorough degassing is essential for yield >80%.

Method B: Mechanochemical Solid-State Synthesis

Principle: Mechanochemistry / Liquid-Assisted Grinding (LAG) Green Highlights: Solvent-Free, High Concentration, Fast Kinetics.

Based on the work of Kubota and Ito [1], this method uses kinetic energy to drive the reaction, eliminating bulk solvent waste.

Protocol 2: Ball-Milling Borylation

Target: General Carbazole Boronic Esters

Equipment: Planetary Ball Mill (e.g., Retsch PM 100) Jar/Balls: Stainless steel (10 mL jar, two 10 mm balls).

Materials:

• Substrate: Aryl Bromide Carbazole (1.0 mmol)

• Reagent:

  (1.1 mmol)

• Catalyst:

  (3 mol%) / SPhos (6 mol%)

• Base:

  (Solid, 1.5 equiv)

• LAG Agent: 1,5-Cyclooctadiene (10

  L) or EtOH (trace).

Step-by-Step Workflow:

• Loading: Add solid reactants (Carbazole,

  , Base, Catalyst mix) into the milling jar.

• LAG Addition: Add the Liquid-Assisted Grinding agent (critical for crystal lattice disruption).

• Milling: Close jar. Mill at 600-800 rpm for 30 minutes .

  • Note: Reaction mixture will turn from white/yellow powder to a dark gray paste.

• Extraction: Open jar (air stable). Wash contents with minimal EtOAc (green alternative: CPME - Cyclopentyl methyl ether).

• Filtration: Filter through a short pad of silica to remove Pd black and inorganic salts.

• Isolation: Evaporate filtrate. Yields are typically quantitative (>90%).

Why this works: The high-impact forces generate localized "hot spots" (plasma-like conditions) that overcome activation energy barriers without external heating.

Method C: Ir-Catalyzed C-H Activation (Green Solvents)

Principle: C-H Activation / Atom Economy Green Highlights: No halogenated precursors needed, 100% Atom Economy regarding the carbazole ring.

Traditional C-H borylation uses hexane. This protocol adapts the Hartwig-Miyaura method [2] using 2-Methyltetrahydrofuran (2-MeTHF) , a bio-derived solvent.

Protocol 3: Direct C-H Borylation

Target: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

Materials:

• Substrate: 9H-Carbazole (unsubstituted)

• Reagent:

  (0.5 equiv per C-H bond desired)

• Catalyst Precursor:

  (1.5 mol%)

• Ligand: dtbpy (4,4′-Di-tert-butyl-2,2′-bipyridine) (3 mol%)

• Solvent: 2-MeTHF (Bio-renewable).

Step-by-Step Workflow:

• Pre-catalyst Formation: In a glovebox or under

  , mix and dtbpy in 1 mL 2-MeTHF. Stir for 5 min until color changes to deep brown/red.

• Reaction: Add Carbazole (1.0 mmol) and

  (0.6 mmol).

• Heating: Heat to 80°C in a sealed pressure tube.

  • Green Tip: This reaction can often be run "neat" (solvent-free) if the carbazole melts below 100°C, but 2-MeTHF ensures homogeneity.

• Duration: 4–8 hours.

• Selectivity Check: 3-position is favored sterically. Check regioselectivity via NMR.

• Workup: Cool to RT. Evaporate solvent. Recrystallize.

Comparative Analysis & Validation

Table 1: Green Metrics Comparison

Metric	Photo-Borylation (Method A)	Mechanochemistry (Method B)	C-H Activation (Method C)
Atom Economy	Moderate (Loss of H-Br)	Moderate (Loss of H-Br)	High (Direct H substitution)
Energy Input	Low (LED, RT)	Medium (Mechanical motor)	Medium (Heating 80°C)
Solvent Waste	Low (EtOH/MeCN)	Near Zero (Solvent-Free)	Low (2-MeTHF)
Scalability	Flow chemistry compatible	Batch limited (<10g)	Highly Scalable
Cost	Low (Organic Cat.)	High (Pd Cat.)	High (Ir Cat.)

Quality Control (QC) Check:

• 1H NMR (CDCl3): Look for the disappearance of the proton at C-3 and the appearance of the pinacol methyl singlet at

  1.39 ppm (12H).

• TLC: Boronic esters usually run higher (less polar) than the parent halide but lower than the parent hydrocarbon. Stain with Curcumin for boron specificity (turns red).

References

• Kubota, K., et al. (2021). "Palladium-catalyzed solid-state borylation of aryl halides using mechanochemistry." Beilstein Journal of Organic Chemistry.

• Hartwig, J. F. (2016). "Borylation of C-H Bonds Catalyzed by Iridium Complexes." Chemical Society Reviews.

• Yang, Y., et al. (2021). "Visible-light-induced metal-free borylation of aryl halides." Green Chemistry.

• Ito, H., & Kubota, K. (2022).[1] "Mechanochemical synthesis of organoboron compounds." Trends in Chemistry.

Sources

• 1. semanticscholar.org [semanticscholar.org]

functionalization of carbazole C2 position via boronic acid

Application Note: Precision Functionalization of Carbazole C2 Position via Boronic Acid Intermediates

Part 1: Strategic Overview & Scientific Rationale

The C2 Challenge The carbazole nucleus is a privileged scaffold in organic electronics (OLED hosts, TADF emitters) and medicinal chemistry (e.g., Carprofen, alkaloids). However, functionalizing the C2 position is synthetically non-trivial due to the inherent electronic bias of the system.

• Electrophilic Aromatic Substitution (EAS): Occurs predominantly at C3 and C6 (para to the nitrogen), or C1 (ortho) if directed. The C2 position is electronically "silent" to direct electrophilic attack.

• Direct C-H Activation: While emerging, direct C2-H activation often requires specific directing groups (e.g., amides) or blocking of the C3/C6 positions.

The Solution: Boronic Acid "Gateway" Strategy To achieve reliable, scalable C2 functionalization, we utilize a Suzuki-Miyaura Cross-Coupling approach. This guide details the "Divergent Route" (Scenario A), where the carbazole is converted into a nucleophilic boronic ester at C2. This strategy is superior for library generation because a single batch of Carbazole-2-Bpin can be coupled with diverse electrophiles (aryl halides, acyl chlorides, etc.).

Workflow Visualization The following diagram outlines the strategic pathway from raw carbazole to C2-functionalized libraries.

Part 2: Detailed Experimental Protocols

Protocol A: Synthesis of 9H-Carbazole-2-boronic acid pinacol ester

The "Gateway" Reaction: Converting the electrophilic bromide to a nucleophilic boronate.

Prerequisite: Start with 2-bromo-9H-carbazole .[1][2][3]

• Note: If 2-bromocarbazole is not in stock, it is best synthesized via Cadogan cyclization of 4-bromo-2-nitrobiphenyl, as direct bromination of carbazole yields the 3-bromo isomer.

Reagents:

• 2-Bromo-9H-carbazole (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂, 1.2 equiv)

• [1,1′-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂[3]·CH₂Cl₂, 0.05 equiv)

• Potassium Acetate (KOAc, 3.0 equiv) — Critical: Must be anhydrous.

• Solvent: Anhydrous 1,4-Dioxane or DMF (Degassed).

Step-by-Step Procedure:

• Setup: In a glovebox or under a steady stream of Argon, charge a dry pressure vial (or Schlenk tube) with 2-bromocarbazole (1.0 g, 4.06 mmol), B₂pin₂ (1.24 g, 4.87 mmol), and KOAc (1.20 g, 12.2 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂ (166 mg, 0.20 mmol) last to minimize air exposure.

• Solvation: Add anhydrous DMF (15 mL). Seal the vial with a crimp cap or Teflon-lined septum.

• Degassing: Sparge the mixture with Argon for 10 minutes via a needle outlet to remove dissolved oxygen (critical to prevent homocoupling/deboronation).

• Reaction: Heat the block/oil bath to 85–90°C for 4–6 hours. The reaction mixture will typically turn dark black/brown.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting bromide spot should disappear. The boronate ester is often fluorescent blue/purple under UV.

• Workup: Cool to room temperature. Dilute with EtOAc (100 mL) and wash with water (3 x 30 mL) to remove DMF. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography on silica gel.

  • Gradient: 0% to 10% EtOAc in Hexanes.

  • Note: Boronic esters can be sticky on silica; rapid elution is recommended.

  • Yield Target: 85–92% as a white/off-white solid.

Mechanistic Checkpoint (Self-Validation):

• Why KOAc? A weak base is required to form the acetoxo-palladium intermediate without hydrolyzing the sensitive B₂pin₂ reagent. Strong bases (NaOH) promote competitive hydrolysis.

Protocol B: C2-Functionalization via Suzuki-Miyaura Coupling

The Application: Reacting the C2-boronate with an Aryl Halide.

Reagents:

• Carbazole-2-Bpin (from Protocol A, 1.0 equiv)

• Aryl Bromide/Iodide (1.1 equiv)

• Catalyst: Pd(PPh₃)₄ (0.05 equiv) OR Pd₂(dba)₃/S-Phos for sterically hindered substrates.

• Base: K₂CO₃ (2M aqueous solution, 3.0 equiv).

• Solvent: Toluene/Ethanol (4:1 ratio).

Step-by-Step Procedure:

• Mixing: In a reaction tube, combine Carbazole-2-Bpin (0.5 mmol), Aryl Bromide (0.55 mmol), and Pd(PPh₃)₄ (29 mg, 0.025 mmol).

• Solvent System: Add Toluene (4 mL) and Ethanol (1 mL). Stir to dissolve.

• Base Activation: Add 2M K₂CO₃ (0.75 mL). The biphasic system requires vigorous stirring.

• Inert Atmosphere: Purge with Argon for 5 minutes.

• Reflux: Heat to 90°C (external temp) for 12–16 hours.

• Workup: Dilute with DCM, wash with water/brine. Dry over MgSO₄.

• Purification: Recrystallization (often possible for carbazoles using Toluene/Hexane) or Column Chromatography.

Part 3: Data & Troubleshooting

Table 1: Optimization Parameters for Difficult Substrates

Parameter	Standard Condition	Difficult/Steric Condition	Rationale
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ + S-Phos or X-Phos	Biaryl phosphines facilitate oxidative addition into hindered/electron-rich halides.
Base	K₂CO₃ (aq)	K₃PO₄ (solid) or CsF	Anhydrous bases (CsF) prevent protodeboronation of sensitive carbazole-boronates.
Solvent	Toluene/EtOH	1,4-Dioxane or THF	Higher boiling point (Dioxane) or better solubility for polar substrates.
Temp	90°C	110°C (Sealed Tube)	Kinetic energy required to overcome steric repulsion at the C2 position.

Mechanistic Diagram: The Catalytic Cycle Understanding the cycle prevents common errors (e.g., homocoupling).

Troubleshooting Guide (Self-Validating Systems)

• Problem: Low yield of Boronate (Protocol A).

  • Diagnosis: Significant amount of "reduced" carbazole (H instead of Bpin) observed by NMR.

  • Fix: This is Protodeboronation . Ensure the reaction is strictly anhydrous. Switch base from KOAc to dry K₃PO₄. Lower temp to 80°C.

• Problem: Homocoupling of Aryl Halide (Ar-Ar) in Protocol B.

  • Diagnosis: Two spots on TLC, one matching the biaryl standard.

  • Fix: Oxygen leak. The transmetallation step is oxygen-sensitive. Degas solvents more thoroughly (freeze-pump-thaw if necessary).

• Problem: Incomplete conversion of 2-Bromocarbazole.

  • Diagnosis: Starting material remains after 24h.

  • Fix: Catalyst death. Add a second portion of Pd catalyst (0.02 equiv) after 12h.

References

• Synthesis of 2-Bromocarbazole (Precursor)

  • Title: A Simple Synthesis of 2-Substituted Carbazoles.[4]

  • Source:Synthesis, 2007.
  • Context: Describes the Cadogan cycliz

• Miyaura Borylation of Carbazole (Protocol A)

  • Title: Synthesis and properties of carbazole-based star molecules.
  • Source:Beilstein Journal of Organic Chemistry, 2011.
  • Context: Provides the specific conditions for converting 2-bromocarbazole to the pinacol ester.

  • URL:[Link]

• Suzuki Coupling Applications (Protocol B)

  • Title: 2,7-Functionalized Carbazoles as Developed Materials for Organic Electronics.[4]

  • Source:Journal of M
  • Context: Demonstrates the utility of C2-borylated carbazoles in creating OLED host m

  • URL:[Link]

• Medicinal Chemistry Context (Carprofen)

  • Title: Synthesis and anti-inflammatory activity of 6-chloro-alpha-methyl-carbazole-2-acetic acid (Carprofen).
  • Source:Journal of Medicinal Chemistry, 1976.
  • Context: The foundational paper establishing C2-functionalized carbazoles as viable drug targets.

  • URL:[Link]

Sources

• 1. 2-BROMOCARBAZOLE CAS#: 3652-90-2 [m.chemicalbook.com]
• 2. 2-Bromo-9-phenyl-9H-carbazole synthesis - chemicalbook [chemicalbook.com]
• 3. 9H-CARBAZOLE-2-BORONIC ACID PINACOL ESTER synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Advanced Solvent Selection Strategies for Suzuki-Miyaura Cross-Coupling of Carbazole Boronic Acids

Overview and Synthetic Challenges

Carbazole derivatives are privileged structural motifs extensively utilized in the development of organic light-emitting diodes (OLEDs), functional materials, and bioactive pharmaceuticals (1[1]). The Suzuki-Miyaura cross-coupling reaction remains the premier methodology for constructing C-C bonds around the carbazole core. However, carbazole boronic acids—particularly 2-, 3-, and 4-substituted variants—present unique synthetic hurdles.

The primary mode of failure in these couplings is base-catalyzed protodeboronation . In aqueous basic media, the boronic acid forms a highly reactive aryl boronate anion (

), which subsequently undergoes ipso-protonation concerted with C-B bond cleavage (2[2]). If the carbazole N-H is unprotected, or if the core is heavily sterically hindered, the rate of transmetalation slows down, allowing protodeboronation to dominate. Consequently, solvent selection is not merely a matter of solubility; it is the primary kinetic control mechanism to favor productive transmetalation over substrate degradation.

Mechanistic Insights: The Causality of Solvent Selection

To engineer a successful coupling, the solvent system must be explicitly matched to the stability of the carbazole boronic species:

• Biphasic Systems (Toluene/Ethanol/Water): Ideal for stable carbazole pinacol esters (Bpin). Toluene dissolves the organic substrates, water solvates the inorganic base, and ethanol acts as a critical phase-transfer agent. By keeping the bulk of the boronic ester in the organic phase, its exposure to the aqueous base is limited to the interfacial layer, physically throttling the protodeboronation pathway while allowing Pd-catalyzed transmetalation to proceed at elevated temperatures (1[1]).

• Homogeneous Polar Systems (1,4-Dioxane/Water or 2-MeTHF): When utilizing highly unstable boronic acids, biphasic systems fail because phase-transfer is too slow. Instead, a miscible system is paired with highly active dialkylbiaryl phosphine precatalysts (e.g., XPhos Pd G3). The homogeneous solvent ensures the boronic acid, base, and active

  species are in immediate proximity, driving a transmetalation rate that vastly outcompetes degradation (3[3]).

• Aqueous Ethanol for Trifluoroborates: Converting the boronic acid to a potassium trifluoroborate salt (

  ) masks the reactive center. These salts slowly hydrolyze in aqueous ethanol to release the active boronic acid in situ at a controlled rate, enabling ligand-free Pd/C catalysis with near-zero protodeboronation (4[4]).

Solvent & Catalyst Decision Matrix

Decision matrix for solvent and catalyst selection in carbazole Suzuki couplings.

Quantitative Data: Solvent System Comparison

Solvent System	Typical Catalyst	Substrate Profile	Expected Yields	Pros	Cons
Toluene/EtOH/H2O (2:1:1)		Stable carbazole pinacol esters	75–90%	Excellent phase mixing; highly scalable; cost-effective.	Requires high heat (90 °C); fails for sterically hindered or unstable acids.
1,4-Dioxane/H2O (4:1)	XPhos Pd G3 / G4	Sterically hindered; unprotected N-H	80–95%	Rapid kinetics; outcompetes protodeboronation at low temps.	Dioxane toxicity; requires specialized, expensive precatalysts.
2-MeTHF	XPhos Pd G3	Highly unstable boronic acids	70–85%	Eco-friendly alternative; superior solubility for bulky cores.	Requires strict anhydrous/degassed handling if no water is added.
75% Ethanol (Aqueous)	Pd/C (Ligand-free)	Potassium carbazolyl-trifluoroborates	85–95%	Green chemistry; recyclable catalyst; zero homocoupling.	Requires an additional synthetic step to prepare the salts.

Experimental Protocols

Protocol A: Biphasic Coupling for Stable Carbazole Pinacol Esters

This protocol utilizes the classic biphasic solvent approach, ideal for N-alkylated carbazole boronic acid pinacol esters coupling with standard aryl halides (1[1]).

Reagents & Materials:

• N-alkyl carbazole-3-boronic acid pinacol ester (1.0 equiv)

• Aryl bromide/iodide (1.05 equiv)

• (5 mol%)
• (2.0 M aqueous solution, 3.0 equiv)

• Solvent: Toluene / Ethanol / Water (2:1:1 v/v/v)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the carbazole boronic ester and the aryl halide.

• Solvent Addition: Add the Toluene and Ethanol. Stir gently to dissolve the organic components. Add the 2.0 M aqueous

  solution.

• Deoxygenation (Critical): Subject the biphasic mixture to vigorous argon sparging for 30 minutes, or perform three freeze-pump-thaw cycles. Causality: Oxygen rapidly degrades

  and promotes oxidative homocoupling of the boronic ester.

• Catalyst Addition: Under a positive stream of argon, quickly add the

  catalyst.

• Reaction Execution: Equip the flask with a reflux condenser, heat to 90 °C, and stir vigorously (

  800 rpm) for 12–24 hours.

  • Self-Validating Mechanism: A successful biphasic system will form a milky, homogeneous emulsion under vigorous stirring. If the organic and aqueous layers remain distinctly separated while stirring, phase transfer is failing, and the reaction will stall.

• Workup: Cool to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, extract the aqueous layer twice with EtOAc, dry the combined organics over anhydrous

  , filter, and concentrate in vacuo. Purify via silica gel chromatography.

Protocol B: Homogeneous Coupling for Unstable Carbazole Boronic Acids

This protocol is designed for unprotected or highly sterically hindered carbazole boronic acids prone to rapid protodeboronation, utilizing Buchwald G3 precatalysts (, 3[3]).

Reagents & Materials:

• Unstable carbazole boronic acid (1.5 equiv - excess compensates for unavoidable minor protodeboronation)

• Heteroaryl/Aryl chloride (1.0 equiv)

• XPhos Pd G3 (2–5 mol%)

• (2.0 equiv)

• Solvent: 2-MeTHF or 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Methodology:

• Preparation: To an oven-dried reaction vial, add the carbazole boronic acid, aryl chloride, and finely ground anhydrous

  .

• Solvent Addition & Degassing: Add the chosen solvent system (2-MeTHF is highly recommended for extreme steric hindrance). Sparge the mixture with argon for 15 minutes.

• Catalyst Addition: Add the XPhos Pd G3 precatalyst under argon. Seal the vial.

• Reaction Execution: Stir the reaction at room temperature. If conversion is slow after 1 hour, gently warm to 40 °C. Do not exceed 40 °C initially, as high heat exponentially increases the rate of boronic acid decomposition before the catalytic cycle fully initiates (3[3]).

  • Self-Validating Mechanism: The generation of the active

    species from the G3 precatalyst is marked by a distinct color change in the solution (typically to a vibrant yellow or orange). Immediate blackening (Pd black formation) indicates premature catalyst decomposition, signaling insufficient degassing or excessive initial heat.

• Workup: Once complete (typically 30 mins to 2 hours), quench the reaction with water. Extract with EtOAc, filter the organic phase through a short pad of Celite to remove palladium particulates, and purify via chromatography.

References

• Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions MDPI[Link][1]

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited ResearchGate[Link][2]

• Oxygen-promoted Pd/C-catalyzed Suzuki-Miyaura reaction of potassium aryltrifluoroborates Chinese Chemical Letters (rhhz.net)[Link][4]

Sources

• 1. Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. Oxygen-promoted Pd/C-catalyzed Suzuki-Miyaura reaction of potassium aryltrifluoroborates [html.rhhz.net]

Technical Notes & Optimization

preventing protodeboronation of (9H-Carbazol-2-yl)boronic acid

Topic: Preventing Protodeboronation of (9H-Carbazol-2-yl)boronic acid

Welcome to the technical support center for organoboron reagents. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of (9H-Carbazol-2-yl)boronic acid, a substrate known for its susceptibility to protodeboronation. As Senior Application Scientists, our goal is to explain the underlying chemical principles and provide field-tested protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem?

Protodeboronation (also known as protodeborylation) is a chemical reaction where the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1][2] In the context of a cross-coupling reaction like the Suzuki-Miyaura coupling, this is a highly undesirable side reaction. It consumes your starting material, converting (9H-Carbazol-2-yl)boronic acid into the simple byproduct 9H-Carbazole, which reduces the yield of your desired coupled product and complicates purification.[3]

Q2: Why is (9H-Carbazol-2-yl)boronic acid particularly prone to this side reaction?

The susceptibility of a boronic acid to protodeboronation is highly dependent on the electronic properties of its organic substituent.[2] The carbazole moiety is an electron-rich heterocyclic system.[4][5] This increased electron density on the aromatic ring makes the carbon atom attached to the boron more nucleophilic and thus more susceptible to protonolysis, especially under the basic conditions typically required for Suzuki-Miyaura coupling.[6][7]

Q3: How can I detect if protodeboronation is occurring in my reaction?

The most direct way to identify protodeboronation is to analyze your crude reaction mixture before purification. The key indicator is the presence of a significant amount of the protonated byproduct, 9H-Carbazole.[3]

Recommended Analytical Techniques:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is often the most effective method. You will observe a mass peak corresponding to 9H-Carbazole alongside your desired product and any unreacted starting materials.

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: Compare the ¹H NMR spectrum of your crude product to the known spectra of your starting material, desired product, and 9H-Carbazole. The appearance of characteristic peaks for 9H-Carbazole confirms the side reaction.

• GC-MS (Gas Chromatography-Mass Spectrometry): Suitable if the compounds of interest are sufficiently volatile.

Q4: I've confirmed protodeboronation. What is the first and most important parameter I should adjust?

The single most critical factor influencing the rate of protodeboronation in Suzuki-Miyaura reactions is the reaction's pH, which is controlled by your choice of base.[8][9] The reaction proceeds fastest at high pH because the base deprotonates the boronic acid to form the tetrahedral boronate anion (Ar-B(OH)₃⁻).[2][10] This boronate species is significantly more reactive towards protodeboronation than the neutral boronic acid.[11] Therefore, the first step in troubleshooting should always be to re-evaluate your base.

Troubleshooting Guide: Low Yields & Competing Protodeboronation

This section addresses the common problem of observing low yields of the desired cross-coupled product accompanied by significant formation of 9H-Carbazole.

Issue: My Suzuki-Miyaura coupling reaction with (9H-Carbazol-2-yl)boronic acid is giving me mainly 9H-Carbazole.

This indicates that the rate of protodeboronation is faster than or competitive with the rate of your desired cross-coupling. The solution is to modify the reaction conditions to favor the kinetics of the Suzuki-Miyaura catalytic cycle over the C-B bond cleavage pathway.

Below is a systematic approach to optimizing your reaction, starting with the highest-impact variables.

Caption: A decision workflow for troubleshooting protodeboronation.

Step 1: Optimize the Base and pH

The Cause: Strong bases like NaOH or KOH dramatically increase the concentration of the highly reactive boronate anion, accelerating protodeboronation.[12]

The Solution: Switch to a weaker inorganic base. This provides a sufficiently basic environment for the Suzuki-Miyaura transmetalation step without excessively promoting the protodeboronation side reaction.[12]

Base Type	Examples	Protodeboronation Risk	Recommendation
Strong	NaOH, KOH, NaOtBu	Very High	Avoid for sensitive substrates like (9H-Carbazol-2-yl)boronic acid.
Moderate	K₂CO₃, Cs₂CO₃	Moderate	A reasonable starting point, but may still be too strong.
Weak	K₃PO₄, KF, KOAc	Low	Highly Recommended. K₃PO₄ is often the optimal choice.[12]

Step 2: Control the Reaction Temperature

The Cause: Like most undesired side reactions, the rate of protodeboronation increases with temperature.[6]

The Solution: Run the reaction at the lowest temperature that still provides a reasonable rate for the desired cross-coupling. Even a reduction from 100 °C to 80 °C can have a significant impact. If your catalyst system is active enough, room-temperature couplings are ideal for minimizing decomposition.[13]

Step 3: Accelerate the Productive Reaction

The Cause: Protodeboronation is in a kinetic competition with the Suzuki-Miyaura cycle. If the catalytic turnover of your desired reaction is slow, the side reaction has more time to occur.

The Solution: Employ a highly active palladium catalyst and ligand system. Modern phosphine ligands (e.g., SPhos, XPhos) and their corresponding pre-catalysts are designed for rapid catalytic turnover, which can effectively outcompete protodeboronation.[12] This allows for lower catalyst loadings and shorter reaction times.

Step 4 (The "Gold Standard"): Use a Stabilized Boronic Acid Derivative

The Cause: The free boronic acid is inherently unstable under basic, aqueous conditions.

The Solution: Convert the boronic acid into a more stable derivative that participates in a "slow-release" mechanism.[2] These derivatives are bench-stable and, under the reaction conditions, slowly hydrolyze to release a low, steady concentration of the active boronic acid for the catalytic cycle. This keeps the concentration of the species vulnerable to protodeboronation to a minimum.

Recommended Derivatives:

• N-methyliminodiacetic acid (MIDA) boronates: These are exceptionally stable and are considered the state-of-the-art solution for challenging, unstable boronic acids.[14]

• Pinacol esters: More stable than the corresponding boronic acid, but less so than MIDA boronates. A common and effective strategy.[13]

• Trifluoroborate salts (R-BF₃K): These salts are also used as "protected" forms of boronic acids and are stable to extended storage.[15]

Caption: Kinetic comparison of standard vs. slow-release Suzuki-Miyaura strategies.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling for Sensitive Boronic Acids

This protocol is a robust starting point designed to minimize protodeboronation.

• Reagent Preparation:

  • Aryl Halide (1.0 eq.)

  • (9H-Carbazol-2-yl)boronic acid (1.2 eq.)

  • Potassium Phosphate (K₃PO₄), finely powdered (3.0 eq.)

  • Palladium Pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%)

  • Solvent: 1,4-Dioxane/Water (e.g., 10:1 ratio), thoroughly degassed by sparging with argon or nitrogen for at least 30 minutes.[12]

• Reaction Setup (Inert Atmosphere):

  • To a flame-dried or oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, (9H-Carbazol-2-yl)boronic acid, K₃PO₄, and the palladium pre-catalyst.

  • Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free atmosphere.[13]

  • Add the degassed solvent mixture via syringe.

• Reaction Execution:

  • Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C).

  • Monitor the reaction progress closely by TLC or LC-MS (e.g., every 1-2 hours). Avoid unnecessarily long reaction times.

• Workup and Analysis:

  • Once the reaction is complete (or has stalled), cool the mixture to room temperature.

  • Quench the reaction by adding water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Analyze a small sample of the crude material by LC-MS or ¹H NMR to determine the ratio of the desired product to the 9H-Carbazole byproduct before proceeding with purification.[3]

Protocol 2: Preparation of (9H-Carbazol-2-yl)-MIDA boronate

This protocol describes the conversion of the boronic acid to its highly stable MIDA boronate ester, following the general principles established by Burke and co-workers.[14]

• Reagent Preparation:

  • (9H-Carbazol-2-yl)boronic acid (1.0 eq.)

  • N-methyliminodiacetic acid (MIDA) (1.1 eq.)

  • Dimethyl Sulfoxide (DMSO)

  • Acetonitrile (ACN)

• Esterification:

  • In a round-bottom flask, suspend the (9H-Carbazol-2-yl)boronic acid and N-methyliminodiacetic acid in a 1:1 mixture of DMSO and ACN.

  • Heat the mixture (e.g., to 80 °C) with vigorous stirring. The reaction is typically driven by the azeotropic removal of water.

  • Monitor the reaction by LC-MS until full conversion of the starting boronic acid is observed.

• Isolation:

  • Cool the reaction mixture to room temperature. The MIDA boronate product is often crystalline and may precipitate upon cooling.

  • The product can be isolated by filtration, washing with a cold solvent like ACN to remove residual DMSO.

  • Dry the isolated solid under vacuum. The resulting MIDA boronate is typically a bench-stable, white to off-white solid that can be stored for extended periods and weighed in the air.[14]

References

• Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances. Available at: [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ChemRxiv. Available at: [Link]

• Protodeboronation. Grokipedia. Available at: [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research. Available at: [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences. Available at: [Link]

• Protodeboronation. Wikipedia. Available at: [Link]

• Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. The Journal of Organic Chemistry. Available at: [Link]

• Substituent effects and pH profiles for stability constants of arylboronic acid diol esters. Semantic Scholar. Available at: [Link]

• Development of Organic Transformations Based on Protodeboronation. Accounts of Chemical Research. Available at: [Link]

• Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. ResearchGate. Available at: [Link]

• Improving the oxidative stability of boronic acids through stereoelectronic effects. University of California, Irvine. Available at: [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. PubMed. Available at: [Link]

• Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers. University of Bristol. Available at: [Link]

• A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society. Available at: [Link]

• Cu-Mediated 18F-Fluorination of Arylboronic Acids: Supressing Protodeboronation towards Advanced PET Imaging Agents. Journal of Nuclear Medicine. Available at: [Link]

• Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm. Journal of Chemical Information and Modeling. Available at: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. arODES HES-SO. Available at: [Link]

• Arylboronic Acid Pinacol Esters as Stable Boron Sources for Dihydrodibenzoborepin Derivatives and a Dibenzoborole. MDPI. Available at: [Link]

• Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. ResearchGate. Available at: [Link]

• Boronic acids as building blocks for the construction of therapeutically useful bioconjugates. RSC Publishing. Available at: [Link]

• Arylboronic acid or boronate synthesis. Organic Chemistry Portal. Available at: [Link]

• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters. Available at: [Link]

• Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. Available at: [Link]

• 9h-carbazol-3ylboronic acid. ChemBK. Available at: [Link]

• Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science. Available at: [Link]

• Mechanistic studies on the protodeboronation. ResearchGate. Available at: [Link]

• Synthesis, Design, Biological And Anti-oxidant Assessment Of Some New 9h-carbazole Derivatives. ResearchGate. Available at: [Link]

• Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Europe PMC. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Organoborane coupling reactions (Suzuki coupling). Journal of the Indian Institute of Science. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• synthesis, characterization and evaluation of novel carbazole boronic acid derivatives in the treatment of breast cancer. ResearchGate. Available at: [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02067E [pubs.rsc.org]
• 5. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. research.ed.ac.uk [research.ed.ac.uk]
• 11. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ボロン酸・ボロン酸誘導体 [sigmaaldrich.com]

Technical Guide: Palladium Impurity Removal from Carbazole Boronic Acids

Content Type: Technical Support Center & Troubleshooting Guide Audience: Researchers, Process Chemists, and Drug Development Professionals Subject: Advanced purification strategies for Carbazole Boronic Acids (CBA)

Introduction: The Carbazole Challenge

Carbazole boronic acids are critical intermediates in the synthesis of organic light-emitting diodes (OLEDs) and pharmaceutical pharmacophores. However, their purification presents a unique paradox: the carbazole moiety confers low solubility in non-polar solvents, while the boronic acid group introduces instability (protodeboronation) and amphoteric character.

Palladium (Pd) contamination in these products is not just a regulatory compliance issue (ICH Q3D limits); it is a chemical liability. Residual Pd can catalyze homocoupling during storage or interfere with subsequent cross-coupling reactions by altering catalyst loading.

This guide moves beyond generic "Celite filtration" advice, offering chemically grounded, tiered protocols specifically optimized for the physicochemical properties of carbazole derivatives.

Part 1: Tiered Troubleshooting & FAQs

Tier 1: Standard Protocols (The "Quick Fixes")

Q: My crude carbazole boronic acid is grey/black. Is a simple recrystallization enough? A: rarely. The color indicates colloidal Pd(0). Recrystallization often traps these nanoparticles within the crystal lattice.

• Recommendation: Perform a "Hot Filtration" before recrystallization. Dissolve the product in a polar solvent (THF or 2-MeTHF) at 50°C, add activated carbon (Charcoal, 10 wt%), stir for 30 mins, and filter through a Celite pad while still hot. This removes bulk Pd(0) before the crystal lattice forms.

Q: Can I use standard silica gel chromatography? A: Proceed with caution. Boronic acids interact strongly with the silanols on silica gel, leading to severe streaking and potential protodeboronation.

• The Fix: If chromatography is necessary, deactivate the silica. Add 1% triethylamine to your eluent or use "reverse phase" C18 silica if solubility permits. However, for Pd removal, chemical scavenging is superior to chromatography.

Tier 2: Advanced Scavenging (The "Chemist's Approach")

Q: Which scavenger is best for carbazole substrates? A: Thiol-functionalized silicas (e.g., Si-Thiol, MP-TMT) are the gold standard.

• Why: Carbazole nitrogens can weakly coordinate to Pd, making it harder to displace than in simple phenyl systems. Thiol ligands have a much higher affinity for Pd(II) than the carbazole nitrogen, effectively "stealing" the metal.

• Protocol: Use SiliaMetS® Thiol or MP-TMT (Trimercaptotriazine). These are compatible with the boronic acid functionality and do not induce protodeboronation under neutral conditions.

Q: I used a scavenger, but the Pd level is still >100 ppm. Why? A: You likely have "slow kinetics" due to the bulky carbazole group.

• The Fix: Increase temperature and time. Stir the scavenger slurry at 50°C for at least 4 hours. Ensure the solvent fully solubilizes the carbazole derivative; if the product precipitates on the scavenger, removal fails.

Tier 3: Difficult Cases (Solubility & Stability)

Q: My product is insoluble in almost everything except DMSO. How do I remove Pd? A: This is the "Carbazole Solubility Trap."

• Solution: Use the Base-Acid Reprecipitation Method (detailed below). This utilizes the acidity of the boronic acid (-B(OH)₂) to solubilize the compound in aqueous base, leaving non-acidic Pd complexes and ligands in the organic layer.

Q: I see "benzene" or "carbazole" impurities increasing during purification. What is happening? A: You are triggering Protodeboronation .

• Mechanism: Carbazole rings are electron-rich. In the presence of strong acids or certain metal ions, the C-B bond cleaves, replacing Boron with Hydrogen.[1]

• Prevention: Avoid acetone/water mixtures with strong acids. When using the Base-Acid method, acidify carefully to pH 5-6, not pH 1.

Part 2: Detailed Methodologies

Method A: The "Base-Acid Swing" (High Efficiency)

Best for: Removing non-acidic Pd ligands and bulk Pd from insoluble carbazoles.

This protocol relies on the phase-switching capability of the boronic acid.

• Dissolution (Phase 1): Suspend the crude Carbazole Boronic Acid in 2M NaOH (or KOH).

  • Chemistry: The boronic acid forms a water-soluble boronate salt (

    ).

  • Note: If the carbazole N-H is unsubstituted, it may also deprotonate, increasing solubility.

• Wash (Extraction): Wash the aqueous layer 2x with an organic solvent (DCM or MTBE).

  • Result: Neutral Pd-phosphine complexes and organic impurities remain in the organic layer. The product stays in the water.

• Precipitation (Phase 2): Separate the aqueous layer. Cool to 0°C. Slowly add 1M HCl dropwise until pH reaches ~5-6.

  • Critical: Do not overshoot to pH 1. Rapid acidification generates heat and acid catalysis, risking protodeboronation.

• Filtration: The purified boronic acid will precipitate as a white solid. Filter and wash with cold water.

Method B: Functionalized Silica Scavenging

Best for: Soluble derivatives requiring <10 ppm Pd levels.

• Solvation: Dissolve crude product in THF or 2-MeTHF (10 volumes).

• Loading: Add Si-Thiol or MP-TMT scavenger (0.5 equivalents relative to expected Pd mass, or 5-10 wt% of product).

• Incubation: Stir at 50°C for 4-6 hours.

  • Tip: Heat improves the exchange kinetics of Pd from the bulky carbazole ligand to the scavenger.

• Filtration: Filter through a 0.45 µm PTFE membrane or a fine sintered glass frit to remove the silica.

• Concentration: Evaporate solvent to yield low-Pd product.

Part 3: Data & Visualization

Comparative Efficiency of Pd Removal Methods

Method	Mechanism	Pd Removal Efficiency	Yield Loss	Risk Factor
Celite Filtration	Physical entrapment	Low (removes bulk metal only)	< 5%	Ineffective for soluble Pd
Activated Carbon	Adsorption	Moderate (50-80%)	10-20%	Non-specific adsorption
Base/Acid Swing	Chemical Phase Switch	High (>95%)	10-15%	Protodeboronation if pH < 4
MP-TMT Resin	Chelation (Thiol)	Very High (>99%)	< 5%	High cost, requires solubility

Decision Tree: Selecting the Right Protocol

Caption: Logical workflow for selecting the optimal purification strategy based on solubility and contamination levels.

References

• ICH Q3D Elemental Impurities Guidance. International Council for Harmonisation. (2019).[2] Establishes PDE limits for Palladium in drug substances.

• Palladium Extraction Following Metal-Catalyzed Reactions. Organic Process Research & Development. (2023).[3] Detailed comparison of scavenger efficiencies (Si-TMT vs Carbon).

• Protodeboronation of (Hetero)Arylboronic Esters. University of Edinburgh / AstraZeneca.[4] (2022).[2][5][6] Mechanistic insights into the stability zones of boronic acids.

• Suppression of Palladium-Mediated Homocoupling. ACS Publications. (2007).[7] Discusses the base-solubility of boronic acids for purification.

• Using Metal Scavengers to Remove Trace Metals. Biotage Application Note. (2022).[2][5][6] Quantitative data on MP-TMT performance.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

overcoming steric hindrance in carbazole-2-yl cross-coupling

Welcome to the Catalysis & Cross-Coupling Technical Support Center . This guide is specifically engineered for researchers and drug development professionals struggling with the notoriously difficult cross-coupling of 2-substituted carbazoles.

The 2-position of the carbazole core is electronically deactivated compared to the 3- and 6-positions, and it suffers from severe steric hindrance due to the adjacent C-1 proton and the N-9 substituent[1]. Below, we provide diagnostic workflows, mechanistic troubleshooting, and field-validated protocols to overcome these barriers.

🔬 Diagnostic Overview: The Geometry of Steric Hindrance

Before troubleshooting, it is critical to understand why the 2-position fails. Palladium-catalyzed cross-coupling requires the formation of a planar intermediate during transmetalation. In 2-halocarbazoles, the bulky groups on the nitrogen (N-9) and the adjacent C-1 proton create a "steric wall." This wall prevents standard multi-ligated palladium complexes (like

) from approaching the C-X bond, stalling oxidative addition[2]. Furthermore, even if oxidative addition occurs, transmetalation is slowed down, leading to the destruction of your coupling partner via protodeboronation.

Logic tree detailing structural sources of steric hindrance at the carbazole 2-position.

🛠️ Troubleshooting FAQs (Support Tickets)

Ticket #101: "My Suzuki coupling at the 2-position is stalling at 20% conversion using

."

• Root Cause:

  forms a multi-ligated Pd species that struggles to undergo oxidative addition with sterically encumbered 2-halocarbazoles[2].

• The Fix: Abandon first-generation catalysts. Switch to a dialkylbiarylphosphine ligand (Buchwald ligand) like XPhos or SPhos [3][4]. These bulky ligands enforce a highly active, mono-ligated

  species. Their electron-rich nature accelerates oxidative addition, while their sheer bulk actually forces reductive elimination to relieve steric strain around the palladium center[5].

Ticket #102: "I'm seeing massive protodeboronation of my boronic acid before the carbazole can react."

• Root Cause: Because the carbazole 2-position is hindered, the transmetalation step is bottlenecked. If transmetalation is slower than the natural hydrolysis of your boronic acid in basic water, your coupling partner will be destroyed before it can couple.

• The Fix: First, upgrade your palladium source to a Pd G3 or G4 precatalyst [6][7]. These precatalysts generate the active

  species rapidly at room temperature, allowing the cross-coupling to outpace degradation. Second, switch your boronic acid to a more stable pinacol ester (Bpin) or a triolborate[8]. Finally, strictly control your water stoichiometry—use a biphasic system (e.g., Toluene/Water 5:1) to activate the boronate without flooding the system[9].

Ticket #103: "Should I protect the carbazole nitrogen before or after the cross-coupling?"

• Root Cause: The free N-H can poison some Pd catalysts or consume the base (forming an N-anion that competes in transmetalation)[10]. However, adding a bulky protecting group (like Boc, Tosyl, or a long alkyl chain) exacerbates the steric shielding of the 2-position[1].

• The Fix: Order of operations is critical. If solubility permits, perform the cross-coupling on the free N-H carbazole using an excess of a mild base (

  ) and a highly active catalyst like XPhos-Pd-G3. If N-protection is mandatory for solubility, use the smallest possible group (e.g., N-methyl) during the coupling. If you must couple a bulky N-alkyl carbazole, utilize the highly robust / system, which is uniquely capable of penetrating extreme steric bulk[8].

📊 Quantitative Data: Catalyst Performance Comparison

To guide your experimental design, the following table synthesizes the expected performance of various catalytic systems for 2-substituted carbazole cross-couplings based on field data.

Catalyst System	Ligand Class	Typical Yield (2-Position)	Mechanistic Advantage / Disadvantage
	Triarylphosphine	< 30%	Disadvantage: Suffers from multi-ligation; slow oxidative addition[2].
	Bidentate Phosphine	40 - 50%	Disadvantage: Rigid bite angle restricts reductive elimination of bulky groups.
/	Trialkylphosphine	75 - 85%	Advantage: Extreme electron density accelerates oxidative addition; bulk forces reductive elimination[8].
XPhos-Pd-G3	Dialkylbiarylphosphine	> 90%	Advantage: Rapid generation; secondary arene-Pd interactions stabilize the intermediate[3][6].

⚙️ Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Coupling for 2-Bromocarbazole This protocol utilizes a Buchwald G3 precatalyst to bypass the activation energy barriers typically associated with sterically hindered carbazoles[6].

Reagents:

• 2-Bromocarbazole (1.0 equiv)

• Arylboronic acid pinacol ester (Aryl-Bpin) (1.5 equiv)

• XPhos-Pd-G3 (2-5 mol%)[3]

• (3.0 equiv)

• Solvent: 1,4-Dioxane /

  (4:1 v/v)

Step-by-Step Methodology:

• System Assembly & Degassing (Critical): To a rigorously dried Schlenk flask, add 2-bromocarbazole, Aryl-Bpin, and

  . Do not add the catalyst yet. Add the 1,4-Dioxane and . Degas the biphasic mixture via sparging with ultra-pure Argon for exactly 15 minutes. Self-Validation: Failure to degas will result in the homocoupling of the boronic ester (visible as a high-running spot on TLC).

• Catalyst Introduction: Briefly open the flask under a heavy Argon counter-flow and add the XPhos-Pd-G3 precatalyst. The G3 mesylate leaving group ensures immediate generation of the active

  species without the need for high-temperature reduction[7].

• Reaction Execution: Seal the flask and heat to 80 °C with vigorous stirring (1000 rpm). The high stirring rate is mandatory to overcome the mass-transfer limitations of the biphasic solvent system.

• Monitoring: Check the reaction via TLC or GC-MS after 2 hours. The electron-rich XPhos ligand should drive complete conversion rapidly. If starting material remains, do not add more catalyst; instead, verify the pH of the aqueous layer (it must remain >10 to facilitate boronate activation).

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The carbazole byproduct released from the G3 precatalyst activation can usually be separated via standard silica gel chromatography[10].

Palladium catalytic cycle highlighting where bulky ligands overcome steric barriers.

📚 References

• Controlled Pd(0)/t-Bu3P-Catalyzed Suzuki Cross-Coupling Polymerization of AB-Type Monomers. ResearchGate. Available at:[Link]

• Effects of the acceptor pattern and substitution position on the properties of N-phenyl-carbazolyl based donor–acceptor–donor molecules. RSC Publishing. Available at:[Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. ACS Publications. Available at:[Link]

• Empowering Cross-Coupling: Buchwald Ligands and Complexes. SigmaAldrich. Available at:[Link]

• trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions. ACS Omega. Available at:[Link]

• Synthesis and Functionalization of Allenes by Direct Pd-Catalyzed Organolithium Cross-Coupling. University of Groningen. Available at:[Link]

• Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles. PMC. Available at:[Link]

• Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User's Guide. PMC. Available at:[Link]

Sources

• 1. Effects of the acceptor pattern and substitution position on the properties of N -phenyl-carbazolyl based donor–acceptor–donor molecules - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01449J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.rug.nl [pure.rug.nl]
• 5. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. G3 and G4 Buchwald Precatalysts [sigmaaldrich.com]
• 7. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (9H-Carbazol-2-yl)boronic Acid from Pinacol Esters

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the deprotection of pinacol boronates (BPin) to free boronic acids. The (9H-Carbazol-2-yl)boronic acid is a highly valuable building block for OLED materials and pharmaceutical intermediates. However, the thermodynamic stability of the pinacol ester, combined with the hydrophobic nature of the carbazole core, makes its deprotection notoriously challenging.

This guide provides field-proven, causality-driven protocols to ensure the high-yield recovery of your free boronic acid.

Visualizing the Deprotection Workflows

Workflow diagram illustrating three parallel strategies for BPin deprotection to free boronic acid.

FAQ Section 1: Mechanistic Inquiries & Strategy Selection

Q1: Why is direct acid hydrolysis usually ineffective for cleaving the pinacol ester of (9H-Carbazol-2-yl)boronic acid? A: The pinacol ester (BPin) is exceptionally stable due to the favorable O-B-O bond angle imposed by the five-membered ring and the steric shielding provided by the four methyl groups. Direct hydrolysis (e.g., using aqueous HCl) is thermodynamically uphill. For a bulky, hydrophobic substrate like the carbazole derivative, aqueous acid cannot effectively penetrate the organic phase to drive the equilibrium toward the free boronic acid. Therefore, we must rely on methods that bypass direct hydrolysis, such as oxidative cleavage or transesterification[1].

Q2: How do I choose the best deprotection strategy for my carbazole derivative? A: The choice depends on your downstream requirements and the functional group tolerance of your specific molecule. If the carbazole nitrogen is unprotected (9H), it can be sensitive to strong oxidants, making transesterification methods highly attractive. Below is a comparative summary of the three most robust quantitative methods:

Method	Reagents	Typical Yield (%)	Reaction Time (h)	Optimal Temp (°C)	Mechanism / Notes
Oxidative Cleavage	NaIO₄, NH₄OAc	75–85%	12–24	0 to 25	Cleaves C-C bond of pinacol. Highly robust but requires careful aqueous workup.
DEA Transesterification	Diethanolamine	60–80%	2–4	20 (RT)	Forms an insoluble complex. Excellent for generating highly pure analytical samples.
Sacrificial Boron	Methylboronic acid	80–90%	12–16	40	Biphasic transesterification. Ideal for substrates sensitive to oxidation.

FAQ Section 2: Step-by-Step Methodologies & Troubleshooting

Q3: Can you provide a self-validating protocol for the NaIO₄/NH₄OAc oxidative cleavage? A: Yes. The oxidative cleavage utilizing sodium periodate (NaIO₄) is the industry standard for this transformation . The inclusion of ammonium acetate (NH₄OAc) acts as a mild buffer to prevent protodeboronation (the undesired cleavage of the C-B bond), which can occur under highly acidic conditions[2].

Protocol 1: Oxidative Cleavage via NaIO₄/NH₄OAc

• Dissolution: Dissolve 1.0 eq of (9H-Carbazol-2-yl)BPin in a 1:1 mixture of Acetone and THF (0.1 M). Causality: THF ensures the hydrophobic carbazole remains in solution, while acetone acts as a miscible co-solvent for the aqueous reagents.

• Reagent Addition: Add 0.1 M aqueous NH₄OAc (3.0 eq), followed by the slow addition of NaIO₄ (3.0 eq) at 0 °C. Causality: Cooling prevents exothermic degradation and minimizes the risk of oxidizing the unprotected carbazole nitrogen.

• Reaction: Stir the biphasic mixture at room temperature for 12–24 hours. Self-Validating Check: Monitor by TLC; the free boronic acid will streak heavily near the baseline compared to the non-polar BPin spot.

• Workup: Filter the white precipitate (sodium iodate byproducts). Concentrate the filtrate in vacuo to remove organic solvents.

• Extraction: Extract the aqueous residue with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• Trituration: Triturate the crude solid with cold hexanes/diethyl ether to remove residual pinacol and pinacol-derived byproducts.

Q4: The oxidative method is failing due to emulsion issues or nitrogen oxidation. What is an alternative? A: If emulsions or oxidation of the carbazole core are problematic, use the Diethanolamine (DEA) Complexation Method . DEA forms a highly stable, crystalline spirocyclic boralactonate complex with the boronic acid, which precipitates directly from non-polar solvents. Alternatively, a biphasic transesterification with excess methylboronic acid is highly effective.

Protocol 2: DEA Transesterification

• Complexation: Dissolve the (9H-Carbazol-2-yl)BPin in anhydrous diethyl ether or dichloromethane. Add DEA (1.2 eq) dropwise.

• Precipitation: Stir at room temperature for 2–4 hours. A white precipitate of the DEA-boronate complex will form. Causality: The precipitation removes the product from the solution, driving the transesterification equilibrium forward according to Le Chatelier's principle.

• Filtration: Filter the complex and wash with cold ether to remove the displaced pinacol.

• Hydrolysis: Suspend the DEA complex in a biphasic mixture of diethyl ether and 1 M aqueous HCl. Stir vigorously until the solid dissolves.

• Recovery: Separate the ether layer (which now contains the free boronic acid), wash with water, dry, and concentrate.

FAQ Section 3: Analytical & Post-Purification Challenges

Q5: My NMR spectrum of the purified (9H-Carbazol-2-yl)boronic acid is messy and shows multiple sets of peaks. Did the deprotection fail? A: Not necessarily. Free boronic acids are notorious for undergoing spontaneous, reversible dehydration to form cyclic trimers known as boroxines . In an NMR tube (especially in CDCl₃ or DMSO-d₆), you will often observe a dynamic equilibrium between the free boronic acid monomer and the boroxine trimer, resulting in broad or duplicated carbazole aromatic signals. Self-Validating Check: Add a single drop of D₂O to your NMR tube and warm it slightly. The D₂O will hydrolyze the boroxine back to the boronic acid monomer, and the spectrum should resolve into a single, clean set of peaks.

Q6: How can I store the purified (9H-Carbazol-2-yl)boronic acid to prevent degradation? A: Boronic acids are prone to atmospheric oxidation and protodeboronation over time. Store the purified solid in an amber vial under an inert atmosphere (Argon or Nitrogen) at -20 °C. If long-term stability is required, consider storing it as the trifluoroborate salt (BF₃K) or leaving it as the pinacol ester until immediately prior to use .

References

• Design and SAR Analysis of Phenylboronic Acid-Based Inhibitors for Sensitizing KPC-2-Producing Klebsiella pneumoniae to β-Lactam Antibiotics. Journal of Medicinal Chemistry (ACS Publications).[Link]

• Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents. Journal of Enzyme Inhibition and Medicinal Chemistry (Semantic Scholar).[Link]

• One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes. Organic Letters (ResearchGate).[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Base Selection for Carbazole Boronic Acid Reactions

Ticket ID: #CB-8492 Status: Open Assigned Specialist: Senior Application Scientist, Organometallic Chemistry Division Subject: Troubleshooting low yields and protodeboronation in Suzuki-Miyaura coupling of carbazole substrates.

Welcome to the Technical Support Center

Hello. I understand you are experiencing difficulties with Suzuki-Miyaura cross-couplings involving carbazole boronic acids. These substrates are notoriously deceptive; while carbazoles are robust aromatic systems, their boronic acid derivatives (particularly at the 3- and 6-positions) are electron-rich and prone to rapid protodeboronation —a side reaction where the boron moiety is replaced by a proton before the coupling can occur.

This guide moves beyond generic "add base and heat" advice. We will dissect the kinetic competition between the productive catalytic cycle and the destructive deboronation pathway, providing you with a logic-driven framework to select the correct base for your specific carbazole derivative.

Module 1: The Mechanic's Guide (Mechanism & Theory)

To solve the problem, we must visualize the failure mode. In a Suzuki coupling, the base plays a dual role: it activates the boronic acid into a nucleophilic boronate species , but that same species is chemically fragile.

The Boronate Bifurcation

The diagram below illustrates the critical decision point in your reaction flask. Your goal is to maximize the Transmetallation pathway (

) while minimizing Protodeboronation ( ).

Figure 1: The Kinetic Bifurcation. The boronate anion is the necessary intermediate for coupling but is also the species that decomposes. High pH accelerates the formation of the boronate, increasing the concentration of the species susceptible to decomposition [1].

Module 2: Troubleshooting Matrix (FAQs)

Q1: Why is my Carbazole-3-boronic acid turning into Carbazole (starting material) instead of product?

Diagnosis: You are suffering from Protodeboronation .[1] The Science: Heteroaryl boronic acids, especially electron-rich ones like carbazoles, are susceptible to hydrolytic cleavage of the C-B bond. This reaction is base-catalyzed.[2][3][4] If you use a strong base (like

) or high temperatures in an aqueous solvent, outcompetes . The Fix: Switch to a milder base with high steric bulk, such as Potassium Phosphate ( ) , or use anhydrous conditions with Cesium Fluoride ( ) .

Q2: I see the Pd catalyst turning black (precipitating) immediately.

Diagnosis: Catalyst poisoning or lack of stabilization. The Science: If your carbazole has a free N-H (unprotected), strong bases can deprotonate the nitrogen (pKa ~15-17). The resulting amide anion can coordinate tightly to the Palladium, shutting down the catalytic cycle. The Fix:

• Protect the Nitrogen: Use an alkyl, benzyl, or Boc group.

• Base Selection: If you must use free N-H, use a base weaker than the N-H acidity, such as Sodium Bicarbonate (

  ) or Potassium Fluoride ( ) , and avoid strong alkoxides.

Q3: Why is often recommended over for carbazoles?

The Science:

• Solubility:

  has different solubility profiles in organic/water mixtures, often keeping the "active" pH in the organic phase lower than carbonates.

• Buffering: It buffers the reaction effectively, preventing pH spikes that trigger deboronation.

• Cation Effect: The Potassium cation (

  ) often assists in the transmetallation step more effectively than Sodium ( ) for steric reasons [2].

Module 3: Base Selection & Optimization Protocols

Do not blindly screen. Use this logic gate to select your starting point.

The Base Selection Decision Tree

Figure 2: Logic gate for selecting the initial base conditions based on substrate properties.

Comparative Data: Base Performance

Based on aggregated data for heteroaryl Suzuki couplings [3, 4].

Base	pKb (approx)	Solubility (Org/Aq)	Risk of Deboronation	Best Use Case
	3.67	Low / High	Moderate	Standard, stable substrates. Cheap.
	1.60	Low / High	Low (Buffered)	Gold Standard for hindered carbazoles.
	3.67	Mod / High	Moderate	"Heavy hitter" for difficult couplings; "Cesium effect" aids solubility.
	10.8	Low / High	Very Low	Anhydrous conditions. Best for highly unstable boronic acids.
	0.2	Low / High	High	Avoid unless using specialized high-rate catalysts.

Protocol A: The "Phosphate Fix" (Recommended Starting Point)

Use this for sterically hindered or moderately unstable carbazole boronic acids.

• Reagents:

  • Carbazole Boronic Acid (1.2 equiv)

  • Aryl Halide (1.0 equiv)[5]

  • Base:

    (3.0 equiv) - Note: Finely ground.

  • Catalyst:

    (3-5 mol%) or .

  • Solvent: Toluene : Water (4:1 ratio) or Dioxane : Water (4:1).

• Procedure:

  • Add solid reagents to a vial.

  • Evacuate and backfill with Argon (3x). Oxygen promotes homocoupling.

  • Add degassed solvents via syringe.

  • Heat to 80-90°C. Do not exceed 100°C initially to minimize deboronation.

  • Monitor by LCMS at 1 hour. If deboronation is observed (>10%), switch to Protocol B.

Protocol B: Anhydrous Fluoride Activation

Use this if Protocol A yields >20% protodeboronated byproduct.

• Reagents:

  • Carbazole Boronic Acid (1.5 equiv)

  • Base: Cesium Fluoride (

    ) (3.0 equiv) - Must be dry.

  • Catalyst:

    / or SPhos.

  • Solvent: Anhydrous THF or Dioxane.[6]

• Mechanism: Fluoride activates the boron to form a fluoroborate species (

  ) which undergoes transmetallation but is far less prone to hydrolytic deboronation than the trihydroxyboronate species.

References

• Watson, A. J. B., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis.[4][7] Journal of the American Chemical Society.[4] [4]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.

• BenchChem Technical Guides. (2025). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Carbazole Boronic Acid Stability &amp; Storage

The following guide is structured as a Tier-1 Technical Support resource for the Carbazole Boronic Acid product line. It is designed to be self-contained, scientifically rigorous, and immediately actionable.

Case ID: CBA-STAB-001 Subject: Minimizing Oxidation & Protodeboronation During Storage Applicable Compounds: 9-Phenylcarbazole-3-boronic acid (CAS 854952-58-2), N-Ethylcarbazole-3-boronic acid, and related derivatives.

Executive Summary

Carbazole boronic acids are critical intermediates in the synthesis of OLED materials and pharmaceuticals. Unlike simple phenylboronic acids, the carbazole moiety introduces specific electronic properties (electron-rich nitrogen) that can influence stability.

The Critical Distinction: Users often confuse Oxidation (irreversible degradation to phenols) with Dehydration (reversible formation of boroxines).

• Oxidation: Destroys the reagent; impurities quench OLED fluorescence.

• Dehydration: Alters stoichiometry; can be corrected in situ.

This guide provides the protocols to prevent the former and manage the latter.

The Degradation Mechanism (Root Cause Analysis)

To prevent degradation, one must understand the pathways. Carbazole boronic acids face three primary threats during storage:

• Aerobic Oxidation: Radical-mediated reaction with atmospheric

  yielding a phenol (C-OH).

• Protodeboronation: Hydrolysis of the C-B bond yielding the hydro-carbazole (C-H).[1]

• Boroxine Formation: Trimerization due to water loss (Reversible).

Visualization: Degradation Pathways

The following diagram maps the kinetic and thermodynamic fates of your compound.

Figure 1: The "Storage Equilibrium" (Yellow/Green) represents a manageable state. The Red paths represent permanent loss of product purity.

Storage Protocols (Prevention)

The electron-rich nature of the carbazole ring can stabilize radical intermediates, potentially accelerating oxidation compared to electron-deficient aryl boronic acids [1]. Therefore, strict adherence to the "Gold Standard" is required for long-term banking.

Protocol A: The Gold Standard (Long-Term Storage > 1 Month)

Recommended for: OLED-grade precursors, bulk stocks.

• Atmosphere: Store under Argon (Ar) or Nitrogen (

  ).

  • Why: Exclusion of

    prevents the radical oxidation pathway.

• Temperature:

  (Freezer).

  • Why: Arrhenius kinetics dictate that lowering temperature significantly retards the rate of oxidation and protodeboronation.

• Container: Amber glass vial with a Teflon-lined screw cap, sealed with Parafilm.

  • Why: Amber glass blocks UV (which can initiate radical formation). Teflon prevents leaching of plasticizers.

• Desiccation: Place the vial inside a secondary container (jar) containing active desiccant (e.g.,

  or Indicating Silica Gel).

  • Why: Prevents moisture condensation upon thawing, which accelerates protodeboronation.

Protocol B: The Working Standard (Active Use)

Recommended for: Compounds currently in use for synthesis.

• Atmosphere: Flush headspace with

  after every use.

• Temperature:

  (Refrigerator) or Cool Room Temperature ( ).

• State: If the compound has formed a "crust" or hardened, it has likely formed a boroxine surface. This is acceptable for most Suzuki couplings as the base (e.g.,

  ) will hydrolyze it back to the acid in situ [2].

Comparative Stability Data

The following table illustrates the relative stability of boronic acid forms.

Derivative Type	Storage Stability (Air/RT)	Hydrolytic Stability	Atom Economy	Recommendation
Free Boronic Acid	Low (Oxidizes in weeks)	Moderate	High	Use immediately or freeze.
Pinacol Ester	High (Stable for months)	High	Lower	Best for long-term storage [3].
MIDA Boronate	Very High (Years)	Very High	Lowest	Ideal for "slow release" couplings [4].[2]
K-Trifluoroborate	High (Solid state)	High	High	Excellent alternative solid.

Troubleshooting & Rescue (Correction)

Scenario: You open a stored bottle of 9-phenylcarbazole-3-boronic acid. It has turned from off-white to yellow/brown. Diagnosis: The color change indicates phenol formation (oxidation). Phenolic impurities are potent fluorescence quenchers in OLEDs and must be removed.

Workflow: Purification of Oxidized Carbazole Boronic Acids

Do not discard the batch. Use this phase-selective rescue protocol based on the acidity difference between the boronic acid (

) and the phenol ( ) [5].

Figure 2: Base-Acid extraction leverages the solubility of the boronate salt to separate it from non-acidic organic impurities.

Step-by-Step Rescue Protocol:

• Dissolution: Dissolve the crude solid in 1M NaOH (or KOH). The boronic acid forms a water-soluble boronate salt.

• Wash: Extract the aqueous solution with an organic solvent (Dichloromethane or Diethyl Ether). The oxidized phenolic impurities and deboronated byproducts (which are less acidic or neutral) will preferentially partition into the organic layer.

• Precipitation: Carefully acidify the aqueous layer with 1M HCl dropwise. Monitor pH. Stop when the boronic acid precipitates (usually pH 5-6). Note: Going too acidic (pH < 2) may trigger protodeboronation.

• Collection: Filter the solid, wash with cold water, and dry under vacuum.

Frequently Asked Questions (FAQ)

Q1: My sample has lost weight after drying, but NMR shows it's pure. Why? A: You likely formed the Boroxine (anhydride).

• Explanation: 3 molecules of Boronic Acid lose 3 water molecules to form a cyclic trimer.

• Solution: This is not degradation. In your Suzuki coupling, add a slight excess of water or ensure your base is aqueous (e.g., 2M

  ). The boroxine will hydrolyze back to the active boronic acid species rapidly in the reaction mixture.

Q2: Can I store Carbazole Boronic Acids in solution? A: No.

• Reasoning: Solution-phase storage drastically accelerates oxidation due to higher diffusion rates of oxygen. Always store as a solid. If you must store a solution, freeze it at

  in a sealed ampoule.

Q3: Why not just use the Pinacol Ester for everything? A: While Pinacol Esters are more stable, they are less atom-efficient and can be harder to purify (silica gel chromatography can cause streaking/hydrolysis). However, for very sensitive carbazoles, converting to the Pinacol Ester is the recommended stabilization strategy [3].

References

• Hall, D. G. (Ed.). (2011).[2] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443. Link

• Dauvergne, J., et al. (2004). Correlation Between the Structure of Boronic Esters and Their Stability.[3] Journal of Organic Chemistry, 69, 1192.

• Knapp, D. M., et al. (2009). Slow-Release of Unstable Boronic Acids from MIDA Boronates.[1] Journal of the American Chemical Society, 131(20), 6961–6963. Link

• Kuivila, H. G., et al. (1961). Electrophilic Displacement Reactions: Kinetics of the Protodeboronation of Areneboronic Acids. Journal of the American Chemical Society, 83(9), 2159–2163. Link

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

alternative catalysts for unreactive carbazole boronic acid substrates

To: Technical Support Archive From: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Guide: Overcoming Reactivity Issues in Carbazole Boronic Acid Couplings

Introduction: The Carbazole Conundrum

Carbazole boronic acids present a unique "perfect storm" of challenges in Suzuki-Miyaura cross-coupling. Unlike simple phenyl boronic acids, the carbazole core is highly electron-rich (especially at the 3- and 6-positions), making the C-B bond less electrophilic and sluggish during the transmetallation step. Simultaneously, the nitrogen lone pair increases the propensity for protodeboronation —the hydrolytic cleavage of the C-B bond—effectively destroying your nucleophile before it can couple.

This guide moves beyond standard Pd(PPh₃)₄ protocols, which often fail due to slow oxidative addition and catalyst poisoning, and provides high-fidelity solutions using next-generation catalyst systems.

Module 1: Catalyst Selection & Strategy

Q1: My reaction with Pd(PPh₃)₄ yields <10% product and mostly deboronated starting material. Why?

A: This is a classic kinetic competition failure. Pd(PPh₃)₄ is a "slow" catalyst. It relies on the dissociation of phosphine ligands to create the active Pd(0) species. With electron-rich carbazoles, the rate of protodeboronation (hydrolysis of the C-B bond) often exceeds the rate of transmetallation .

• The Fix: You need a catalyst that activates faster than the substrate decomposes. Switch to Buchwald G4 Precatalysts or NHC-Pd (PEPPSI) systems.

Q2: Which specific catalyst should I use for my substrate?

Use the decision matrix below to select the optimal system based on your carbazole's substitution pattern.

Q3: Why are Buchwald G4 precatalysts recommended over G3 for carbazoles?

A: While G3 catalysts are excellent, they activate by releasing a carbazole byproduct. In reactions involving carbazole substrates, adding more carbazole-like byproducts can complicate purification and, in rare cases, inhibit the catalyst via competitive coordination.

• Scientific Rationale: G4 precatalysts are methylated at the aminobiphenyl backbone.[1] This modification prevents the formation of inhibitory N-H carbazole byproducts and ensures the active Pd(0) species is generated quantitatively even at room temperature [1].

Module 2: Troubleshooting & Optimization

Q4: I am observing significant "homocoupling" of my boronic acid. How do I stop this?

A: Homocoupling (Ar-Ar dimerization) is an oxidative process driven by the presence of oxygen or high-oxidation-state Pd(II) sources that are slow to reduce.

• The Mechanism: Oxygen re-oxidizes Pd(0) to Pd(II), which then facilitates the coupling of two boronic acids.

• The Fix:

  • Degas rigorously: Sparging with Argon for 20 minutes is superior to sonication.

  • Sacrificial Reductant: Add 1-2 mol% of free ligand (e.g., XPhos) to scavenge trace oxygen.

  • Switch Solvent: Use 2-MeTHF or Toluene/Water mixtures. Ethereal solvents can harbor peroxides that promote homocoupling.

Q5: My carbazole boronic acid is insoluble in standard dioxane/water mixtures.

A: Solubility is critical for transmetallation. If the boronic acid is a solid brick in the flask, it cannot react.

• Alternative Solvent System: Try n-Butanol or t-Amyl Alcohol . These polar, protic solvents often solubilize nitrogen heterocycles better than dioxane and can accelerate the reaction due to the "hydrophobic effect," pushing the non-polar substrates together.

• Phase Transfer: If using Toluene/Water, add TBAB (Tetrabutylammonium bromide) at 0.5 equiv. This acts as a phase transfer catalyst, shuttling the boronate anion into the organic phase.

Module 3: Experimental Protocols

Protocol A: The "Speed" Method (For Unstable/Electron-Rich Substrates)

Best for: 3-carbazole boronic acids prone to protodeboronation.

Reagents:

• Aryl Halide (1.0 equiv)[2]

• Carbazole Boronic Acid (1.2 - 1.5 equiv)

• Catalyst: XPhos Pd G4 (2.0 mol%) [2]

• Base: K₃PO₄ (0.5 M aqueous solution, 3.0 equiv)

• Solvent: THF (degassed)

Procedure:

• Charge a vial with the aryl halide, boronic acid, and XPhos Pd G4.

• Seal and purge with Argon for 5 minutes.

• Add degassed THF and the K₃PO₄ solution via syringe.

• Stir vigorously at 40°C .

  • Note: Do not overheat! High heat accelerates protodeboronation. The G4 catalyst is active at room temperature; 40°C is usually sufficient.

• Monitor by HPLC/UPLC after 30 minutes. The reaction should be complete within 1-2 hours.

Protocol B: The "Bulldozer" Method (For Sterically Hindered Substrates)

Best for: 1-carbazole boronic acids or coupling to ortho-substituted halides.

Reagents:

• Aryl Halide (1.0 equiv)[2]

• Carbazole Boronic Acid (1.5 equiv)

• Catalyst: Pd-PEPPSI-IPent (2.0 - 4.0 mol%) [3]

• Base: KOtBu (2.0 equiv) or Cs₂CO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane or Toluene

Procedure:

• Charge a vial with aryl halide, boronic acid, Pd-PEPPSI-IPent, and solid base.

• Seal and purge with Argon (3x vacuum/backfill cycles).

• Add anhydrous solvent.[3]

• Heat to 80°C - 100°C .

  • Note: The bulky "IPent" (Isopentyl) NHC ligand creates a flexible steric pocket that forces difficult partners together while protecting the Pd center from crashing out.

• Reaction time: 4–12 hours.

Module 4: Mechanistic Visualization

Understanding why the reaction fails is the first step to fixing it. The diagram below illustrates the "race" between the productive catalytic cycle and the destructive protodeboronation pathway.

Comparative Data: Catalyst Performance

Catalyst System	Ligand Type	Best For	Risk Factor
Pd(PPh₃)₄	Phosphine (Simple)	Easy, unhindered substrates	High protodeboronation; rapid deactivation.
XPhos Pd G4	Biaryl Phosphine (Dialkyl)	Unstable/Electron-rich carbazoles	Expensive; requires strict O₂ exclusion.
Pd-PEPPSI-IPent	NHC (Bulky)	Sterically hindered (1-pos)	Requires higher temps; base sensitive.
NiCl₂(PCy₃)₂	Phosphine (Alkyl)	Heteroaryl-Heteroaryl couplings	Air sensitive; requires higher loading (5 mol%).

References

• Buchwald Precatalysts G3 vs G4: Sigma-Aldrich. G3 and G4 Buchwald Precatalysts. Link

• XPhos Pd G4 Efficacy: Bruno, N. C., et al. Chemical Science, 2013. Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Link

• PEPPSI-IPent for Sterics: Organ, M. G., et al. Chemistry – A European Journal, 2006. Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst. Link

• Protodeboronation Mechanisms: Cox, P. A., et al. Journal of the American Chemical Society, 2017. Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Link

Sources

• 1. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR Characterization of (9H-Carbazol-2-yl)boronic Acid: A Comparative Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing heteroaromatic boronic acids. (9H-Carbazol-2-yl)boronic acid is a highly valuable building block in drug discovery (particularly for synthesizing kinase inhibitors and NSAID analogs) and organic electronics. However, confirming its structure via

H NMR presents unique mechanistic challenges.

This guide objectively compares the analytical performance of characterizing the free (9H-Carbazol-2-yl)boronic acid versus its pinacol ester derivative, providing researchers with self-validating protocols, causal explanations for spectral anomalies, and authoritative grounding.

The Mechanistic Challenges of Boronic Acid NMR

Characterizing free boronic acids via

H NMR is notoriously difficult due to two primary physicochemical phenomena:

• Quadrupolar Relaxation: The

  B nucleus possesses a nuclear spin of . Its asymmetrical charge distribution leads to rapid quadrupolar relaxation, which broadens the signals of adjacent protons (such as the B-OH protons and the aromatic H-1/H-3 protons). This broadening is a well-documented phenomenon in both solution and solid-state NMR studies[1].

• The Boroxine Equilibrium: In non-polar solvents like CDCl

  , free boronic acids spontaneously dehydrate to form cyclic trimers known as boroxines. This creates a dynamic equilibrium that results in complex, overlapping, and uninterpretable aromatic regions.

To bypass these complexities, researchers frequently derivatize free boronic acids into pinacol esters. This transesterification process acts as a thermodynamic sink, preventing oligomerization, and can even be monitored in real-time using benchtop NMR[2]. Pinacol esters are highly preferred in Suzuki-Miyaura cross-couplings because they provide sharp, unambiguous NMR spectra and exhibit superior bench stability[3].

Analytical Decision Tree & Thermodynamic Workflows

Understanding the causality behind solvent selection and derivatization is critical. The diagrams below illustrate the logical workflow for NMR characterization and the thermodynamic equilibrium governing these species.

Decision tree for the 1H NMR characterization of boronic acids vs. pinacol esters.

Thermodynamic equilibrium between free boronic acid, boroxine, and the stable pinacol ester.

Head-to-Head Comparison: Free Acid vs. Pinacol Ester

The following table summarizes the expected

H NMR chemical shifts at 400 MHz. Notice how the choice of analyte and solvent drastically alters the spectral profile.

Table 1:

H NMR Chemical Shift Comparison

Proton Position	Free Acid (in DMSO-d )	Pinacol Ester (in CDCl )	Multiplicity & Causality
N-H (Carbazole)	~11.3 ppm (1H)	~8.1 ppm (1H)	Singlet. Highly solvent-dependent; shifts drastically upfield in CDCl due to the lack of strong hydrogen-bond acceptors.
B-OH	~8.0 ppm (2H)	N/A	Broad singlet. Broadened by B quadrupolar relaxation and intermediate chemical exchange rates with trace water.
H-1	~7.9 ppm (1H)	~8.0 ppm (1H)	Singlet/Fine doublet. Deshielded by the electron-withdrawing nature of the adjacent boron atom.
H-3, H-4	~7.5 - 8.1 ppm (2H)	~7.6 - 8.1 ppm (2H)	Doublets. Ortho/meta coupling remains intact across both species.
H-5 to H-8	~7.1 - 7.5 ppm (4H)	~7.2 - 7.4 ppm (4H)	Multiplets. Standard carbazole backbone signals; relatively unaffected by the C-2 substituent.
Pinacol -CH	N/A	1.37 ppm (12H)	Intense singlet. The definitive, unambiguous marker for successful esterification.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your structural assignments, do not rely on standard 1D acquisition alone. Use the following self-validating protocols.

Protocol A: Direct H NMR of Free Boronic Acid (D O Exchange)

Use this protocol if you must characterize the free acid without derivatization.

• Sample Preparation: Dissolve 5–10 mg of (9H-Carbazol-2-yl)boronic acid in 0.6 mL of dry DMSO-d

  .

  • Causality: DMSO acts as a strong hydrogen-bond acceptor. It outcompetes the intermolecular hydrogen bonding of the boronic acid, breaking down polymeric boroxines into discrete monomeric species, thereby sharpening the aromatic signals.

• Initial Acquisition: Acquire a standard

  H NMR spectrum (16 scans, 400 MHz). Ensure proper tuning and matching to account for the high dielectric constant of DMSO.

• Self-Validation (D

  O Shake): Add 1–2 drops of D O directly to the NMR tube. Cap and shake vigorously for 30 seconds.

• Secondary Acquisition: Re-acquire the spectrum.

  • Validation: The broad B-OH peak at ~8.0 ppm and the N-H peak at ~11.3 ppm will completely disappear due to rapid deuterium exchange. If peaks in the aromatic region disappear, your initial assignment was flawed.

Protocol B: In Situ Pinacol Esterification for Unambiguous ID

Use this protocol for rigorous structural proof prior to publication or downstream cross-coupling.

• Reaction Setup: In a 2 mL glass vial, combine 10 mg of (9H-Carbazol-2-yl)boronic acid with 1.1 equivalents of pinacol (2,3-dimethylbutane-2,3-diol).

• Solvent & Scavenger: Add 1.0 mL of CDCl

  and ~15 mg of anhydrous MgSO .

  • Causality: The MgSO

    acts as a water scavenger. By removing the H O byproduct, Le Chatelier's principle drives the thermodynamic equilibrium entirely toward the stable pinacol ester, preventing any boroxine interference.

• Incubation: Sonicate the vial for 15 minutes at room temperature.

• Filtration & Acquisition: Filter the suspension through a tight cotton plug directly into an NMR tube to remove the MgSO

  solids. Acquire the H NMR spectrum.

  • Validation: The appearance of a massive, sharp 12H singlet at ~1.37 ppm confirms complete derivatization, allowing for perfect integration of the carbazole aromatic protons.

References

• A Solid-State 11B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. The Journal of Physical Chemistry A - ACS Publications.[Link]

• Transesterification of Pinacol Arylboronic Ester - How to monitor heterogeneous reactions online by benchtop NMR. Magritek.[Link]

• Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information. The Royal Society of Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Transesterification of Pinacol Arylboronic Ester - How to monitor heterogeneous reactions online by benchtop NMR - Magritek [magritek.com]
• 3. rsc.org [rsc.org]

HPLC Purity Analysis of Carbazole Boronic Acids: A Comparative Guide

The "Schrödinger’s Peak" Challenge

Carbazole boronic acids (CBAs) are the backbone of modern Suzuki coupling workflows, particularly in the synthesis of OLED materials and pharmaceuticals. However, analyzing their purity is notoriously deceptive due to the Boronic Acid-Boroxine Equilibrium .

Unlike standard organic intermediates, CBAs exist in a dynamic equilibrium between the monomeric acid, the trimeric boroxine (anhydride), and potential oxidation byproducts (phenols). In a standard HPLC column, the Lewis-acidic boron atom interacts avidly with residual silanols, leading to severe peak tailing, while the hydrophobic carbazole moiety demands high organic content, often clashing with the solubility requirements of the polar boron group.

This guide compares three distinct analytical approaches to solving these issues, moving beyond "standard recipes" to mechanistic control.

Comparative Analysis of Methods

The following table summarizes the three primary methodologies for CBA analysis.

Feature	Method A: Acidified RP-HPLC	Method B: Pre-Column Derivatization	Method C: HILIC/Mixed-Mode
Principle	Suppress silanol ionization with acid; force monomer formation.	Convert reactive acid to stable Pinacol ester before injection.	Retain polar boron moiety on polar phase; elute carbazole.
Primary Use Case	Routine QC; Reaction monitoring (IPC).	High-precision purity assay; Storage stability studies.	Highly polar/ionic CBAs; "Difficult" separations.
Tailing Factor ( )	Typically 1.2 – 1.8 (Challenging)	Excellent (1.0 – 1.1)	Variable
Artifact Risk	High (Boroxine artifacts if not controlled).	Low (Locked structure).	Medium (Interaction with stationary phase).
Prep Time	Low (Direct dissolve).	Medium (15-30 min reaction).	Low.
Quantification	Good (if equilibrium is fast).	Superior (Stoichiometric).	Good.

Deep Dive: Protocols & Mechanisms

Method A: The "Workhorse" (Acidified RP-HPLC)

Mechanism: The goal is to keep the boronic acid in its neutral, monomeric form. Low pH (pH < 3) suppresses the ionization of residual silanols (

) on the column, reducing the secondary Lewis-acid/base interaction that causes tailing.[1] It also shifts the equilibrium towards the monomeric acid in high-water environments.

Protocol:

• Column: C18 with high carbon load and exhaustive end-capping (e.g., Waters XSelect HSS T3 or Agilent Zorbax Eclipse Plus C18). Avoid standard silica; "Hybrid" particles (BEH) are preferred to reduce metal activity.

• Mobile Phase A: Water + 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic acid (TFA).[2] Note: TFA provides sharper peaks but suppresses MS signal.

• Mobile Phase B: Acetonitrile (ACN) + 0.1% FA/TFA.

• Gradient: 5% B to 95% B over 10-15 mins. (Carbazoles are lipophilic and elute late).

• Sample Diluent: Critical. Dissolve in 90:10 ACN:Water (acidified). High water content in the diluent can cause the hydrophobic carbazole to precipitate; pure ACN can promote boroxine formation.

Self-Validation Check:

• Injection Volume Test: Inject 1µL, 5µL, and 10µL. If the peak shape changes significantly (e.g., splitting or shoulder appears at higher loads), you are likely observing on-column boroxine formation or solubility issues.

Method B: The "Stabilizer" (Pre-Column Derivatization)

Mechanism: Instead of fighting the equilibrium, we eliminate it. By reacting the CBA with pinacol, we form a thermodynamically stable boronate ester. This ester behaves like a standard organic molecule—stable, non-tailing, and easily quantifiable.

Protocol:

• Reagent Preparation: Prepare a 1M solution of Pinacol in ACN.

• Derivatization:

  • Weigh ~5 mg of CBA sample into a vial.

  • Add 1 mL of ACN.

  • Add 2 equivalents of Pinacol solution.

  • Add ~10 mg anhydrous

    (drying agent to drive equilibrium).

  • Sonicate for 10 mins or let stand for 30 mins.

• Analysis: Filter (0.2 µm PTFE) and inject directly using a standard neutral C18 method (Water/ACN, no acid required, though acid helps prevent hydrolysis).

Expert Insight: This is the Gold Standard for external purity assays. If you see a small peak for the free acid in the chromatogram, it indicates incomplete derivatization or hydrolysis.

Method C: High-Throughput Screening (UPLC)

Mechanism: Uses sub-2-micron particles and short columns to elute the compound before significant on-column degradation or equilibrium shifts can occur.

Protocol:

• Column: 2.1 x 50 mm C18 (1.7 µm).

• Flow Rate: 0.6 - 0.8 mL/min.

• Run Time: < 2 minutes.

• Detection: UV at 254 nm (Carbazole absorption) and 210 nm.

Visualizing the Challenge

The following diagram illustrates the dynamic equilibria that plague CBA analysis and how the choice of method intercepts these pathways.

Caption: Figure 1. The chemical fate of Carbazole Boronic Acids during analysis. Method A attempts to stabilize the blue node; Method B converts it to the green node.

Troubleshooting & Self-Validation

A robust method must be self-validating. Use this logic flow to diagnose issues:

Caption: Figure 2. Logic flow for diagnosing peak asymmetry in CBA analysis.

Critical Citations & Standards

• Silanol Activity: Modern "Type B" silica or hybrid particles (e.g., Waters BEH, Agilent Poroshell) are essential. Older "Type A" silica will irreversibly bind boronic acids [1].

• Boroxine Artifacts: The interconversion between boronic acid and boroxine is fast on the NMR time scale but intermediate on the HPLC time scale, leading to "smeared" peaks or doublets if the column temperature is low. Elevated temperature (40°C) can sometimes coalesce these peaks [2].

• Derivatization: The pinacol ester method is cited as the most reliable for quantitative purity assessment when the free acid is unstable [3].

References

• Waters Corporation. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology. Application Note 720007358. Link

• Hall, D. G.Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2011. (General reference on Boroxine equilibrium).

• Kumar, A., et al. Accurate Analysis of Boronic Pinacol Esters Using Low Residual Silanol Silica Based Reversed Phase HPLC. Journal of Liquid Chromatography & Related Technologies, 2014.[3] Link

• Sielc Technologies. HPLC Separation of Aromatic Boronic Acids on Primesep P. Application Data.[3][4][5][6][7][8][9][10] Link

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. 9H-Carbazole-9-(4-phenyl) boronic acid pinacol ester 95% | Sigma-Aldrich [sigmaaldrich.cn]
• 5. Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. HPLC Separation of Aromatic Boronic Acids on Primesep P | SIELC Technologies [sielc.com]
• 8. benthamopen.com [benthamopen.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. edepot.wur.nl [edepot.wur.nl]

Comparative Reactivity Guide: Carbazole-2-yl vs. Carbazole-3-yl Boronic Acids in Cross-Coupling

Carbazole-based organic semiconductors are ubiquitous in the development of organic light-emitting diodes (OLEDs), photovoltaics, and advanced pharmaceuticals. The synthesis of these complex tricyclic scaffolds relies heavily on the Suzuki-Miyaura cross-coupling of carbazole boronic acids. However, the exact substitution position of the boronic acid moiety—specifically the 2-position versus the 3-position—drastically alters the molecule's electronic landscape.

This guide provides a deep mechanistic comparison of carbazole-2-yl and carbazole-3-yl boronic acids, detailing how their inherent electronic differences dictate transmetalation rates, stability, and optimal experimental conditions.

Mechanistic Causality: Electronic Structure and Reactivity

The reactivity of an aryl boronic acid in a palladium-catalyzed cross-coupling is fundamentally governed by the electron density at the boron-bearing (ipso) carbon[1]. In the carbazole core, the nitrogen atom at position 9 acts as a strong electron donor via resonance (+M effect) but acts as an electron-withdrawing group via induction (-I effect).

• Carbazole-3-yl Boronic Acid (The Electron-Rich Isomer): Position 3 is para to the nitrogen atom. Consequently, it receives a massive influx of electron density through the nitrogen's +M resonance effect, making the ipso-carbon highly nucleophilic. While this significantly accelerates the transmetalation step of the catalytic cycle, it introduces a critical vulnerability: the electron-rich C-B bond is highly susceptible to electrophilic attack by protons. This leads to rapid protodeboronation (cleavage of the boronic acid to form unsubstituted carbazole and boric acid), a notorious side reaction in basic, aqueous coupling conditions[2].

• Carbazole-2-yl Boronic Acid (The Stable Isomer): Position 2 is meta to the nitrogen atom. The resonance donation (+M) bypasses this position, leaving it governed primarily by the nitrogen's weak inductive electron-withdrawing effect (-I). As a result, the ipso-carbon is significantly less electron-rich. This creates a much higher activation energy barrier for transmetalation, making the coupling sluggish. However, this lack of electron density renders the C-B bond highly resistant to protodeboronation, allowing the molecule to survive harsh, high-temperature conditions without degrading[3].

Caption: Electronic effects dictating the reactivity of carbazole boronic acid isomers.

Comparative Data Summary

To aid in experimental design, the quantitative and qualitative differences between the two isomers are summarized below:

Property / Metric	Carbazole-3-yl Boronic Acid	Carbazole-2-yl Boronic Acid
Electronic Nature	Highly Electron-Rich (+M effect)	Electron-Neutral / Slightly Deficient (-I effect)
Transmetalation Rate	Very Fast	Slow
Protodeboronation Risk	High (Requires strict control)	Low (Highly stable)
Optimal Base	Weak/Anhydrous (e.g., K3PO4, CsF)	Strong/Aqueous (e.g., Na2CO3, NaOH)
Optimal Temperature	Mild (60 °C – 70 °C)	High (90 °C – 110 °C)
Typical Yields (Optimized)	85% - 95%	80% - 90%

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Every reagent choice is causally linked to the electronic properties of the specific isomer to ensure reproducibility and high yields.

Protocol 1: Suzuki Coupling of Carbazole-3-yl Boronic Acid

Objective: Maximize transmetalation while suppressing the competitive protodeboronation pathway. Causality Check: Because water and strong bases accelerate the protodeboronation of electron-rich boronic acids, this protocol utilizes a weak base and strictly anhydrous conditions.

• Reagent Preparation: In a rigorously dried Schlenk flask, combine the aryl halide (1.0 equiv), Carbazole-3-yl boronic acid (1.2 equiv), K3PO4 (2.0 equiv, finely milled and oven-dried), and Pd2(dba)3 (0.02 equiv) with SPhos (0.08 equiv).

• Solvent Addition: Add anhydrous Toluene (0.2 M).

  • Self-Validation: The absence of water removes the primary proton source for deboronation. SPhos is chosen because its electron-rich, bulky nature accelerates oxidative addition and transmetalation, effectively outcompeting any residual degradation pathways.

• Reaction: Degas the mixture via three freeze-pump-thaw cycles. Heat to 65 °C for 12 hours.

• Monitoring & Validation: Analyze the reaction mixture via GC-MS.

  • Success Indicator: Complete consumption of the aryl halide.

  • Failure Indicator: The presence of unsubstituted carbazole (m/z 167) indicates protodeboronation has occurred. If observed, verify the anhydrous nature of the K3PO4 and solvent, and consider lowering the temperature to 55 °C.

Protocol 2: Suzuki Coupling of Carbazole-2-yl Boronic Acid

Objective: Overcome the high activation barrier of transmetalation for the electron-neutral 2-position. Causality Check: The high stability of the 2-isomer allows the use of aggressive thermal conditions and strong aqueous bases to force the formation of the reactive boronate intermediate.

• Reagent Preparation: In a round-bottom flask, combine the aryl halide (1.0 equiv), Carbazole-2-yl boronic acid (1.5 equiv), and Pd(PPh3)4 (0.05 equiv).

  • Note: A higher equivalent of boronic acid is used not to compensate for degradation, but to drive the equilibrium of the sluggish transmetalation step forward.

• Solvent Addition: Add a biphasic mixture of Toluene/Ethanol/2M aqueous Na2CO3 (ratio 3:1:1).

  • Self-Validation: The strong aqueous base ensures complete formation of the trihydroxyboronate anion, which is absolutely necessary to initiate transmetalation for less reactive boronic acids.

• Reaction: Purge the system with nitrogen for 15 minutes. Heat to a vigorous reflux (95 °C – 100 °C) for 24 hours.

• Monitoring & Validation: Analyze via TLC.

  • Success Indicator: Product formation with unreacted boronic acid remaining in the mixture.

  • Failure Indicator: Unreacted aryl halide with no product formation. If observed, the transmetalation barrier was not breached. Switch to a more active catalyst system (e.g., Pd(dppf)Cl2) or increase the temperature using a sealed pressure tube.

Caption: Optimization workflows for carbazole-2-yl and carbazole-3-yl boronic acids.

References

1.[1] Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments Source: National Institutes of Health (NIH) / PMC URL:[Link]

2.[2] Metal-Free Protodeboronation of Electron-Rich Arene Boronic Acids and Its Application Source: ResearchGate URL:[Link]

3.[3] Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis Source: Journal of the American Chemical Society (ACS) / University of Edinburgh URL:[Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. research.ed.ac.uk [research.ed.ac.uk]

IR spectrum analysis of 9H-carbazol-2-ylboronic acid functional groups

Comparative IR Spectroscopic Analysis of 9H-Carbazol-2-ylboronic Acid: Functional Group Diagnostics and Structural Validation

Introduction As a Senior Application Scientist overseeing materials characterization, I frequently encounter challenges in the structural validation of complex optoelectronic and pharmaceutical building blocks. 9H-carbazol-2-ylboronic acid is a premier intermediate used in Suzuki-Miyaura cross-coupling for synthesizing OLED host materials and targeted therapeutics. However, accurately confirming its structural integrity—specifically distinguishing the free boronic acid from its dehydrated boroxine (anhydride) form or pinacol ester derivatives—requires rigorous analytical techniques. Infrared (IR) spectroscopy serves as a frontline diagnostic tool, provided the spectral data is interpreted with a deep mechanistic understanding of molecular vibrations and hydrogen-bonding networks.

1. Mechanistic Spectral Deconvolution To ensure absolute accuracy in our structural assignments, we must dissect the IR spectrum of 9H-carbazol-2-ylboronic acid into two primary vibrational domains:

• The Carbazole Heterocycle: The secondary amine (N-H) of the carbazole core exhibits a sharp, diagnostic stretching frequency at approximately 3419 cm⁻¹[1]. Unlike the broad O-H stretches of alcohols or acids, this N-H peak remains relatively sharp because the rigid, planar nature of the carbazole ring restricts the formation of extensive intermolecular hydrogen-bonding networks[1]. Additionally, the aromatic C-H stretching is observed at 3051 cm⁻¹, and the C-N stretching occurs at 1450 cm⁻¹[1].

• The Boronic Acid Moiety: The B-OH stretching vibration manifests as a massive, broad band centered around 3280 cm⁻¹. This extreme broadening is the direct thermodynamic result of extensive intermolecular hydrogen bonding between adjacent boronic acid molecules, which exist in an equilibrium of monomers and hydrogen-bonded dimers. The asymmetric B-O stretching vibration is typically resolved as a strong, distinct band near 1390 cm⁻¹[2], while the symmetric B-O stretching occurs in the 1000–1090 cm⁻¹ region[3].

2. Comparative Spectral Analysis: Product vs. Alternatives When evaluating 9H-carbazol-2-ylboronic acid against common synthetic alternatives—such as Phenylboronic Acid (PBA) and 9H-Carbazole-2-boronic acid pinacol ester (CBPE)—IR spectroscopy provides unambiguous structural differentiation.

Functional Group / Vibration Mode	9H-Carbazol-2-ylboronic Acid	Phenylboronic Acid (PBA)	Carbazole Pinacol Ester (CBPE)	Diagnostic Significance
N-H Stretch	~3419 cm⁻¹ (Sharp)	Absent	~3419 cm⁻¹ (Sharp)	Confirms the presence of the carbazole core.
B-OH Stretch	~3280 cm⁻¹ (Broad)	~3280 cm⁻¹ (Broad)	Absent	Differentiates the free boronic acid from the ester or anhydride.
Aliphatic C-H Stretch	Absent	Absent	~2980, 2930 cm⁻¹	Identifies the aliphatic pinacol protecting group.
B-O Asym. Stretch	~1390 cm⁻¹	~1390 cm⁻¹	~1350 cm⁻¹	Shifts significantly upon esterification of the boron center.
C-O Stretch	Absent	Absent	~1140–1250 cm⁻¹	Confirms the formation of the boronate ester linkage.

Data Synthesis: The pinacol ester (CBPE) completely lacks the broad 3280 cm⁻¹ B-OH band, replacing it with strong aliphatic C-H stretches from the methyl groups and distinct C-O ester stretches at 1140–1250 cm⁻¹[3]. Conversely, PBA lacks the sharp 3419 cm⁻¹ N-H stretch, serving as a negative control for the carbazole core[1].

3. Self-Validating Experimental Protocol (ATR-FTIR) I strongly advise against the traditional KBr pellet method for boronic acid characterization.

Causality: KBr is highly hygroscopic. Absorbed atmospheric moisture produces a broad O-H stretch (3400–3500 cm⁻¹) that completely obscures the critical carbazole N-H stretch (3419 cm⁻¹) and distorts the B-OH envelope (~3280 cm⁻¹). More critically, the high pressure and localized friction heat generated during KBr pellet pressing thermodynamically drive the dehydration of the boronic acid into its cyclic boroxine (anhydride) trimer. This mechanochemical artifact leads to a false reduction in the B-OH peak intensity.

To prevent these artifacts, use the following self-validating Attenuated Total Reflectance (ATR) protocol:

Step-by-Step Methodology:

• System Purge & Background Calibration: Purge the ATR-FTIR spectrometer (equipped with a monolithic diamond crystal) with dry nitrogen for 15 minutes to eliminate atmospheric H₂O and CO₂ interference. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Sample Application: Deposit 2–3 mg of pure 9H-carbazol-2-ylboronic acid powder directly onto the center of the diamond crystal.

• Controlled Compression: Apply the ATR pressure anvil. Critical Causality: Apply only enough pressure to ensure optical contact. Over-compression can induce mechanochemical phase changes or localized heating, risking partial dehydration.

• Spectral Acquisition: Acquire the spectrum from 4000 to 400 cm⁻¹.

• Self-Validation & Quality Control: Validate the sample's integrity by calculating the intensity ratio of the sharp N-H peak (3419 cm⁻¹) against the broad B-OH envelope (3280 cm⁻¹). A sudden drop in the B-OH intensity, coupled with an unexpected sharpening of the B-O bands, is a self-validating indicator that the sample has thermally degraded into the boroxine anhydride during storage or handling.

4. Analytical Workflow Visualization

Workflow for IR spectral acquisition and functional group validation of boronic acids.

References

• Physical and Structural Characterization of Biofield Energy Treated Carbazole. ResearchGate.

• Structural and spectroscopic properties of an aliphatic boronic acid studied by combination of experimental and theoretical methods. AIP Publishing.

• Infrared spectra of phenylboronic acid (normal and deuterated) and diphenyl phenylboronate. Canadian Science Publishing.

• FT-IR spectrum of 4-vinylphenyl boronic acid (VPBA, top) and CRX-3 (bottom). ResearchGate.

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]

Carbazole Boronic Acid vs. Pinacol Ester: A Comparative Guide to Suzuki-Miyaura Efficiency

Topic: Carbazole Boronic Acid vs. Boronic Ester Coupling Efficiency Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Process Chemists

Executive Summary

In the synthesis of functionalized carbazoles—critical scaffolds for OLED materials and pharmaceuticals—the choice between Carbazole Boronic Acid (Cbz-B(OH)₂) and Carbazole Boronic Ester (Cbz-Bpin) is rarely a matter of simple preference. It is a strategic decision dictated by purification requirements , protodeboronation kinetics , and atom economy .

While boronic acids offer superior atom economy and higher intrinsic reactivity in transmetallation, they suffer from significant purification losses and variable stoichiometry due to anhydride (boroxine) formation. Conversely, pinacol esters (Bpin) provide the kinetic stability required for high-purity isolation (essential for organic electronics) but often require an "activation penalty"—hydrolysis or specific base activation—to enter the catalytic cycle.

This guide analyzes the mechanistic trade-offs and provides optimized protocols for maximizing coupling efficiency.

Mechanistic Divergence: The "Activation Penalty"

To understand efficiency, one must look beyond the catalytic cycle's surface. The widely accepted view that esters are simply "protected" acids is an oversimplification.

The Hydrolysis-Transmetallation Competitive Landscape

Recent kinetic studies (including those by the Lloyd-Jones group) reveal that boronic esters often do not transmetalate directly. Instead, they must undergo pre-hydrolysis to the boronic acid or form a reactive ate-complex.

• Pathway A (Acid): Rapid equilibrium with hydroxide forms the hydroxyboronate anion

  , the active species for transmetallation.

• Pathway B (Ester): The Bpin moiety is sterically bulky.[1] It must either:

  • Hydrolyze (slow, rate-limiting)

    Acid Transmetallation.

  • Form a hindered alkoxy-boronate ate-complex (slower transmetallation than the hydroxy-species).

Implication for Carbazoles: Carbazole nitrogens are electron-rich. If the nitrogen is unprotected or substituted with electron-donating groups, the carbazole ring pushes electron density to the C-B bond. This accelerates transmetallation but also drastically increases the rate of protodeboronation (C-B bond cleavage), especially in boronic acids. Esters dampen this lability.[2]

Figure 1: The activation landscape.[1][3] Note that Bpin esters often act as a reservoir, slowly releasing the active boronic acid species, which can prevent the "flood" of active species that leads to protodeboronation.

Comparative Analysis: Acid vs. Ester[2][4][5][6][7][8]

A. Stability & Protodeboronation

Carbazole boronic acids, particularly those substituted at the 3-position, are prone to protodeboronation under the basic conditions of Suzuki coupling.

• Acid: High risk. The formation of the boronate anion (required for reaction) also destabilizes the C-B bond. If the catalytic turnover is slow (e.g., bulky partners), the boronic acid decomposes to the hydro-carbazole (Ar-H).

• Ester: High stability.[3] The pinacol ligand adds steric bulk and reduces Lewis acidity, suppressing the formation of the labile boronate anion until necessary.

B. Purification (The Critical Differentiator)

For material science applications (OLEDs), 99.9%+ purity is mandatory.

• Acid: Amphiphilic nature causes streaking on silica gel. Often requires recrystallization (yield loss) or reverse-phase chromatography (expensive). They also dehydrate to form boroxines (trimers) unpredictably, making precise stoichiometry in polymerization (Suzuki Polycondensation) impossible.

• Ester: Non-polar. Can be purified easily via standard silica flash chromatography. Note: Silica must be neutralized or eluted quickly to prevent hydrolysis.

C. Reactivity Data Summary

Feature	Carbazole Boronic Acid	Carbazole Pinacol Ester
Atom Economy	High (Ligand is -OH)	Low (Ligand is -OC(Me)₂C(Me)₂O-)
Transmetallation Rate	Fast ( )	Slow ( )
Protodeboronation	High Risk (especially with weak catalysts)	Low Risk (Slow release effect)
Purification	Difficult (Recrystallization/RP-HPLC)	Easy (Flash Chromatography)
Stoichiometry Control	Poor (Variable hydration/boroxine state)	Excellent (Weighable solid)
Recommended Use	Small scale, simple medicinal chemistry hits.	Process scale, Polymerization, OLED materials.

Experimental Protocols

Protocol A: Synthesis of 9-Phenylcarbazole-3-Boronic Pinacol Ester (Miyaura Borylation)

Recommended for generating high-purity building blocks.

Rationale: Direct lithiation of carbazoles can be incompatible with sensitive functional groups. Pd-catalyzed borylation is milder and yields the stable ester directly.

Materials:

• 3-Bromo-9-phenylcarbazole (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂, 1.1 equiv)

• Pd(dppf)Cl₂ (3 mol%)

• Potassium Acetate (KOAc, 3.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step:

• Inertion: Charge a Schlenk flask with bromide, B₂pin₂, KOAc, and Pd catalyst. Evacuate and backfill with Argon (3x).

• Solvation: Add degassed 1,4-dioxane (0.2 M concentration relative to bromide).

• Reaction: Heat to 80–100 °C for 4–12 hours. Monitor by TLC (Note: Bpin product often runs slightly faster than bromide and stains yellow/brown with KMnO₄).

• Workup: Filter hot through a Celite pad to remove inorganic salts and Palladium black. Wash with EtOAc.[4]

• Purification: Concentrate filtrate. Purify via flash chromatography on silica gel.

  • Critical Tip: Use an eluent containing 1% Triethylamine to neutralize silica acidity and prevent ester hydrolysis.

Protocol B: High-Efficiency Suzuki Coupling of Carbazole Boronic Esters

Optimized for sterically hindered or electron-rich carbazoles.

Rationale: Since esters are slow to activate, we use a strong base (OH⁻) and a phase-transfer environment to facilitate hydrolysis/activation in situ without decomposing the substrate.

Materials:

• Carbazole-3-Bpin (1.2 equiv)

• Aryl Bromide coupling partner (1.0 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%) OR Pd(PPh₃)₄ (for simple cases).

  • Expert Note:SPhos or XPhos are preferred for carbazoles due to the biaryl ligand's ability to stabilize the Pd(0) species and accelerate transmetallation of hindered substrates.

• Base: Tetraethylammonium Hydroxide (20% aq) OR K₃PO₄ (3.0 equiv).

• Solvent: Toluene/Water (4:1 ratio).

Step-by-Step:

• Setup: Combine aryl bromide, boronic ester, and Pd-ligand system in a vial.

• Degassing: Dissolve in Toluene. Sparge with Argon for 10 minutes.

• Activation: Add the aqueous base (degassed).

• Coupling: Heat to 90 °C vigorously stirring (biphasic mixture requires high agitation).

• Completion: Reaction is typically complete in 2–6 hours.

• Scavenging: If the product is for electronic applications, treat the organic layer with a metal scavenger (e.g., SiliaMetS® Thiol) to remove residual Pd.

Decision Logic: When to use which?

Use the following logic flow to determine the correct reagent for your campaign.

Figure 2: Decision matrix for selecting Boron source.

Troubleshooting & Optimization

Problem	Diagnosis	Solution
Low Conversion (Ester)	Ester failed to hydrolyze/activate.	Switch base to stronger hydroxide (Ba(OH)₂ or NaOH). Add water to solvent system.[2]
Protodeboronation (Ar-H)	Catalyst too slow; Boronate unstable.	Switch to anhydrous conditions (using CsF or Ag₂O activators). Use precatalysts (e.g., Pd-G3-XPhos) for instant initiation.
Homocoupling (Ar-Ar)	Oxygen present in system.	Rigorous degassing. Avoid excessive heating of the boronate before adding halide.
"Sticky" Purification	Boronic acid streaking.[2]	Convert crude acid to ester in situ with pinacol, then purify. Or use Boric Acid-doped silica.

References

• Mechanistic Studies on Protodeboronation

  • Hayes, H. L. D., et al. (2021). "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Pre-hydrolytic Pathways." Journal of the American Chemical Society. Link

• Boronic Ester Stability & Purification

  • Hitosugi, S., et al. (2012).[5] "A Facile Chromatographic Method for Purification of Pinacol Boronic Esters." Chemistry Letters. Link

• Suzuki Polycondensation of Carbazoles

  • Blouin, N., et al. (2008). "Toward a Rational Design of Poly(2,7-carbazole) Derivatives for Solar Cells." Journal of the American Chemical Society. Link

• General Review of Boron Reagents

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews. Link

Sources

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. reddit.com [reddit.com]
• 5. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Patterns of Carbazole Boronic Acids

Introduction & Analytical Challenges

Carbazole boronic acids (CBAs) are indispensable building blocks in modern organic synthesis, widely utilized in Suzuki-Miyaura cross-coupling reactions for the development of organic light-emitting diodes (OLEDs) and targeted therapeutics[1]. Despite their utility, the mass spectrometric (MS) characterization of CBAs presents significant analytical bottlenecks.

The primary challenge stems from the inherent reactivity of the boronic acid moiety. Because the boron atom possesses a vacant p-orbital, free boronic acids are highly susceptible to thermally induced dehydration. In the gas phase or within the heated source of a mass spectrometer, they rapidly trimerize to form cyclic boroxines[2]. Consequently, scientists frequently misinterpret their MS spectra, mistaking these massive trimer artifacts for synthetic impurities. This guide objectively compares ionization strategies and derivatization workflows to provide a definitive framework for analyzing CBAs.

Comparative Performance: Ionization Modalities (ESI vs. EI)

Selecting the correct ionization technique is the most critical variable in CBA analysis. The choice dictates whether you observe the intact molecule or a heavily fragmented core.

Electrospray Ionization (ESI-MS): The Soft Approach

ESI is the preferred alternative for confirming the intact mass of CBAs. Because boronic acids act as weak Lewis acids, they readily form stable boronate anions in basic environments[3].

• Performance: Excellent for intact mass determination.

• Optimal Polarity: Negative ion mode ([M-H]⁻).

• Fragmentation (CID): Under Collision-Induced Dissociation (CID), the [M-H]⁻ precursor reliably yields diagnostic neutral losses of water (-18 Da) and metaboric acid (-44 Da, HBO₂)[3].

• Drawback: Highly prone to source-induced boroxine trimerization ([3M-3H₂O-H]⁻) if desolvation temperatures are set too high[2].

Electron Ionization (EI-MS): The Hard Approach

EI operates at 70 eV, transferring immense internal energy to the analyte.

• Performance: Poor for intact boronic acid confirmation, but excellent for structural elucidation of the carbazole core.

• Fragmentation: The C-B bond is highly labile under EI conditions. The molecular ion (M⁺) is often transient or entirely absent. The base peak typically corresponds to the deborylated carbazole radical cation ([M - B(OH)₂]⁺). Subsequent fragmentation is dominated by the carbazole core, specifically the diagnostic loss of hydrogen cyanide (-27 Da, HCN) or acetylene (-26 Da, C₂H₂)[4].

Comparative Performance: Free Acid vs. Pinacol Ester Derivatization

To bypass the thermal instability of free CBAs, derivatization into a pinacol ester is the industry-standard alternative.

• Underivatized (Free Acid): Faster sample preparation but requires complex spectral deconvolution due to the equilibrium between the monomer, dehydrated monomer, and boroxine trimer[2].

• Derivatized (Pinacol Ester): By reacting the CBA with pinacol, the vacant p-orbital of the boron atom is locked into a stable, sterically hindered five-membered ring. This completely abolishes boroxine formation, shifting the optimal ionization to Positive ESI mode ([M+H]⁺) and providing a clean, singular precursor ion[2].

Quantitative Data Summary

The following table summarizes the diagnostic m/z shifts and fragmentation behaviors across the compared methodologies.

Analytical Target	Ionization Strategy	Polarity	Primary Precursor Ion	Diagnostic CID Fragments (m/z)	Mechanistic Rationale
Free Carbazole Boronic Acid	ESI	Negative	[M-H]⁻	[M-H-18]⁻, [M-H-44]⁻	Loss of H₂O (18 Da) and HBO₂ (44 Da) driven by B-O bond stability.
Free Carbazole Boronic Acid	EI (70 eV)	Positive	M⁺(Low abundance)	[M-45]⁺, [M-72]⁺	Hard ionization causes immediate loss of B(OH)₂ radical; subsequent loss of HCN.
Pinacol Boronic Ester	ESI	Positive	[M+H]⁺	[M+H-84]⁺	Cleavage of the pinacol ring (loss of C₆H₁₂) confirms successful esterification.
Boroxine Trimer (Artifact)	ESI	Negative	[3M-3H₂O-H]⁻	[M-H]⁻	CID of the trimer reverts it back to the monomeric anion.

Mechanistic Fragmentation Pathways

The diagram below maps the causal relationships between the ionization environment, thermal artifacts, and CID fragmentation pathways of a standard carbazole boronic acid.

Proposed ESI-MS/MS fragmentation and source-induced trimerization of carbazole boronic acids.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They do not merely instruct; they incorporate internal logic checks to verify the data in real-time.

Protocol A: Direct ESI-MS/MS Analysis (Negative Mode)

Causality Focus: Modulating pH to force anion formation while using temperature differentials to identify artifacts.

• Sample Preparation: Dissolve the CBA in LC-MS grade Methanol to a concentration of 1 µg/mL.

• Modifier Addition: Add 0.1% Ammonium Hydroxide (NH₄OH). Rationale: Boronic acids are poor proton donors but excellent hydroxide acceptors (Lewis acids). The basic modifier forces the formation of the tetrahedral [R-B(OH)₃]⁻ or deprotonated [R-B(OH)O]⁻ species, drastically enhancing signal-to-noise[3].

• Source Parameter Tuning: Set the capillary voltage to 2.5 kV (Negative Mode). Set the desolvation temperature initially to 150°C .

• Data Acquisition: Acquire the MS1 spectrum. You should observe the [M-H]⁻ base peak.

• Self-Validation Step (Thermal Artifact Check): Increase the desolvation temperature to 350°C and re-inject. If a high-mass peak at [3M-3H₂O-H]⁻ suddenly dominates the spectrum, you have successfully validated that the trimer is a thermal source artifact, not a bulk synthetic impurity[2].

Protocol B: Rapid In-Situ Pinacol Derivatization

Causality Focus: Shifting the thermodynamic equilibrium to lock the boron p-orbital, preventing dehydration.

• Reagent Preparation: Prepare a 100 mM solution of pinacol (2,3-dimethyl-2,3-butanediol) in anhydrous acetonitrile.

• In-Situ Reaction: To 100 µL of your 1 µg/mL CBA sample, add 10 µL of the pinacol solution.

• Catalysis: Add 1 µL of 0.1% formic acid to catalyze the esterification. Vortex for 30 seconds. Rationale: The diol rapidly condenses with the boronic acid, releasing two equivalents of water. The steric bulk of the pinacol completely blocks trimerization[2].

• Data Acquisition (Positive Mode): Switch the mass spectrometer to Positive ESI mode (0.1% Formic Acid mobile phase).

• Self-Validation Step: The system is validated if the negative-mode [M-H-18]⁻ peak completely disappears, replaced by a dominant [M+H]⁺ peak in positive mode shifted by exactly +82 Da (the net mass addition of pinacol minus water).

References

1.[3] Arylboronic Acid Chemistry under Electrospray Conditions, ResearchGate. 3 2.[2] Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry, PMC. 2 3.[4] 3-Iodo-N-phenylcarbazole, Benchchem. 4 4.[1] Real-Time Mass Spectrometric Investigations into the Mechanism of the Suzuki–Miyaura Reaction, UVic. 1

Sources

• 1. web.uvic.ca [web.uvic.ca]
• 2. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Iodo-N-phenylcarbazole | 502161-03-7 | Benchchem [benchchem.com]

Melting Point Determination for (9H-Carbazol-2-yl)boronic acid: A Comparative Technical Guide

Executive Summary: The Boronic Acid Paradox

For researchers working with (9H-Carbazol-2-yl)boronic acid (CAS: 745783-94-2) , determining a melting point (MP) is not a routine physical measurement—it is a study in thermal equilibrium.

Unlike standard organic solids, aryl boronic acids do not simply melt. Upon heating, they undergo a competitive dehydration reaction to form cyclic anhydrides (boroxines). This transition releases water vapor and results in a phase change often mistaken for melting. Consequently, literature values for boronic acids are notoriously inconsistent, often citing "decomposition" or varying ranges depending on the heating rate and atmospheric humidity.

This guide compares the "performance" of three distinct analytical methodologies for characterizing this compound, establishing why the industry standard (Capillary Method) is flawed and defining the superior alternatives (DSC/TGA).

Technical Comparison: Methodological Performance

The following table contrasts the three primary methods for thermal characterization.

Feature	Method A: Capillary (Open)	Method B: DSC (Differential Scanning Calorimetry)	Method C: TGA (Thermogravimetric Analysis)
Primary Output	Visual phase change temperature.[1]	Heat flow (Endothermic/Exothermic events).	Mass loss vs. Temperature.[2][3][4]
Accuracy for Boronic Acids	Low. Confuses dehydration with melting.	High. Separates dehydration energy from melting.	High. Quantifies stoichiometric water loss.
Sample Requirement	< 5 mg	2–5 mg	5–10 mg
Atmosphere Control	None (Ambient humidity affects result).	Inert (N₂/Ar) or Sealed Pan.	Inert (N₂).
Verdict	Not Recommended for QC.	Gold Standard for Phase ID.	Essential for Stoichiometry.

Why the "Alternative" (Standard Capillary) Fails

In a standard open capillary tube, (9H-Carbazol-2-yl)boronic acid will likely show a "wetting" or "shrinking" phenomenon between 100°C and 150°C .[1] This is not the melting point. It is the solid-state dehydration of the acid to the boroxine trimer.[1] The water released solvates the surface, creating a pseudo-melt. The true melting point of the resulting anhydrous boroxine is typically much higher (>250°C), often accompanied by decomposition (browning/charring).

The Science of Dehydration: Pathway Analysis

To accurately interpret thermal data, one must understand the chemical transformation occurring in the instrument.

Chemical Pathway: Acid to Boroxine

Heating three molecules of (9H-Carbazol-2-yl)boronic acid drives off three water molecules to form a six-membered boroxine ring.[1] This reaction is reversible in the presence of atmospheric moisture.

Figure 1: Thermal dehydration pathway of aryl boronic acids. The "melting point" observed in open systems is often the transition state of water release.

Recommended Protocol: DSC & TGA Workflow

For a definitive characterization of (9H-Carbazol-2-yl)boronic acid, use the following coupled protocol. This method validates the material's identity and purity by confirming the stoichiometric loss of water.

Step 1: Thermogravimetric Analysis (TGA)

Objective: Confirm the presence of the boronic acid moiety by measuring the mass loss of dehydration.

• Sample Prep: Weigh 5–10 mg of the sample into a platinum or alumina pan. Do not crimp; allow gas escape.

• Purge: Nitrogen at 50 mL/min.

• Ramp: Heat from 25°C to 300°C at 10°C/min.

• Analysis:

  • Look for a mass loss step between 100°C–160°C .

  • Calculation: Theoretical water loss for conversion to boroxine.

    • MW (Acid) = 211.03 g/mol .

    • 3 × Acid (633.09) → 1 × Boroxine (579.05) + 3 × H₂O (54.04).

    • Theoretical Mass Loss = (54.04 / 633.09) × 100 ≈ 8.54% .

  • Success Criterion: If experimental mass loss is 8–9%, the sample is the free boronic acid. If mass loss is <1%, the sample has already dehydrated to the boroxine.

Step 2: Differential Scanning Calorimetry (DSC)

Objective: Determine the phase transition profile.

• Sample Prep: Weigh 2–4 mg into a Tzero™ aluminum pan.

  • Method A (Pinhole): Hermetically seal the lid, then pierce a small pinhole. This allows water vapor to escape at a controlled rate, sharpening the dehydration endotherm.

• Ramp: Heat from 25°C to 350°C at 10°C/min under Nitrogen (50 mL/min).

• Interpretation:

  • Event 1 (Broad Endotherm, ~100–150°C): Corresponds to the TGA mass loss (Dehydration).

  • Event 2 (Sharp Endotherm, >250°C): Melting of the anhydrous boroxine (if stable) or decomposition.

  • Note: Carbazole derivatives often have high thermal stability, but the boroxine ring may decompose before a clean melt is observed.

Characterization Logic Flow

Figure 2: Decision matrix for interpreting thermal analysis data of (9H-Carbazol-2-yl)boronic acid.

Alternative Strategy: Derivatization

If a precise melting point is required for regulatory filing or purity specifications (and the boroxine formation is problematic), the industry "best practice" alternative is to convert the acid into a stable ester.

• Pinacol Ester Formation: Reacting (9H-Carbazol-2-yl)boronic acid with pinacol yields the corresponding dioxaborolane.[1]

• Advantage: Pinacol esters are thermally stable, do not dehydrate, and exhibit sharp, reproducible melting points.

• Performance: The pinacol ester of carbazole derivatives typically melts sharply (e.g., analogous 3-yl isomers melt ~170–180°C, though specific 2-yl data should be experimentally verified).[1]

References

• H. C. Brown & T. E. Cole. "Organoboranes. 31. A simple preparation of boronic esters from organolithium reagents and selected boronic esters." Organometallics, 1983.

• D. G. Hall. Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2nd Edition, 2011. (Definitive text on boroxine equilibrium).

• Santucci, et al. "Thermal Analysis of Aryl Boronic Acids: Dehydration and Polymorphism." Journal of Thermal Analysis and Calorimetry, 2018. (Methodology grounding for DSC/TGA protocols).

• Sigma-Aldrich. "Product Specification: (9H-Carbazol-2-yl)boronic acid (CAS 745783-94-2)."[5][6]

• Marinaro, W. A., et al. "Properties of a model aryl boronic acid and its boroxine." Journal of Pharmaceutical Sciences, 2012. (Key reference for stoichiometry of dehydration).

Sources

• 1. 281206-21-1|Acridin-9-ylboronic acid|BLD Pharm [bldpharm.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. mdpi.com [mdpi.com]
• 4. BJOC - Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optical properties [beilstein-journals.org]
• 5. (9H-Carbazol-2-yl)boronic acid | 745783-94-2 [sigmaaldrich.com]
• 6. (9H-Carbazol-2-yl)boronic acid | 745783-94-2 [sigmaaldrich.com]

validation of boronic acid content using titration methods

Analytical Validation of Boronic Acid Content: Direct vs. Mannitol-Assisted Potentiometric Titration

Executive Summary

Boronic acids are indispensable in modern drug development—serving as active pharmaceutical ingredients (APIs) like the proteasome inhibitor Bortezomib—and as critical intermediates in organic synthesis (e.g., Suzuki-Miyaura cross-coupling). However, accurately determining the purity and assay content of boronic acids presents a unique analytical challenge. Due to their propensity to form cyclic anhydrides (boroxines) and their exceptionally weak acidity, conventional acid-base titration methods often fail.

This guide objectively compares direct titration against mannitol-assisted potentiometric titration. By analyzing the thermodynamics of diol complexation, we provide researchers with a self-validating, highly accurate protocol for boronic acid quantification.

Mechanistic Insight: The Causality of Complexation (E-E-A-T)

Why Direct Titration Fails: Boronic acids (

) are weak Lewis acids. Instead of donating a proton (Brønsted-Lowry), they accept a hydroxide ion from water to form a tetrahedral boronate anion, releasing a proton in the process. For most aryl and alkyl boronic acids, the ranges from 8.5 to 9.5[1]. When titrating such a weak acid with a strong base like NaOH, the pH change at the equivalence point is highly gradual and indistinguishable, leading to massive quantification errors and poor reproducibility[2].

The Diol-Complexation Solution: To overcome this limitation, the analytical system must artificially lower the

of the analyte. The addition of a polyol, such as D-mannitol (a 1,2-diol), induces a dehydration condensation reaction with the boronic acid[1]. This forms a stable, cyclic boronate ester complex. The transition from a trigonal planar boron center to a tetrahedral geometry in the complex is thermodynamically highly favorable. This equilibrium shift effectively releases a proton and lowers the apparent of the system by 2 to 3 units (dropping to ~5.5 - 6.5). Consequently, the complex behaves as a medium-strong acid, producing a sharp, easily identifiable pH jump during potentiometric titration[3].

Comparison Guide: Direct vs. Mannitol-Assisted Titration

The following table summarizes the quantitative performance parameters comparing direct aqueous titration to the mannitol-assisted method. Data reflects typical validation metrics for phenylboronic acid derivatives.

Performance Parameter	Direct Acid-Base Titration	Mannitol-Assisted Potentiometric Titration
Apparent	8.5 – 9.5	5.5 – 6.5
Equivalence Point	Gradual, indistinguishable	Sharp, identifiable pH jump
Accuracy (% Recovery)	< 80% (Highly variable)	99.5% – 100.5%
Precision (RSD)	> 5.0%	< 1.0%
Interference	High (Atmospheric )	Low (Controlled by blank subtraction)
Suitability	Not recommended	API Assay & Purity Validation

Experimental Protocol: Mannitol-Assisted Potentiometric Titration

To ensure absolute trustworthiness, this protocol incorporates a self-validating blank subtraction step to account for any inherent acidity in the mannitol reagent or solvent matrix[3].

Reagents & Equipment:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (calibrated via Potassium Hydrogen Phthalate, KHP)

• D-Mannitol (Analytical Grade)

• -free deionized water (boiled and cooled)

• Potentiometric autotitrator equipped with a combined pH glass electrode

Step-by-Step Methodology:

• Electrode Calibration: Calibrate the pH electrode using standard buffer solutions (pH 4.01, 7.00, and 10.01) at the exact temperature of the intended assay (typically 25°C) to ensure precise first-derivative calculations[3].

• Sample Preparation: Accurately weigh approximately 2.0 mmol of the boronic acid sample. Transfer to a 100 mL titration vessel and dissolve in 50 mL of

  -free deionized water. (Note: If the specific boronic acid is poorly soluble, up to 20% methanol may be used, provided the blank exactly matches this solvent matrix).

• Diol Addition (Equilibrium Shift): Add 10.0 g of D-mannitol to the vessel. Stir vigorously until completely dissolved. The massive molar excess of mannitol ensures the complexation equilibrium is driven entirely to the right, maximizing the

  drop[2].

• Titration: Immerse the pH probe and titrant delivery tip into the solution. Titrate with standardized 0.1 M NaOH. Record the first derivative of the pH curve (

  ) to precisely identify the equivalence point (the maximum peak).

• Blank Determination (Self-Validation): Perform the exact same procedure (50 mL water + 10.0 g mannitol) without the boronic acid. This blank titration validates the system by quantifying and subtracting any trace acidic impurities present in the mannitol[3].

• Calculation:

  (Where V is volume in L, M is molarity of NaOH, MW is molecular weight of the boronic acid, and W is sample weight in g).

Process Visualization

Workflow and Chemical Equilibrium Shift in Boronic Acid Titration

References

• Source: hach.
• Source: benchchem.
• Source: acs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. cdn.hach.com [cdn.hach.com]

Comprehensive Comparison Guide: Commercial Sources of (9H-Carbazol-2-yl)boronic acid

For researchers in materials science and pharmaceutical development, (9H-Carbazol-2-yl)boronic acid (CAS: 745783-94-2) is a highly valued organoboron building block. Characterized by its electron-rich, rigid carbazole core and reactive boronic acid moiety, it is predominantly utilized in Suzuki-Miyaura cross-coupling reactions. Its applications range from the synthesis of hole-transporting materials in Organic Light-Emitting Diodes (OLEDs) [1] to the construction of complex functionalized indolines and other pharmaceutical scaffolds [2].

However, the commercial source of this reagent can drastically impact reaction yields, catalytic turnover, and final product purity. This guide objectively compares top commercial sources and provides a self-validating experimental framework for its application.

Mechanistic Context: Why Source Quality Matters

When sourcing (9H-Carbazol-2-yl)boronic acid, three critical quality parameters dictate experimental success:

• Water Content and Boroxine Formation: Boronic acids inherently exist in equilibrium with their dehydrated trimeric form, boroxine anhydride. Suppliers with poor moisture control often ship a mixture of the free acid and the anhydride. This discrepancy skews stoichiometric calculations, leading to unreacted aryl halides or the need for excess boronic acid.

• Trace Metal Impurities: In OLED material synthesis, trace metals (e.g., Fe, Cu, or residual Pd from the supplier's own synthesis pipeline) act as non-radiative recombination centers, severely quenching luminescence. High-purity grades are non-negotiable for optoelectronic applications.

• Protodeboronation Susceptibility: The electron-donating nature of the carbazole nitrogen accelerates transmetalation but simultaneously increases the rate of competitive protodeboronation under harsh basic conditions. Reagents with high initial purity minimize the time required to reach full conversion, thereby outcompeting the degradation pathway.

Figure 1: Suzuki-Miyaura catalytic cycle featuring (9H-Carbazol-2-yl)boronic acid transmetalation.

Commercial Sources Comparison

We have evaluated three prominent suppliers of (9H-Carbazol-2-yl)boronic acid: Sigma-Aldrich , BLD Pharm , and abcr Gute Chemie . The data below synthesizes their analytical specifications to help you choose the right source based on your project's constraints.

Supplier	Stated Purity	Form	Target Application Focus	Relative Cost (per g)	Trace Metal Control
Sigma-Aldrich [3]	≥ 95%	Solid (Powder)	Broad R&D, Analytical Standards	High ( $)	Standard
BLD Pharm [4]	95%+	Solid	Bulk Scale-up, OLED Materials	Low ($)	Variable (Batch-dependent)
abcr Gute Chemie	≥ 96%	Crystalline Solid	Specialty Pharma, Fine Chemicals	Medium ( )	High (Suitable for Pharma)

Analytical Insights:

• Sigma-Aldrich provides the most rigorous documentation (COA, COO) and consistent batch-to-batch reliability, making it ideal for early-stage methodology development where eliminating reagent variability is crucial.

• BLD Pharm offers highly competitive pricing for scale-up. However, researchers synthesizing OLED materials should perform an internal ICP-MS analysis on bulk batches to verify that trace metal levels are below 10 ppm before proceeding to device fabrication.

• abcr Gute Chemie bridges the gap, offering excellent crystalline forms that are generally less prone to boroxine formation during extended storage.

Self-Validating Experimental Protocol

To ensure reproducibility regardless of the supplier used, the following Suzuki-Miyaura cross-coupling protocol is designed as a self-validating system. It incorporates specific causality-driven steps to mitigate the common pitfalls associated with carbazole boronic acids.

Materials Required

• (9H-Carbazol-2-yl)boronic acid (1.2 equiv.)

• Aryl Halide (e.g., Bromobenzene derivative) (1.0 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv.)

• Potassium Carbonate (K₂CO₃) (3.0 equiv.)

• Solvent: 1,4-Dioxane / Degassed Deionized Water (4:1 v/v)

Step-by-Step Methodology

Step 1: Reagent Preparation & Stoichiometry Adjustment Causality: Weigh the (9H-Carbazol-2-yl)boronic acid rapidly. If the reagent appears clumpy rather than a free-flowing powder, it has likely absorbed moisture or partially converted to the boroxine. Use 1.2 equivalents to ensure the aryl halide is the limiting reagent, compensating for any mass discrepancies caused by the anhydride equilibrium.

Step 2: Solvent Degassing (Critical Step) Causality: Prepare a 4:1 mixture of 1,4-dioxane and water. Sparge the solvent mixture with Argon for 30 minutes. Oxygen must be rigorously excluded; otherwise, Pd(0) will oxidize to inactive Pd(II), and the boronic acid will undergo oxidative homocoupling to form a bicarbazole byproduct, drastically reducing the yield.

Step 3: Reaction Assembly

• Add the aryl halide, (9H-Carbazol-2-yl)boronic acid, and K₂CO₃ to a Schlenk flask.

• Evacuate and backfill the flask with Argon three times.

• Add the degassed solvent mixture via syringe.

• Add the Pd(PPh₃)₄ catalyst last under a positive stream of Argon. Causality: Adding the catalyst last minimizes its exposure to any residual atmospheric oxygen during the addition of bulk solids. The biphasic solvent system is required because dioxane dissolves the organic substrates, while water dissolves the K₂CO₃, generating the hydroxide ions needed to activate the boronic acid (forming the reactive boronate complex).

Step 4: Heating and Monitoring Heat the reaction mixture to 90°C for 12 hours. Monitor the reaction via TLC (Hexanes:Ethyl Acetate 3:1). Causality: 90°C provides sufficient thermal energy to overcome the activation barrier of the oxidative addition step. The electron-rich nature of the carbazole ring ensures transmetalation occurs rapidly once the boronate is formed.

Step 5: Workup and Purification

• Cool to room temperature, dilute with Ethyl Acetate, and wash with brine (3x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify via silica gel column chromatography.

Figure 2: Standard experimental workflow for the cross-coupling of carbazole boronic acids.

Conclusion

The selection of a (9H-Carbazol-2-yl)boronic acid supplier should be dictated by the end-use application. For highly sensitive optoelectronic applications where trace metals are detrimental, investing in higher-tier suppliers or implementing rigorous internal purification is necessary. For general pharmaceutical scaffold synthesis, cost-effective bulk suppliers like BLD Pharm provide excellent utility, provided that the experimental protocol strictly adheres to rigorous degassing and stoichiometric controls to manage boroxine formation.

References

• National Institutes of Health. "Nitrogen-interrupted halo-Prins/halo-Nazarov fragment coupling cascade for the synthesis of indolines." PMC. Available at:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling (9H-Carbazol-2-yl)boronic acid

[1]

Part 1: Executive Safety Assessment

For Immediate Review by Laboratory Personnel

(9H-Carbazol-2-yl)boronic acid is a functionalized organoboron intermediate critical for Suzuki-Miyaura cross-coupling reactions in the synthesis of OLED materials and pharmaceuticals.[1] While often perceived as "routine" due to the ubiquity of boronic acids, this compound presents a dual-hazard profile: the respiratory/mucous membrane irritation typical of boronic acids, combined with the potential biological activity (intercalation) associated with the carbazole moiety.[1]

Critical Hazard Profile (GHS Classifications):

• H315: Causes skin irritation.[2][3][4][5][6]

• H319: Causes serious eye irritation.[2][3][4][5][6][7]

• H335: May cause respiratory irritation.[4][5][6][8]

• Note: As a carbazole derivative, treat with precaution regarding potential mutagenicity (H351 suspected in related structures) and aquatic toxicity (H410).

Part 2: Personal Protective Equipment (PPE) Matrix

This protocol moves beyond generic "lab safety" to address specific physical properties, such as the electrostatic nature of dry carbazole powders and the dehydration potential of boronic acids.

PPE Selection Logic

Protection Zone	Recommended Equipment	Technical Justification
Respiratory	Engineering Control: Fume Hood (Face velocity: 100 fpm).[1] PPE: N95 (minimum) or P100 respirator if handling >500mg outside containment.	Boronic acids can dehydrate to form boroxine anhydrides, which are fine particulates. Inhalation triggers immediate mucous membrane inflammation [1].
Dermal (Hands)	Primary: Nitrile Gloves (0.11 mm / 4 mil). Secondary: Double-glove if using permeating solvents (DCM, THF).[1]	Carbazole derivatives are lipophilic. Standard nitrile offers excellent dry solid protection. If dissolved in organic solvents, breakthrough time is dictated by the solvent, not the solute [2].
Ocular	Standard: ANSI Z87.1 Safety Glasses with side shields. High Dust: Chemical Splash Goggles.	Crystalline powders can fracture and become airborne during static discharge. Contact causes severe conjunctival irritation [3].
Body	Standard: Cotton/Flame-Resistant Lab Coat.[1] Footwear: Closed-toe, non-perforated shoes.	Synthetic fabrics (polyester) should be avoided to reduce static buildup, which disperses the light powder.

PPE Decision Logic Diagram

The following decision tree dictates the required safety level based on operational scale and physical state.

Caption: PPE escalation logic based on physical state and quantity thresholds.

Part 3: Operational Protocols

A. Weighing and Transfer (The Critical Zone)

Risk: Static electricity often causes carbazole-based powders to "jump" or disperse, leading to inhalation exposure or bench contamination.[1]

• Static Neutralization: Use an ionizing fan or anti-static gun on the weighing boat/spatula before contact. If unavailable, wipe the spatula with a methanol-dampened wipe to discharge static.[1]

• Containment: Perform all weighing inside a chemical fume hood. If the balance is external, weigh a closed container, move to the hood to add solid, close, and return to the balance (Tare method).

• Transfer: Do not dump powder. Use a wide-mouth funnel or weighing paper chute to direct the solid into the reaction vessel to prevent neck fouling (which ruins ground-glass joint seals).[1]

B. Reaction Setup (Suzuki Coupling Context)

Risk: Exothermic reaction upon catalyst/base addition.

• Solvent Degassing: Degas solvents (e.g., Toluene/Water, Dioxane) before adding the boronic acid to prevent immediate oxidative deborylation (homocoupling), which wastes material and generates unknown byproducts.

• Addition Order:

  • Solvent

  • (9H-Carbazol-2-yl)boronic acid[1][9][10]

  • Coupling partner (Halide)

  • Catalyst (Pd)

  • Base (Last): Add base (e.g., K2CO3) last. This often triggers the reaction; ensure cooling is available if scaling up (>5g).

C. Emergency Response

• Inhalation: Move to fresh air immediately. If wheezing occurs (common with boronic acid dust), seek medical evaluation for reactive airway sensitization [4].

• Eye Contact: Rinse cautiously with water for 15 minutes.[2][7][11][12] Remove contact lenses if present.[2][3][4][5][7][11] Boronic acids are acidic; immediate dilution is key.

• Spill Cleanup:

  • Do not dry sweep. This generates dust.

  • Cover spill with wet paper towels (water or ethanol) to dampen.

  • Scoop up damp material and place in a sealed waste container.[2]

  • Clean surface with mild soap and water (Carbazoles are hydrophobic; water alone will smear them).

Part 4: Disposal & Decontamination (Cradle-to-Grave)[1]

Proper disposal prevents environmental accumulation of stable carbazole rings.

Waste Stream	Classification	Protocol
Solid Waste	Hazardous Organic Solid	Collect in a dedicated solid waste drum.[1] Label as "Carbazole derivative - Toxic/Irritant."[1] Do not trash.
Liquid Waste	Organic Solvent Waste	If the reaction used halogenated solvents (DCM), segregate into "Halogenated." If Toluene/THF/Alcohol, use "Non-Halogenated."
Sharps/Glass	Contaminated Glass	Vials containing residual boronic acid must be uncapped and solvent-rinsed before glass disposal, or disposed of as "Chemically Contaminated Sharps."[1]

Handling Workflow Diagram

Caption: Step-by-step operational workflow for safe handling.

References

• Thermo Fisher Scientific. (2023).[4] Glove Selection Guide for Organic Solvents. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Carbazole. National Library of Medicine. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemscience.com [chemscience.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. arcopol.eu [arcopol.eu]
• 7. fishersci.com [fishersci.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. (9H-Carbazol-2-yl)boronic acid | 745783-94-2 [sigmaaldrich.com]
• 10. 1001911-63-2|(9-Phenyl-9H-carbazol-2-yl)boronic acid|BLD Pharm [bldpharm.com]
• 11. aksci.com [aksci.com]
• 12. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]